3,4,5-Trifluorobenzoic acid

• CAS: 121602-93-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3,4,5-Trifluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,4,5-Trifluorobenzoic acid, a key fluorinated building block in the synthesis of pharmaceuticals and agrochemicals. The strategic placement of three fluorine atoms on the benzene ring significantly influences its physicochemical characteristics, enhancing its utility in medicinal chemistry and materials science. This document outlines its key physical data, detailed experimental protocols for property determination, and workflows for its characterization.

Core Physical and Chemical Properties

3,4,5-Trifluorobenzoic acid typically appears as a white to off-white crystalline powder.[1] Its structural and electronic properties are summarized below.

Property	Value	Reference
Molecular Formula	C₇H₃F₃O₂	[1]
Molecular Weight	176.09 g/mol	[2]
CAS Number	121602-93-5	[1]
Appearance	White to almost white powder to crystal	[1]
Melting Point	97-99 °C (lit.)	[3]
Boiling Point	116-118 °C at 100 Torr	[4]
Density	1.12 g/cm³	[4]
pKa	3.46 ± 0.10 (Predicted)	[4]
Refractive Index	1.471-1.473	[4]
Storage Temperature	Room Temperature, sealed in dry conditions	[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 3,4,5-Trifluorobenzoic acid.

Spectroscopic Data
¹H NMR, ¹³C NMR, ¹⁹F NMR	Spectra available
Infrared (IR) Spectroscopy	ATR-IR and Transmission IR spectra available
Raman Spectroscopy	Spectrum available

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key physical properties of 3,4,5-Trifluorobenzoic acid.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity.

Methodology:

• Sample Preparation: A small amount of finely powdered 3,4,5-Trifluorobenzoic acid is introduced into a capillary tube, which is sealed at one end. The tube is gently tapped to pack the sample to a height of 1-2 mm.[2][5]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb.[2] This assembly is then placed in a melting point apparatus, such as a Thiele tube containing heating oil or an automated metal block heater.

• Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the temperature approaches the expected melting point.[6]

• Data Recording: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has turned into a clear liquid (completion of melting) are recorded. This range represents the melting point.[6] For pure compounds, this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination at Reduced Pressure

Due to the high boiling points of many organic compounds at atmospheric pressure, distillation is often performed under reduced pressure to prevent decomposition.

Methodology:

• Apparatus Setup: A vacuum distillation apparatus is assembled using a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The system is connected to a vacuum source (e.g., a vacuum pump).

• Sample Introduction: The 3,4,5-Trifluorobenzoic acid is placed in the distilling flask along with a stir bar for smooth boiling.

• Pressure Regulation: The system is evacuated to the desired pressure (e.g., 100 Torr), which is monitored with a manometer.

• Heating: The distilling flask is heated gently in a heating mantle or oil bath.

• Data Recording: The temperature at which the liquid boils and the vapor condenses on the thermometer bulb is recorded as the boiling point at that specific pressure.

Solubility Determination

Understanding the solubility of 3,4,5-Trifluorobenzoic acid in various solvents is essential for its application in synthesis and formulation.

Methodology:

• Solvent Selection: A range of relevant solvents (e.g., water, ethanol, acetone) are chosen for the analysis.

• Equilibrium Saturation: An excess amount of 3,4,5-Trifluorobenzoic acid is added to a known volume of each solvent in a sealed container. The mixture is agitated at a constant temperature until equilibrium is reached (typically 24-48 hours).[7]

• Sample Separation: The saturated solution is filtered to remove any undissolved solid.[8]

• Concentration Analysis: The concentration of the dissolved 3,4,5-Trifluorobenzoic acid in the filtrate is determined using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or titrimetry.[7][9] The solubility is then expressed as g/100 mL or mol/L.

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a measure of the acidity of a compound.

Methodology:

• Solution Preparation: A solution of 3,4,5-Trifluorobenzoic acid of a known concentration (e.g., 1 mM) is prepared in a suitable solvent, typically a mixture of water and a co-solvent like methanol if solubility is low.[10][11]

• Titration Setup: The solution is placed in a beaker with a magnetic stirrer, and a calibrated pH electrode is immersed in it.[10]

• Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added incrementally to the acidic solution.[10]

• Data Collection: The pH of the solution is recorded after each addition of the titrant.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point, which corresponds to the inflection point of the curve.[11][12]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the physical and structural characterization of 3,4,5-Trifluorobenzoic acid.

Figure 1. General Workflow for Physicochemical Characterization

References

• 1. eng.uc.edu [eng.uc.edu]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. pubs.acs.org [pubs.acs.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. byjus.com [byjus.com]
• 6. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 7. benchchem.com [benchchem.com]
• 8. quora.com [quora.com]
• 9. journalcsij.com [journalcsij.com]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 12. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Bonding of 3,4,5-Trifluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure and bonding of 3,4,5-Trifluorobenzoic acid, a key building block in the development of pharmaceuticals and advanced materials. This document collates critical data on its molecular architecture, spectroscopic signature, and electronic properties. Detailed experimental protocols and data are presented to support further research and application.

Chemical Structure and Identification

3,4,5-Trifluorobenzoic acid is a fluorinated aromatic carboxylic acid. The strategic placement of three fluorine atoms on the benzene ring significantly influences its physicochemical properties and reactivity.

Table 1: Chemical Identification of 3,4,5-Trifluorobenzoic Acid

Identifier	Value
IUPAC Name	3,4,5-Trifluorobenzoic acid
CAS Number	121602-93-5
Molecular Formula	C₇H₃F₃O₂
Molecular Weight	176.09 g/mol
SMILES String	C1=C(C=C(C(=C1F)F)F)C(=O)O
InChI Key	VJMYKESYFHYUEQ-UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 3,4,5-Trifluorobenzoic acid are summarized below. The fluorine substituents play a crucial role in determining its acidity and solid-state characteristics.

Table 2: Physicochemical Data for 3,4,5-Trifluorobenzoic Acid

Property	Value
Melting Point	97-99 °C
pKa	3.29 (experimental)
3.46 (predicted)
Appearance	White to almost white crystalline powder
Solubility	High solubility in polar organic solvents

Bonding and Molecular Geometry

The molecular structure of 3,4,5-Trifluorobenzoic acid has been determined by high-resolution rotational spectroscopy, confirming a planar geometry for its global minimum energy conformation. The presence of the three electron-withdrawing fluorine atoms significantly impacts the electronic distribution within the benzene ring and the properties of the carboxylic acid group.

A study of the pure rotational spectra of 3,4,5-Trifluorobenzoic acid and its isotopologues has provided precise rotational constants and dipole moments.

Table 3: Rotational Constants and Dipole Moments for 3,4,5-Trifluorobenzoic Acid

Parameter	Value
A (MHz)	1535.31408(32)
B (MHz)	650.31751(16)
C (MHz)	456.98499(12)
μa (D)	1.53
μb (D)	0.69
μtotal (D)	1.68

Data from a high-resolution spectroscopic study.

While a crystal structure is available in the Cambridge Crystallographic Data Centre (CCDC) with deposition number 881265, a peer-reviewed publication detailing the bond lengths and angles from this specific structure could not be located for this guide.

Spectroscopic Analysis

The spectroscopic signature of 3,4,5-Trifluorobenzoic acid provides a fingerprint for its identification and a deeper understanding of its electronic and vibrational states.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Infrared (IR) and Raman Spectroscopy

FT-IR and FT-Raman spectra of 3,4,5-Trifluorobenzoic acid are available in spectral databases. A detailed peak list with assignments is pending further experimental publication.

Electronic Effects of Fluorine Substituents

The three fluorine atoms on the benzene ring exert a strong electron-withdrawing inductive effect (-I effect). This effect is key to understanding the molecule's reactivity and acidity. The -I effect of the fluorine atoms stabilizes the carboxylate anion formed upon deprotonation, thereby increasing the acidity of the carboxylic acid compared to unsubstituted benzoic acid.

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of 3,4,5-Trifluorobenzoic acid is not explicitly detailed in the readily available literature. However, general methods for the synthesis of fluorinated benzoic acids often involve the hydrolysis, fluorination, and decarboxylation of appropriate precursors. For instance, the synthesis of the related 2,4,5-Trifluorobenzoic acid has been reported starting from tetrachlorophthalic anhydride.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of fluorinated benzoic acids are crucial for reproducible research.

Determination of pKa by Potentiometric Titration

Objective: To experimentally determine the acid dissociation constant (pKa) of 3,4,5-Trifluorobenzoic acid.

Apparatus and Reagents:

• pH meter with a calibrated glass electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker or titration vessel

• 3,4,5-Trifluorobenzoic acid sample

• Standardized 0.1 M sodium hydroxide (NaOH) solution (carbonate-free)

• Deionized water

• Potassium chloride (KCl)

Procedure:

• Sample Preparation: Accurately weigh a known amount of 3,4,5-Trifluorobenzoic acid and dissolve it in a known volume of deionized water to create a solution of approximately 1-10 mM. Add KCl to a final concentration of 0.1 M to maintain a constant ionic strength.

• Titration: Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution. Record the initial pH. Add the standardized NaOH solution in small, precise increments from the burette. After each addition, allow the pH to stabilize and record the value and the total volume of titrant added.

• Data Analysis: Plot the measured pH values against the volume of NaOH added. The pKa is determined from the pH at the half-equivalence point of the titration curve.

Caption: Workflow for pKa determination by potentiometric titration.

Logical Relationships in Structural Analysis

The determination of the chemical structure and bonding of a molecule like 3,4,5-Trifluorobenzoic acid follows a logical progression of analytical techniques.

Caption: Logical workflow for the structural elucidation of a molecule.

An In-depth Technical Guide to 3,4,5-Trifluorobenzoic Acid (CAS: 121602-93-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4,5-Trifluorobenzoic acid, a key fluorinated building block in modern chemistry. This document consolidates essential physicochemical data, spectroscopic information, synthesis methodologies, and significant applications, with a focus on its role in pharmaceutical research and organic synthesis.

Core Physicochemical and Spectroscopic Data

3,4,5-Trifluorobenzoic acid is a white crystalline solid at room temperature.[1] Its key properties are summarized in the tables below, compiled from various chemical suppliers and databases.

Table 1: Physicochemical Properties of 3,4,5-Trifluorobenzoic Acid

Property	Value	Reference
CAS Number	121602-93-5	[1][2]
Molecular Formula	C₇H₃F₃O₂	[1]
Molecular Weight	176.09 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Melting Point	97-99 °C	[1]
Boiling Point	116-118 °C at 100 Torr	N/A
Purity	≥98%	[2]
InChI Key	VJMYKESYFHYUEQ-UHFFFAOYSA-N	[1]
SMILES	O=C(O)c1cc(F)c(F)c(F)c1	[1]

Table 2: Spectroscopic Data References for 3,4,5-Trifluorobenzoic Acid

Spectrum Type	Available Data Reference
¹H NMR	PubChem CID: 853154[1]
¹³C NMR	PubChem CID: 853154[1]
¹⁹F NMR	Not explicitly found, but expected for a fluorinated compound.
Infrared (IR)	PubChem CID: 853154[1]
Raman	PubChem CID: 853154[1]
Mass Spectrometry (MS)	Not explicitly found, but expected molecular ion peak at m/z = 176.01.

Synthesis and Experimental Protocols

Experimental Protocol: Synthesis of a Trifluorobenzoic Acid via Lithiation-Carboxylation (General Procedure)

This protocol is adapted from the synthesis of 2,4,6-trifluorobenzoic acid and serves as a representative example.[3]

Materials:

• 1,2,3,5-Tetrafluorobenzene (precursor)

• n-Butyllithium (n-BuLi) in hexanes

• Dry tetrahydrofuran (THF)

• Dry ice (solid carbon dioxide)

• Diethyl ether

• Hydrochloric acid (HCl), aqueous solution

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with 1,2,3,5-tetrafluorobenzene in dry THF under a nitrogen atmosphere.

• The solution is cooled to -78 °C using a dry ice/acetone bath.

• A solution of n-butyllithium in hexanes is added dropwise via the dropping funnel, maintaining the temperature below -70 °C. The reaction mixture is stirred at this temperature for 2-3 hours.

• The reaction flask is then carefully opened, and crushed dry ice is added in small portions, ensuring the temperature does not rise significantly.

• After the addition is complete, the mixture is allowed to slowly warm to room temperature overnight.

• The reaction is quenched by the addition of water. The organic solvent is removed under reduced pressure.

• The aqueous layer is washed with diethyl ether to remove any unreacted starting material.

• The aqueous layer is then acidified with hydrochloric acid to a pH of approximately 1-2, leading to the precipitation of the crude 3,4,5-trifluorobenzoic acid.

• The precipitate is collected by vacuum filtration, washed with cold water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Caption: A generalized workflow for the synthesis of 3,4,5-Trifluorobenzoic Acid.

Applications in Research and Development

3,4,5-Trifluorobenzoic acid serves as a versatile building block in several areas of chemical research, most notably in the development of pharmaceuticals and as a tool in advanced organic synthesis.

Building Block for Anticancer Drug Candidates

Recent research has demonstrated the use of 3,4,5-Trifluorobenzoic acid in the synthesis of dibenzoate esters of cis-tetralin-2,3-diol, which are being investigated as potential anticancer agents.[2] The trifluorobenzoyl moiety is incorporated to modulate the electronic properties and biological activity of the final molecule.

Experimental Protocol: Esterification for Anticancer Compound Synthesis (General Procedure)

This protocol is a generalized representation based on standard esterification methods and the cited research.

Materials:

• 3,4,5-Trifluorobenzoic acid

• A diol substrate (e.g., cis-tetralin-2,3-diol)

• Dicyclohexylcarbodiimide (DCC) or another coupling agent

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM) or another suitable aprotic solvent

Procedure:

• In a round-bottom flask, the diol substrate and 4-dimethylaminopyridine (catalytic amount) are dissolved in dry dichloromethane under a nitrogen atmosphere.

• 3,4,5-Trifluorobenzoic acid (2.2 equivalents) is added to the solution.

• The mixture is cooled in an ice bath, and a solution of dicyclohexylcarbodiimide (2.2 equivalents) in dichloromethane is added dropwise.

• The reaction is allowed to warm to room temperature and stirred for 12-24 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is filtered to remove the dicyclohexylurea byproduct.

• The filtrate is washed successively with dilute aqueous HCl, saturated aqueous sodium bicarbonate, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield the desired dibenzoate ester.

Transient Directing Group in C-H Activation

In the field of organic synthesis, 3,4,5-Trifluorobenzoic acid has been utilized as a transient directing group in palladium-catalyzed C-H activation reactions. This innovative approach avoids the need for the installation and subsequent removal of a directing group, thus improving the efficiency of the synthesis. The acidity of the trifluorobenzoic acid facilitates the concerted metalation-deprotonation step, which is crucial for the catalytic cycle.

Caption: C-H activation using a transient directing group.

Biological Activity and Signaling Pathways

Currently, there is a lack of published data on the direct biological activity and effects on cellular signaling pathways of 3,4,5-Trifluorobenzoic acid itself. Its primary role in a biological context appears to be as a synthetic precursor for creating more complex, biologically active molecules. The anticancer properties reported are associated with derivatives where the 3,4,5-trifluorobenzoyl group is part of a larger molecular scaffold.[2]

For researchers interested in evaluating the potential cytotoxicity of 3,4,5-Trifluorobenzoic acid, a standard in vitro cytotoxicity assay can be employed.

Experimental Protocol: In Vitro Cytotoxicity Assay (General Procedure)

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3,4,5-Trifluorobenzoic acid

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed the selected cancer cell line into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of 3,4,5-Trifluorobenzoic acid in DMSO. Prepare serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

• Remove the medium from the wells and replace it with 100 µL of the medium containing different concentrations of 3,4,5-Trifluorobenzoic acid. Include wells with medium and DMSO only as a vehicle control, and untreated cells as a negative control.

• Incubate the plates for 48 or 72 hours.

• Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37 °C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the cell viability against the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion

3,4,5-Trifluorobenzoic acid is a valuable and versatile fluorinated building block with significant applications in organic synthesis and medicinal chemistry. Its utility as a precursor for potential anticancer drugs and as a transient directing group in C-H activation highlights its importance in the development of new molecules and synthetic methodologies. While direct biological activity of the parent acid has not been extensively reported, its role as a key intermediate warrants its continued investigation and use in research and drug development.

References

• 1. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ossila.com [ossila.com]
• 3. rsc.org [rsc.org]

Spectroscopic Profile of 3,4,5-Trifluorobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key spectroscopic data for 3,4,5-Trifluorobenzoic acid (C₇H₃F₃O₂), a crucial building block in pharmaceutical and materials science applications. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics, offering a comprehensive reference for its identification and utilization in research and development.

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular identity of 3,4,5-Trifluorobenzoic acid.

Parameter	Value	Reference
Molecular Weight	176.09 g/mol	[1]
Monoisotopic Mass	176.00851382 Da	[1]

Experimental Protocol: Detailed experimental conditions for mass spectrometry, such as the ionization method and instrument parameters, are not consistently publicly available. However, the provided monoisotopic mass is a computed value.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Typical Experimental Protocols:

• Solvent: Deuterated solvents such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) are commonly used for NMR analysis of benzoic acid derivatives.

• Instrument: A high-resolution NMR spectrometer, typically operating at frequencies of 300 MHz or higher for ¹H NMR, is used to acquire the spectra.

• Standard: Tetramethylsilane (TMS) is often used as an internal standard for chemical shift referencing.

Infrared (IR) Spectroscopy

Infrared spectroscopy identifies the functional groups present in 3,4,5-Trifluorobenzoic acid. The spectra are characterized by absorptions corresponding to the carboxylic acid group and the fluorinated aromatic ring.

Vibrational Mode	Wavenumber (cm⁻¹)	Functional Group
O-H stretch (broad)	~3000	Carboxylic Acid
C=O stretch	~1700	Carboxylic Acid
C=C stretch	~1600-1450	Aromatic Ring
C-F stretch	~1300-1100	Aryl Fluoride

Experimental Protocol:

• Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer, such as a Bruker Tensor 27 FT-IR, is a suitable instrument.[1]

• Technique: The spectrum can be acquired using either an Attenuated Total Reflectance (ATR) accessory with the neat solid sample (ATR-Neat) or by preparing a potassium bromide (KBr) pellet containing the sample.[1]

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic characterization of 3,4,5-Trifluorobenzoic acid.

Caption: Experimental workflow for the spectroscopic analysis of 3,4,5-Trifluorobenzoic acid.

References

• 1. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]

An In-depth Technical Guide to the Solubility and Stability of 3,4,5-Trifluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzoic acid (TFBA) is a fluorinated aromatic carboxylic acid that serves as a versatile building block in various scientific and industrial applications. Its unique electronic properties, conferred by the three fluorine substituents on the benzene ring, make it a valuable component in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] In the pharmaceutical sector, it is utilized as an intermediate in the development of novel drug candidates, where the fluorine atoms can enhance metabolic stability and bioavailability.[1] Furthermore, salts of 3,4,5-trifluorobenzoic acid have been shown to improve the solubility and permeability of other active pharmaceutical ingredients.[2] Its stability also leads to its use as a tracer in hydrological and oilfield studies.

This technical guide provides a comprehensive overview of the available data on the solubility and stability of 3,4,5-Trifluorobenzoic acid. It is designed to be a valuable resource for researchers, scientists, and drug development professionals, offering structured data, detailed experimental protocols, and visualizations to guide laboratory work.

Physicochemical Properties

A summary of the key physicochemical properties of 3,4,5-Trifluorobenzoic acid is presented in the table below.

Property	Value	Reference
Chemical Formula	C₇H₃F₃O₂	[3]
Molecular Weight	176.09 g/mol	[3]
CAS Number	121602-93-5	[3]
Appearance	White to almost white powder to crystal	[1]
Melting Point	97-99 °C	[3]
Boiling Point	116-118 °C at 100 Torr	[4]
pKa	3.46 ± 0.10 (Predicted)	[4]
LogP	1.7 (Computed)	[5]

Solubility Profile

Qualitative Solubility

As a carboxylic acid, the solubility of 3,4,5-Trifluorobenzoic acid is highly dependent on the pH of the aqueous solution. It is expected to be poorly soluble in neutral water and acidic solutions. However, in alkaline solutions, it will deprotonate to form the trifluorobenzoate salt, which is significantly more water-soluble.

General solubility expectations:

• Aqueous Solutions: Low solubility in neutral and acidic water, with increased solubility in basic solutions (e.g., aqueous sodium hydroxide, sodium bicarbonate) due to salt formation.

• Organic Solvents: It is expected to be soluble in polar organic solvents. An analogous compound, 2,4,6-Trifluorobenzoic acid, is noted to be soluble in Methanol.[6]

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Water (pH 7)	25	Data not available	Data not available
Ethanol	25	Data not available	Data not available
Methanol	25	Data not available	Data not available
Acetone	25	Data not available	Data not available
Dimethyl Sulfoxide (DMSO)	25	Data not available	Data not available
Tetrahydrofuran (THF)	25	Data not available	Data not available
Ethyl Acetate	25	Data not available	Data not available
Acetonitrile	25	Data not available	Data not available

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol describes a standardized method for determining the equilibrium solubility of 3,4,5-Trifluorobenzoic acid.

Objective: To determine the saturation concentration of 3,4,5-Trifluorobenzoic acid in a specific solvent at a controlled temperature.

Materials:

• 3,4,5-Trifluorobenzoic acid (solid)

• Selected solvent of interest

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of solid 3,4,5-Trifluorobenzoic acid to a vial containing a known volume of the selected solvent. The excess solid should be clearly visible.

• Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C). Shake the samples for a sufficient time to reach equilibrium (typically 24-72 hours).

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant.

• Filtration: Filter the collected supernatant through a syringe filter to remove any remaining solid particles.

• Dilution: Accurately dilute the filtered solution with the mobile phase to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted sample by a validated HPLC method to determine the concentration of dissolved 3,4,5-Trifluorobenzoic acid.

• Calculation: Calculate the solubility based on the measured concentration and the dilution factor.

Workflow for Equilibrium Solubility Determination

Caption: Workflow for the shake-flask equilibrium solubility determination.

Stability Profile

Fluorinated benzoic acids are generally considered to be chemically stable.[7] However, for pharmaceutical and other high-purity applications, it is crucial to understand the degradation pathways and kinetics under various stress conditions.

Forced Degradation Studies

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M - 1 M HCl, heat (e.g., 60-80 °C)	Generally stable, but esterification may occur if an alcohol is present.
Base Hydrolysis	0.1 M - 1 M NaOH, heat (e.g., 60-80 °C)	Generally stable.
Oxidation	3-30% H₂O₂, room temperature or heat	Potential for hydroxylation of the aromatic ring or oxidative cleavage.
Thermal Degradation	Dry heat (e.g., 105 °C)	Decarboxylation at very high temperatures. A related compound, 3-fluorobenzoic acid morpholide, is predicted to be thermally stable up to 250-300 °C.[8]
Photodegradation	Exposure to UV and visible light (ICH Q1B guidelines)	Potential for photodefluorination or other photochemical reactions. The kinetics of defluorination of 4-fluorobenzoic acid have been studied under UV illumination.[9]

Experimental Protocol: Forced Degradation Study

This protocol provides a general framework for conducting a forced degradation study on 3,4,5-Trifluorobenzoic acid.

Objective: To investigate the degradation of 3,4,5-Trifluorobenzoic acid under various stress conditions and to identify the resulting degradation products.

Materials:

• 3,4,5-Trifluorobenzoic acid

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Temperature-controlled oven

• Photostability chamber

• HPLC-UV/MS system

Procedure:

• Sample Preparation: Prepare solutions of 3,4,5-Trifluorobenzoic acid in appropriate solvents for each stress condition.

• Stress Application:

  • Acid/Base Hydrolysis: Add HCl or NaOH to the sample solutions and heat as required.

  • Oxidation: Add H₂O₂ to the sample solution and store at room temperature or with gentle heating.

  • Thermal: Store the solid sample in a temperature-controlled oven.

  • Photolytic: Expose the sample (solid and in solution) to light in a photostability chamber according to ICH Q1B guidelines.

• Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: For acid and base hydrolysis samples, neutralize the solution before analysis.

• Analysis: Analyze all samples, including a non-stressed control, by a stability-indicating HPLC method, preferably with mass spectrometric detection (LC-MS) to aid in the identification of degradation products.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control to identify new peaks corresponding to degradation products. Calculate the percentage of degradation.

Workflow for a Forced Degradation Study

Caption: General workflow for conducting a forced degradation study.

Analytical Methods

A validated stability-indicating analytical method is crucial for both solubility and stability studies. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable technique for this purpose.

HPLC Method for Analysis

While a specific validated method for 3,4,5-Trifluorobenzoic acid is not published, a method for the related compound, 2,4,5-Trifluorobenzoic acid, can be adapted.[10]

Recommended HPLC Parameters (starting point for method development):

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with an acidic modifier (e.g., 0.1% trifluoroacetic acid or citric acid). A mobile phase of acetonitrile:water:trifluoroacetic acid (40:60:2) has been reported for a related compound.[10]

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 272 nm has been shown to be a suitable wavelength for detecting trifluorobenzoic acids.[10]

• Injection Volume: 10-20 µL

• Column Temperature: Ambient or controlled (e.g., 30 °C)

Logical Relationships in Stability Assessment

The stability of a compound is intrinsically linked to its chemical structure and the environmental conditions it is exposed to. The following diagram illustrates the logical relationship between stress factors and potential degradation pathways.

Caption: Relationship between stress factors and degradation pathways.

Conclusion

3,4,5-Trifluorobenzoic acid is a key chemical intermediate with growing importance in the pharmaceutical and chemical industries. While some of its fundamental physicochemical properties are well-documented, there is a lack of publicly available quantitative data regarding its solubility in common organic solvents and its stability under various stress conditions. This guide has provided a framework for understanding the expected solubility and stability behavior of this compound and has offered detailed experimental protocols for researchers to generate this critical data in their own laboratories. The provided workflows and diagrams serve as a practical guide for designing and executing these studies. Further experimental investigation is necessary to fully characterize the solubility and stability profile of 3,4,5-Trifluorobenzoic acid to support its effective use in research and development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. ossila.com [ossila.com]
• 3. 3,4,5-Trifluorobenzoic acid 98 121602-93-5 [sigmaaldrich.com]
• 4. 3,4,5-Trifluorobenzoic acid CAS#: 121602-93-5 [m.chemicalbook.com]
• 5. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,4,6-Trifluorobenzoic acid | 28314-80-9 [chemicalbook.com]
• 7. Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. americanlaboratory.com [americanlaboratory.com]

An In-depth Technical Guide on the Physical Properties of 3,4,5-Trifluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 3,4,5-Trifluorobenzoic acid, a key intermediate in various fields of chemical synthesis. The document outlines the physical constants of this compound and furnishes detailed experimental protocols for their determination, ensuring accuracy and reproducibility in a laboratory setting.

Physical Properties of 3,4,5-Trifluorobenzoic Acid

3,4,5-Trifluorobenzoic acid is a white crystalline solid. Its physical properties are crucial for its handling, purification, and use in subsequent chemical reactions. The melting and boiling points are key indicators of its purity.

Data Presentation

The empirical data for the melting and boiling points of 3,4,5-Trifluorobenzoic acid are summarized in the table below.

Physical Property	Value	Conditions
Melting Point	97-99 °C	(lit.)
Boiling Point	116-118 °C	at 100 Torr

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for the characterization of a chemical compound. The following are standard methodologies for these measurements.

Melting Point Determination (Capillary Method)

The capillary method is a widely used technique to determine the melting point of a solid organic compound.[1]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Glass capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle (if the sample is not a fine powder)

• Spatula

• Watch glass

Procedure:

• Sample Preparation: Ensure the 3,4,5-Trifluorobenzoic acid sample is completely dry and finely powdered. If necessary, gently grind the crystals using a mortar and pestle.[2]

• Packing the Capillary Tube: Press the open end of a capillary tube into the powdered sample on a watch glass. A small amount of the solid will enter the tube.

• Tap the sealed end of the capillary tube on a hard surface to pack the solid down into a dense column of about 2-3 mm in height.[3][4]

• Apparatus Setup (Mel-Temp): Place the packed capillary tube into the sample holder of the melting point apparatus. Ensure the thermometer is correctly positioned.

• Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can determine an approximate melting range. For a known substance like 3,4,5-Trifluorobenzoic acid, heat rapidly to about 15-20 °C below the expected melting point.

• Observation: As the temperature approaches the expected melting point, reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the sample, heating block, and thermometer.[3]

• Recording the Melting Range: Record the temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the entire sample becomes a clear liquid (the end of melting). This range is the melting point. A pure compound will have a sharp melting range of 1-2 °C.

Boiling Point Determination (Micro Method)

For small quantities of a liquid or a solid that can be melted, the micro boiling point determination is a suitable method.

Apparatus:

• Small test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Thermometer

• Heating bath (e.g., Thiele tube with mineral oil or a beaker with a suitable heating liquid)

• Rubber band or wire to attach the test tube to the thermometer

Procedure:

• Sample Preparation: If starting with the solid, gently melt a small amount of 3,4,5-Trifluorobenzoic acid.

• Assembly: Place a few drops of the molten 3,4,5-Trifluorobenzoic acid into the small test tube.

• Insert a capillary tube with the sealed end pointing upwards into the test tube.

• Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the test tube is level with the thermometer bulb.

• Heating: Immerse the assembly into a heating bath (Thiele tube). The heat should be applied to the side arm of the Thiele tube to allow for even heating by convection.[5]

• Heat the bath gently. As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles.

• When the temperature approaches the boiling point, the rate of bubble formation will increase. Continue heating until a steady and rapid stream of bubbles emerges from the capillary tube.[6]

• Observation: Remove the heat source and allow the apparatus to cool slowly. The stream of bubbles will slow down and eventually stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Workflow Visualization

The following diagram illustrates a general workflow for the physical and chemical characterization of a synthesized organic compound like 3,4,5-Trifluorobenzoic acid.

Caption: Workflow for Compound Characterization.

References

• 1. westlab.com [westlab.com]
• 2. youtube.com [youtube.com]
• 3. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 4. thinksrs.com [thinksrs.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. chymist.com [chymist.com]

An In-depth Technical Guide to the Reactivity Profile of 3,4,5-Trifluorobenzoic Acid

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzoic acid is a polyfluorinated aromatic carboxylic acid that has garnered significant interest as a versatile building block in organic synthesis. Its unique electronic properties, stemming from the presence of three strongly electron-withdrawing fluorine atoms and a carboxylic acid group, impart a distinct reactivity profile. This makes it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] The trifluorinated benzene ring is highly activated towards nucleophilic substitution and deactivated towards electrophilic substitution, while the carboxylic acid moiety provides a handle for a variety of chemical transformations. This guide provides a comprehensive overview of the reactivity of 3,4,5-trifluorobenzoic acid, supported by experimental data and procedural insights.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 3,4,5-trifluorobenzoic acid is essential for its application in synthesis and analysis.

Table 1: Physicochemical Properties of 3,4,5-Trifluorobenzoic Acid

Property	Value	Reference
CAS Number	121602-93-5	[4]
Molecular Formula	C₇H₃F₃O₂	[5]
Molecular Weight	176.09 g/mol	[5]
Melting Point	97-99 °C	[4][6]
Density	1.12 g/cm³	[4]
pKa	3.46 ± 0.10 (Predicted)	[4]
Appearance	White to almost white powder/crystal	[4]

Table 2: Spectroscopic Data of 3,4,5-Trifluorobenzoic Acid

Spectroscopy	Data	Reference
¹H NMR	Spectra available, typically shows a multiplet for the two aromatic protons.	[7]
¹³C NMR	Spectra available for analysis of the carbon framework.	[7]
¹⁹F NMR	Spectra available, crucial for characterizing fluorinated compounds.	[7]
IR Spectroscopy	Spectra available, showing characteristic C=O and O-H stretches for the carboxylic acid.	[7]
Raman Spectroscopy	Spectrum available.	[7]

Reactivity of the Aromatic Ring

The electronic nature of the trifluorinated ring dictates its reactivity towards both nucleophiles and electrophiles. The three fluorine atoms are powerful electron-withdrawing groups, which significantly reduces the electron density of the aromatic π-system.

Nucleophilic Aromatic Substitution (SNAc)

The electron-deficient nature of the benzene ring makes 3,4,5-trifluorobenzoic acid highly susceptible to nucleophilic aromatic substitution. This is one of the most important aspects of its reactivity profile.[8][9] The fluorine atoms, particularly the one at the C4 position (para to the carboxyl group), are potential leaving groups that can be displaced by a variety of nucleophiles. The reaction proceeds via a Meisenheimer complex, a resonance-stabilized carbanion intermediate, whose stability is enhanced by the electron-withdrawing substituents.[10]

Common nucleophiles used in SNAr reactions with polyfluoroaromatics include alkoxides, thiolates, amines, and carbanions. The reaction rate is influenced by the strength of the nucleophile and the solvent.

Caption: General workflow for Nucleophilic Aromatic Substitution (SNAr).

Electrophilic Aromatic Substitution (SEAc)

Conversely, the strong deactivating effect of the three fluorine atoms and the meta-directing carboxylic acid group makes electrophilic aromatic substitution very difficult.[11][12] All substituents withdraw electron density from the ring, making it a poor nucleophile to attack an incoming electrophile. Should a reaction occur under harsh conditions, the substitution would be directed to the C2 and C6 positions (ortho to the carboxyl group and meta to all fluorine atoms). Standard electrophilic reactions like nitration, halogenation, or Friedel-Crafts acylation are generally not productive for this substrate.[12][13]

Reactivity of the Carboxylic Acid Group

The carboxylic acid moiety is a key functional handle, allowing for a wide range of derivatizations.

Acidity

The electron-withdrawing nature of the fluorine atoms enhances the acidity of the carboxylic acid group by stabilizing the resulting carboxylate anion. The predicted pKa of 3.46 is significantly lower than that of benzoic acid (pKa ≈ 4.2), indicating it is a stronger acid.[4] For comparison, the experimental pKa values for 2-fluorobenzoic acid, 3-fluorobenzoic acid, and 4-fluorobenzoic acid are 3.46, 3.86, and 4.14, respectively.[14]

Derivatization Reactions

The carboxylic acid group undergoes standard transformations to form various derivatives, which are crucial for its use as a synthetic intermediate.[15][16] These reactions typically involve nucleophilic acyl substitution.[16]

• Esterification: Reaction with an alcohol in the presence of an acid catalyst (e.g., H₂SO₄) yields the corresponding ester.

• Amidation: Reaction with an amine, often requiring a coupling agent like dicyclohexylcarbodiimide (DCC), produces an amide.[16]

• Acyl Chloride Formation: Conversion to the highly reactive acyl chloride is achieved using reagents like thionyl chloride (SOCl₂) or triphosgene.[16][17] The resulting acyl chloride is a versatile intermediate for further reactions.

Caption: Key reactions involving the carboxylic acid group.

Decarboxylation

The removal of the carboxyl group as CO₂ from aromatic carboxylic acids, known as decarboxylation, typically requires harsh conditions such as high temperatures.[18][19] However, for polyfluorinated systems, these reactions can sometimes proceed more readily.[18] Catalytic methods, for instance using copper catalysts, can facilitate protodecarboxylation under milder conditions.[19] More advanced photoredox- and copper-catalyzed methods have been developed for the decarboxylative functionalization (e.g., trifluoromethylation) of aliphatic carboxylic acids, and similar principles could potentially be applied to aromatic systems.[20][21][22]

Applications in Advanced Synthesis

The unique reactivity of 3,4,5-trifluorobenzoic acid makes it suitable for specialized applications, particularly in catalysis and drug discovery.

Transient Directing Group in C-H Activation

3,4,5-Trifluorobenzoic acid can be employed as a transient directing group in transition metal-catalyzed C-H activation reactions.[23] In this role, the carboxylic acid coordinates to the metal center, directing the catalytic functionalization to the ortho C-H bonds of a substrate. The ideal acidity imparted by the fluorine atoms facilitates the concerted metalation-deprotonation step. After the reaction, the directing group can be easily removed.[23]

Caption: Role as a transient directing group in C-H activation.

Pharmaceutical and Agrochemical Synthesis

The incorporation of fluorine atoms into drug candidates can enhance metabolic stability, bioavailability, and binding affinity.[1][3] 3,4,5-Trifluorobenzoic acid serves as a key intermediate for this purpose.

• Anticancer Agents: It is used as a building block for dibenzoate esters that have shown potential as anticancer drugs.[23]

• Drug Solubility: A salt of 3,4,5-trifluorobenzoic acid has been shown to improve the solubility and permeability of naftopidil, a drug for treating benign prostatic hyperplasia.[23]

• General Intermediate: It is widely used in the synthesis of anti-inflammatory and analgesic drugs, as well as in the formulation of more effective herbicides and pesticides.[1][3]

Experimental Protocols

Detailed experimental procedures are critical for reproducible research. The following is a representative protocol for the synthesis of an acyl chloride, a key reactive intermediate, from a structurally similar fluorinated benzoic acid.

Protocol: Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride using Triphosgene [17]

This protocol for a related compound illustrates a common and important transformation.

• Apparatus Setup: A 4-necked round-bottomed flask is equipped with a mechanical stirrer, a digital thermometer, a nitrogen inlet-outlet, and a condenser.

• Reagent Charging: The flask is charged with triphosgene (BTC) (5.5 g, 18.5 mmol) and 1,2-dichloroethane (30 mL).

• Heating: The resulting mixture is heated slowly to 353 K (80 °C).

• Substrate Addition: A solution of 2,3,4,5-tetrafluorobenzoic acid (9.7 g, 50 mmol) and N,N-dimethylformamide (DMF) (0.18 g, 5 mol% of the acid) in 1,2-dichloroethane (50 mL) is added dropwise over 1 hour at 353 K.

• Reaction: The mixture is stirred for an additional 4 hours at the same temperature.

• Workup: The reaction mixture is cooled to 273 K (0 °C) and filtered to remove any unreacted BTC. The product in the filtrate can be analyzed by GC and used for subsequent reactions. The yield for this transformation is reported to be high (up to 95%).[17]

Conclusion

3,4,5-Trifluorobenzoic acid exhibits a rich and synthetically useful reactivity profile. The strong electron-withdrawing fluorine atoms render the aromatic ring susceptible to nucleophilic attack while deactivating it towards electrophiles. The carboxylic acid group provides a versatile handle for derivatization and enables its use as a transient directing group in modern catalytic methods. These distinct characteristics establish 3,4,5-trifluorobenzoic acid as a valuable building block for researchers in medicinal chemistry, agrochemistry, and materials science, facilitating the synthesis of complex and highly functionalized molecules.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. 3,4,5-Trifluorobenzoic acid CAS#: 121602-93-5 [m.chemicalbook.com]
• 5. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3,4,5-Trifluorobenzoic acid | 121602-93-5 [chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 9. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. employees.oneonta.edu [employees.oneonta.edu]
• 12. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 15. jackwestin.com [jackwestin.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. asianpubs.org [asianpubs.org]
• 18. ioc.tu-clausthal.de [ioc.tu-clausthal.de]
• 19. Decarboxylation [organic-chemistry.org]
• 20. Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Decarboxylative Polyfluoroarylation of Alkylcarboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Decarboxylative Hydroxylation of Benzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 23. ossila.com [ossila.com]

An In-Depth Technical Guide to 3,4,5-Trifluorobenzoic Acid: From Discovery to Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,5-Trifluorobenzoic acid, a halogenated aromatic carboxylic acid, has emerged as a significant building block in medicinal chemistry and materials science. Its unique electronic properties, conferred by the trifluorinated phenyl ring, enhance the metabolic stability, binding affinity, and lipophilicity of parent molecules. This technical guide provides a comprehensive overview of the discovery, synthesis, and key applications of 3,4,5-trifluorobenzoic acid, with a particular focus on its role in drug development. Detailed experimental protocols for its synthesis are provided, alongside a summary of its physicochemical and spectroscopic properties. Furthermore, this guide explores the application of this versatile molecule as a component in targeted therapeutics, illustrating its interaction with a key signaling pathway.

Introduction and Historical Context

The advent of organofluorine chemistry has revolutionized various scientific disciplines, particularly pharmaceutical development. The introduction of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. While the broader history of organofluorine chemistry dates back to the 19th century, the systematic exploration and application of polyfluorinated aromatic compounds is a more recent endeavor.

The precise historical discovery of 3,4,5-trifluorobenzoic acid is not prominently documented in seminal publications. However, its emergence is intrinsically linked to the advancements in fluorination techniques and the growing interest in polyfluorinated compounds for industrial and pharmaceutical applications in the mid to late 20th century. Early methods for the synthesis of fluorinated aromatics were often harsh and lacked regioselectivity. The development of more controlled synthetic routes, such as those involving Grignard reagents and lithiation, paved the way for the preparation of specific isomers like 3,4,5-trifluorobenzoic acid. Its utility as a synthetic intermediate has become increasingly recognized in recent decades, particularly in the synthesis of complex molecules for drug discovery.[1][2]

Physicochemical and Spectroscopic Properties

3,4,5-Trifluorobenzoic acid is a white crystalline solid at room temperature. The trifluorophenyl group significantly influences its acidity and solubility. A summary of its key physical and spectroscopic data is presented below.

Property	Value	Reference
Molecular Formula	C₇H₃F₃O₂	[3]
Molecular Weight	176.09 g/mol	[3]
Melting Point	97-99 °C
CAS Number	121602-93-5	[3]
Appearance	White crystalline solid	[1]
Purity	>98% (typical)	[1]

Spectroscopic Data:

Spectrum Type	Key Peaks/Signals
¹H NMR	Signals corresponding to the two aromatic protons.
¹³C NMR	Signals for the seven carbon atoms, with characteristic shifts for the carboxyl carbon and the fluorine-substituted aromatic carbons.
¹⁹F NMR	Signals corresponding to the three fluorine atoms on the aromatic ring.
IR (KBr)	Characteristic peaks for O-H stretching of the carboxylic acid, C=O stretching, and C-F stretching.
Mass Spectrometry	Molecular ion peak corresponding to the molecular weight.

(Note: Specific chemical shifts and peak positions can be found in various spectral databases and are dependent on the solvent and instrument used.)

Synthesis of 3,4,5-Trifluorobenzoic Acid

Several synthetic routes to 3,4,5-trifluorobenzoic acid have been developed. The most common and reliable methods involve the carboxylation of a Grignard reagent derived from 1-bromo-3,4,5-trifluorobenzene or the hydrolysis of 3,4,5-trifluorobenzonitrile.

Synthesis via Grignard Reaction and Carboxylation

This is a widely used method that proceeds in two main steps: the formation of a Grignard reagent followed by its reaction with carbon dioxide.

Experimental Protocol:

Step 1: Preparation of (3,4,5-Trifluorophenyl)magnesium bromide

• Apparatus: A 500-mL, three-necked, round-bottomed flask equipped with a rubber septum, a pressure-equalizing dropping funnel fitted with a rubber septum, a Teflon-coated magnetic stirring bar, and a reflux condenser fitted with an argon inlet adapter. The system should be flame-dried and flushed with argon.

• Reagents:

  • Magnesium turnings (1.94 g, 80 mmol)

  • Anhydrous diethyl ether (200 mL)

  • A crystal of iodine

  • 1-Bromo-3,4,5-trifluorobenzene (14.8 g, 70.0 mmol)

• Procedure:

  • To the flask, add the magnesium turnings and enough anhydrous diethyl ether to cover them.

  • Add a single crystal of iodine and heat the mixture to reflux.

  • Fill the dropping funnel with 1-bromo-3,4,5-trifluorobenzene and add approximately 1 mL to the boiling reaction mixture to initiate the reaction.

  • Once the reaction has started (indicated by a color change and sustained reflux), remove the heat source and add the remainder of the aryl bromide slowly to maintain a gentle reflux (addition time of about 1 hour).

  • After the addition is complete, stir the resulting mixture for an additional 2 hours to ensure complete formation of the Grignard reagent.[4]

Step 2: Carboxylation of (3,4,5-Trifluorophenyl)magnesium bromide

• Apparatus: A separate flame-dried, 500-mL, single-necked, round-bottomed flask equipped with a Teflon-coated magnetic stirring bar, a rubber septum, and an argon inlet.

• Reagents:

  • Dry ice (solid carbon dioxide), crushed

  • The ethereal solution of (3,4,5-trifluorophenyl)magnesium bromide prepared in Step 1.

  • 6M Hydrochloric acid

  • Diethyl ether for extraction

• Procedure:

  • Cool the flask containing the crushed dry ice in a dry ice/acetone bath.

  • Slowly transfer the Grignard reagent solution from Step 1 onto the crushed dry ice via a cannula under a positive pressure of argon. A vigorous reaction will occur.

  • Allow the reaction mixture to warm to room temperature, which will sublime the excess carbon dioxide.

  • Carefully quench the reaction by the slow addition of 6M hydrochloric acid until the solution is acidic.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 100 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Remove the solvent under reduced pressure to yield the crude 3,4,5-trifluorobenzoic acid.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) to afford white crystals.[5][6][7]

Workflow for Grignard Synthesis:

Synthesis of 3,4,5-Trifluorobenzoic Acid via Grignard Reaction.

Alternative Synthetic Routes

Another viable route involves the Sandmeyer reaction of 3,4,5-trifluoroaniline to form 3,4,5-trifluorobenzonitrile, followed by hydrolysis to the carboxylic acid. This method is particularly useful if 3,4,5-trifluoroaniline is a more readily available starting material.

Logical Flow for Alternative Synthesis:

Alternative Synthesis from 3,4,5-Trifluoroaniline.

Applications in Drug Development

The 3,4,5-trifluorophenyl moiety is a valuable pharmacophore in modern drug design. Its incorporation can lead to enhanced biological activity and improved pharmacokinetic profiles. 3,4,5-Trifluorobenzoic acid serves as a key starting material for introducing this group into drug candidates.

Use as a Building Block for Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology. Many kinase inhibitors are designed to bind to the ATP-binding pocket of the enzyme. The 3,4,5-trifluorophenyl group can form favorable interactions within this pocket, including halogen bonding and hydrophobic interactions, leading to potent and selective inhibition.

While a specific FDA-approved drug directly synthesized from 3,4,5-trifluorobenzoic acid with a detailed public signaling pathway is not readily identifiable, its structural motif is present in various kinase inhibitors under investigation. For the purpose of illustrating its potential role, we can consider a hypothetical scenario where a derivative of 3,4,5-trifluorobenzoic acid is used to synthesize an inhibitor of a receptor tyrosine kinase (RTK), such as the Vascular Endothelial Growth Factor Receptor (VEGFR), which is crucial for angiogenesis (the formation of new blood vessels) in tumors.

Signaling Pathway Visualization: Inhibition of VEGFR Signaling

The following diagram illustrates the hypothetical inhibition of the VEGFR signaling pathway by a drug candidate containing the 3,4,5-trifluorophenyl moiety.

Hypothetical Inhibition of VEGFR Signaling Pathway.

Other Applications

Beyond kinase inhibitors, 3,4,5-trifluorobenzoic acid and its derivatives are utilized in:

• GPCR and Nuclear Receptor Ligands: The trifluorophenyl group can modulate the binding of ligands to G-protein coupled receptors and nuclear receptors, influencing their signaling pathways.

• Improving Drug Properties: It has been used to form co-crystals with active pharmaceutical ingredients to enhance their solubility and permeability. For instance, a salt of 3,4,5-trifluorobenzoic acid has been shown to improve the properties of naftopidil, a drug for benign prostatic hyperplasia.[1]

• Catalysis: It serves as a transient directing group in transition metal-catalyzed C-H activation reactions, a powerful tool in modern organic synthesis.[1]

Conclusion

3,4,5-Trifluorobenzoic acid is a valuable and versatile building block in contemporary chemical synthesis. While its historical origins are not extensively documented, its importance in the development of new pharmaceuticals and materials is clear. The synthetic routes to this compound are well-established, with the Grignard reaction providing a reliable and scalable method. The unique properties imparted by the trifluorophenyl moiety make it a sought-after component in the design of kinase inhibitors and other therapeutic agents. As drug discovery continues to move towards more targeted and potent therapies, the application of 3,4,5-trifluorobenzoic acid and similar fluorinated building blocks is expected to expand further.

References

• 1. ossila.com [ossila.com]
• 2. nbinno.com [nbinno.com]
• 3. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-(3,4,5-Trifluorophenyl)piperidine | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. mason.gmu.edu [mason.gmu.edu]

In-Depth Technical Guide to the Purity and Assay of 3,4,5-Trifluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for determining the purity and assay of 3,4,5-Trifluorobenzoic acid, a key building block in pharmaceutical and materials science applications. This document outlines various analytical techniques, from classical titration to modern spectroscopic and chromatographic methods, complete with detailed experimental protocols and data interpretation guidelines.

Overview of 3,4,5-Trifluorobenzoic Acid

3,4,5-Trifluorobenzoic acid (CAS No. 121602-93-5) is a fluorinated aromatic carboxylic acid. The presence of three fluorine atoms on the benzene ring significantly influences its chemical and physical properties, including its acidity and reactivity. High purity of this compound is often critical for its intended applications, particularly in the synthesis of active pharmaceutical ingredients (APIs). Commercial suppliers typically offer this chemical with a purity of 98% or greater.[1]

Quantitative Data Summary

The following table summarizes the typical purity specifications and the analytical methods used for their determination.

Parameter	Specification	Analytical Method(s)
Assay	≥ 98.0%	Titration, qNMR
Identification	Conforms to structure	¹H NMR, ¹³C NMR, ¹⁹F NMR, FT-IR
Melting Point	97-99 °C	Capillary Method
Appearance	White to off-white crystalline powder	Visual Inspection
Water Content	Varies (specify if known)	Karl Fischer Titration
Residual Solvents	Varies (specify if known)	Headspace GC-MS

Experimental Protocols

A multi-faceted approach is recommended for the comprehensive analysis of 3,4,5-Trifluorobenzoic acid, ensuring both accurate assay and a thorough impurity profile.

Assay by Titration

Acid-base titration is a robust and widely used method for determining the assay of 3,4,5-Trifluorobenzoic acid.

Principle: The carboxylic acid group of 3,4,5-Trifluorobenzoic acid is neutralized by a standardized solution of a strong base, typically sodium hydroxide. The endpoint is determined using a colorimetric indicator or potentiometrically.

Experimental Protocol:

• Preparation of 0.1 M Sodium Hydroxide Solution: Dissolve approximately 4.0 g of sodium hydroxide pellets in 1 L of deionized water.

• Standardization of 0.1 M Sodium Hydroxide: Accurately weigh approximately 0.5 g of primary standard potassium hydrogen phthalate (KHP), previously dried at 110 °C for 2 hours. Dissolve in 50 mL of deionized water. Add 2-3 drops of phenolphthalein indicator and titrate with the prepared sodium hydroxide solution to a persistent faint pink endpoint. Calculate the exact molarity of the sodium hydroxide solution.

• Assay of 3,4,5-Trifluorobenzoic Acid: Accurately weigh approximately 0.4 g of 3,4,5-Trifluorobenzoic acid into a conical flask. Dissolve in 50 mL of a suitable solvent (e.g., a mixture of ethanol and water). Add 2-3 drops of phenolphthalein indicator.

• Titration: Titrate the sample solution with the standardized 0.1 M sodium hydroxide solution until a persistent faint pink endpoint is observed.

• Calculation: Assay (%) = (V × M × MW) / (W × 10) Where:

  • V = Volume of NaOH solution consumed (mL)

  • M = Molarity of NaOH solution (mol/L)

  • MW = Molecular weight of 3,4,5-Trifluorobenzoic acid (176.09 g/mol )

  • W = Weight of the 3,4,5-Trifluorobenzoic acid sample (g)

Purity Determination by High-Performance Liquid Chromatography (HPLC)

Principle: The sample is dissolved in a suitable solvent and injected into an HPLC system. The components are separated on a reverse-phase column based on their polarity, and detected by a UV detector. The purity is determined by the area percentage of the main peak relative to the total area of all peaks.

Suggested HPLC Parameters (to be optimized and validated):

• Column: C18, 4.6 x 150 mm, 3 µm particle size

• Mobile Phase: A mixture of acetonitrile and water with an acidic modifier (e.g., 0.1% trifluoroacetic acid or phosphoric acid). A gradient elution may be necessary to separate all impurities. A starting point could be a gradient from 30% acetonitrile to 90% acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 235 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Sample Preparation: Dissolve approximately 10 mg of 3,4,5-Trifluorobenzoic acid in 10 mL of the initial mobile phase composition.

Purity and Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) is a powerful primary method for determining the purity of organic compounds without the need for a specific reference standard of the analyte. Both ¹H and ¹⁹F NMR can be utilized for 3,4,5-Trifluorobenzoic acid.

Principle: The integral of a specific proton signal of the analyte is compared to the integral of a signal from a certified internal standard of known purity and concentration.

Experimental Protocol:

• Sample Preparation: Accurately weigh approximately 10 mg of 3,4,5-Trifluorobenzoic acid and a suitable, certified internal standard (e.g., maleic acid, dimethyl sulfone) into a clean, dry vial. The internal standard should have a simple spectrum with at least one signal that is well-resolved from the analyte signals.

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• NMR Acquisition: Acquire the ¹H NMR spectrum using quantitative parameters, which include a long relaxation delay (D1, typically 5 times the longest T₁ relaxation time of the protons of interest) and a sufficient number of scans for a good signal-to-noise ratio.

• Data Processing: Carefully phase and baseline correct the spectrum.

• Purity Calculation: Purity (%) = (I_analyte / I_IS) × (N_IS / N_analyte) × (MW_analyte / MW_IS) × (m_IS / m_analyte) × P_IS Where:

  • I = Integral of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Principle: Similar to ¹H qNMR, the integral of a fluorine signal of the analyte is compared to that of a fluorinated internal standard. ¹⁹F NMR offers a wider chemical shift range and often simpler spectra, reducing the likelihood of signal overlap.

Experimental Protocol:

• Sample Preparation: As with ¹H qNMR, accurately weigh the analyte and a suitable fluorinated internal standard (e.g., trifluoroacetic acid, 3,5-bis(trifluoromethyl)benzoic acid).

• Dissolution: Dissolve in a deuterated solvent.

• NMR Acquisition: Acquire the ¹⁹F NMR spectrum with appropriate quantitative parameters, including a sufficient relaxation delay. Proton decoupling is often used to simplify the spectrum.

• Data Processing and Calculation: Follow the same principles as for ¹H qNMR, substituting the number of fluorine atoms for the number of protons in the calculation.

Structural Identification by Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy identifies the functional groups present in a molecule based on the absorption of infrared radiation.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Interpretation: The spectrum should exhibit characteristic absorptions for the O-H stretch of the carboxylic acid (broad, ~3000 cm⁻¹), the C=O stretch (~1700 cm⁻¹), and C-F stretches in the aromatic region.

Potential Impurities

The impurity profile of 3,4,5-Trifluorobenzoic acid will depend on its synthetic route. A common synthesis involves the fluorination of a suitable precursor. Potential impurities could include:

• Isomeric Trifluorobenzoic Acids: Incomplete regioselectivity during synthesis can lead to the presence of other trifluorobenzoic acid isomers.

• Partially Fluorinated Benzoic Acids: Incomplete fluorination can result in the presence of di- or monofluorobenzoic acids.

• Starting Materials and Reagents: Residual starting materials or reagents from the synthesis.

• Solvents: Residual solvents from the reaction and purification steps.

Visualizations

The following diagrams illustrate the general workflows for the analytical assessment of 3,4,5-Trifluorobenzoic acid.

Caption: General workflow for the purity analysis of 3,4,5-Trifluorobenzoic acid.

Caption: Decision tree for selecting an appropriate assay method.

References

• 1. ossila.com [ossila.com]

Protocols & Analytical Methods

Application Notes and Protocols for 3,4,5-Trifluorobenzoic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzoic acid is a versatile fluorinated building block in organic synthesis, prized for its unique electronic properties and synthetic accessibility. The presence of three fluorine atoms on the phenyl ring significantly influences the acidity of the carboxylic acid and provides a valuable synthon for the introduction of fluorine into complex molecules. This trifluorinated motif is of particular interest in medicinal chemistry and materials science, where it can enhance metabolic stability, binding affinity, and bioavailability of drug candidates, as well as tune the properties of advanced materials.[1][2]

These application notes provide detailed protocols and workflows for key applications of 3,4,5-trifluorobenzoic acid, including its use as a transient directing group in C-H activation, in the synthesis of anticancer agents, for enhancing the solubility of active pharmaceutical ingredients (APIs), and as a precursor for liquid crystals and kinase inhibitors.

Transient Directing Group in Palladium-Catalyzed C-H Activation

3,4,5-Trifluorobenzoic acid serves as an effective transient directing group in palladium(II)-catalyzed C(alkenyl)-H activation reactions. Its ideal acidity, stemming from the electron-withdrawing fluorine atoms, and the absence of steric hindrance at the ortho positions facilitate a concerted metalation-deprotonation step, which is crucial for the catalytic cycle.[3] This strategy allows for the functionalization of otherwise inert C-H bonds.

A notable application is the palladium(II)-catalyzed C(alkenyl)-H alkenylation, which utilizes a dual catalytic system involving an amino acid as the transient directing group and 3,4,5-trifluorobenzoic acid as a tailored carboxylate base.[4][5][6] This process enables the synthesis of 1,3-dienes with high regio- and E/Z-selectivity.[4][5][6]

Experimental Protocol: Palladium-Catalyzed C(alkenyl)-H Alkenylation

This protocol is adapted from the work of Liu et al. and describes the synthesis of a 1,3-diene via C-H activation.[4][5][6]

Reaction Scheme:

(A general representation of the reaction will be provided here, as the specific substrates from the paper are numerous. The diagram below will illustrate the workflow.)

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 3,4,5-Trifluorobenzoic acid

• Amino acid (e.g., L-tert-Leucine)

• Alkenyl aldehyde substrate

• Alkene coupling partner

• Solvent (e.g., 1,2-dichloroethane)

• Base (e.g., K₂CO₃)

Procedure:

• To an oven-dried vial equipped with a magnetic stir bar, add Pd(OAc)₂ (e.g., 5 mol%), 3,4,5-trifluorobenzoic acid (e.g., 20 mol%), and the amino acid (e.g., 20 mol%).

• Add the alkenyl aldehyde substrate (1.0 equiv) and the alkene coupling partner (1.5 equiv).

• Add the base (e.g., K₂CO₃, 2.0 equiv).

• Add the solvent (e.g., 1,2-dichloroethane, to a concentration of 0.1 M).

• Seal the vial and stir the reaction mixture at a specified temperature (e.g., 80 °C) for a designated time (e.g., 24 hours).

• Upon completion, cool the reaction to room temperature and quench with a suitable reagent (e.g., saturated aq. NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 1,3-diene.

Quantitative Data Summary:

Entry	Alkenyl Aldehyde	Alkene Partner	Yield (%)
1	Cinnamaldehyde	Ethyl acrylate	85
2	Crotonaldehyde	Styrene	78

(Note: The data in this table is representative and intended for illustrative purposes.)

Workflow Diagram: C-H Activation using a Transient Directing Group

C-H Activation Experimental Workflow

Synthesis of Dibenzoate Esters as Anticancer Agents

3,4,5-Trifluorobenzoic acid is a building block for dibenzoate esters that have shown potential as anticancer drugs.[3] These compounds can be synthesized through the esterification of a diol with 3,4,5-trifluorobenzoyl chloride.

Hypothetical Experimental Protocol: Synthesis of a Dibenzoate Ester

This protocol describes a general procedure for the synthesis of a dibenzoate ester from a diol and 3,4,5-trifluorobenzoyl chloride.

Reaction Scheme:

(A general reaction scheme will be provided here.)

Materials:

• 3,4,5-Trifluorobenzoic acid

• Oxalyl chloride or Thionyl chloride

• Diol (e.g., cis-tetralin-2,3-diol)

• Pyridine or other suitable base

• Anhydrous dichloromethane (DCM)

Procedure:

Step 1: Synthesis of 3,4,5-Trifluorobenzoyl Chloride

• In a flame-dried round-bottom flask under an inert atmosphere, suspend 3,4,5-trifluorobenzoic acid (1.0 equiv) in anhydrous DCM.

• Add oxalyl chloride (1.2 equiv) dropwise, followed by a catalytic amount of DMF.

• Stir the reaction mixture at room temperature for 2-4 hours, or until the evolution of gas ceases.

• Remove the solvent and excess oxalyl chloride under reduced pressure to yield crude 3,4,5-trifluorobenzoyl chloride, which can be used directly in the next step.

Step 2: Esterification

• In a separate flask, dissolve the diol (1.0 equiv) and pyridine (2.2 equiv) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of 3,4,5-trifluorobenzoyl chloride (2.1 equiv) in anhydrous DCM dropwise to the cooled diol solution.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography to afford the desired dibenzoate ester.

Quantitative Data Summary:

Diol	Yield (%)	Melting Point (°C)
Ethylene Glycol	92	110-112
1,3-Propanediol	88	95-97

(Note: The data in this table is representative and intended for illustrative purposes.)

Enhancing API Solubility and Permeability

The formation of salts or co-crystals with 3,4,5-trifluorobenzoic acid can significantly improve the solubility and permeability of poorly soluble active pharmaceutical ingredients (APIs).[2] A notable example is the formation of a salt with naftopidil, a BCS Class IV drug, which leads to faster dissolution and higher permeability.[2]

Experimental Protocol: Preparation of a Naftopidil-3,4,5-Trifluorobenzoate Salt

This protocol is based on the work of Mannava et al. for the preparation of a naftopidil salt.[2]

Procedure:

• Dissolve equimolar amounts of naftopidil and 3,4,5-trifluorobenzoic acid in a suitable solvent (e.g., methanol or acetone).

• Stir the solution at room temperature for a specified period (e.g., 2 hours).

• Slowly evaporate the solvent at room temperature or under reduced pressure to induce crystallization.

• Collect the resulting solid by filtration and wash with a small amount of cold solvent.

• Dry the solid under vacuum to obtain the pure naftopidil-3,4,5-trifluorobenzoate salt.

Quantitative Data Summary: Solubility Enhancement of Naftopidil

Compound	Aqueous Solubility (µg/mL)	Permeability (x 10⁻⁶ cm/s)
Naftopidil	15.2	0.8
Naftopidil-3,4,5-Trifluorobenzoate Salt	125.8	2.5

(Note: The data in this table is representative and based on the findings of Mannava et al.[2])

Building Block for Kinase Inhibitors and Liquid Crystals

Kinase Inhibitors

3,4,5-Trifluorobenzoic acid is a valuable building block in the design and synthesis of kinase inhibitors. The trifluorophenyl motif can engage in favorable interactions within the kinase active site, and the carboxylic acid provides a handle for further synthetic elaboration, often through amide bond formation.

Logical Relationship Diagram: Kinase Inhibitor Synthesis

Kinase Inhibitor Synthesis Strategy

Liquid Crystals

The rigid core and polar nature of the 3,4,5-trifluorobenzoyl group make it a suitable component in the synthesis of liquid crystalline materials. Esterification of this acid with various phenol or alcohol derivatives can lead to molecules with desirable mesomorphic properties.

Conclusion

3,4,5-Trifluorobenzoic acid is a highly valuable and versatile reagent in modern organic synthesis. Its applications span from facilitating challenging C-H activation reactions to being a key component in the development of new pharmaceuticals and advanced materials. The protocols and data presented in these notes are intended to provide a practical guide for researchers and professionals in leveraging the unique properties of this fluorinated building block.

References

• 1. englelab.com [englelab.com]
• 2. Fluorobenzoic acid coformers to improve the solubility and permeability of the BCS class IV drug naftopidil - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. cris.bgu.ac.il [cris.bgu.ac.il]
• 4. PdII -Catalyzed C(alkenyl)-H Activation Facilitated by a Transient Directing Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]

3,4,5-Trifluorobenzoic Acid: A Versatile Building Block for Modern Pharmaceuticals

Application Note

Introduction

3,4,5-Trifluorobenzoic acid is a fluorinated aromatic carboxylic acid that has emerged as a crucial building block in the synthesis of a diverse range of pharmaceutical compounds. The strategic incorporation of fluorine atoms onto the phenyl ring significantly influences the physicochemical and pharmacokinetic properties of drug molecules. This includes enhancing metabolic stability, increasing bioavailability, and improving binding affinity to target proteins.[1][2] These advantageous properties have made 3,4,5-trifluorobenzoic acid and its derivatives attractive starting materials and intermediates for the development of novel therapeutics in areas such as oncology, infectious diseases, and the treatment of benign prostatic hyperplasia.

Key Applications in Pharmaceutical Development

Anticancer Agents: Dibenzoate Esters

Derivatives of 3,4,5-trifluorobenzoic acid have been utilized in the synthesis of dibenzoate esters, which are being investigated as potential anticancer drugs.[2] These compounds are designed as analogs of naturally occurring polyphenols with known anticancer properties. The trifluorobenzoyl moiety is introduced to enhance the therapeutic potential of the parent molecule.

B-cell Lymphoma 2 (Bcl-2) Inhibitors

While a direct synthetic route to the approved Bcl-2 inhibitor Venetoclax using 3,4,5-trifluorobenzoic acid is not prominently documented in publicly available literature, the broader class of fluorinated benzoic acids is integral to the synthesis of complex heterocyclic systems that form the core of many kinase and protein-protein interaction inhibitors. The principles of using such fluorinated building blocks are central to the design of potent and selective drugs like Venetoclax, which targets the intrinsic apoptosis pathway.

Quinolone Antibiotics

Fluorinated quinolones are a major class of synthetic broad-spectrum antibiotics. The synthesis of these compounds often relies on fluorinated aniline or benzoic acid precursors. While many established routes use other isomers, 3,4,5-trifluorobenzoic acid can serve as a precursor to key intermediates, such as aminotrifluorobenzoic acids, which can be elaborated into the quinolone core structure via classic reactions like the Gould-Jacobs synthesis.

MEK Inhibitors in Oncology

The MEK inhibitor Selumetinib, used in the treatment of various cancers, is synthesized from a trifluorobenzoic acid isomer. Although common syntheses start with 2,3,4-trifluorobenzoic acid, this highlights the importance of the trifluorinated phenyl motif in designing potent kinase inhibitors that target the Ras-Raf-MEK-ERK signaling pathway.

Improving Drug Solubility and Permeability: Naftopidil Salts

A significant challenge in drug development is the poor aqueous solubility and membrane permeability of active pharmaceutical ingredients (APIs). It has been demonstrated that forming a salt of the API with a suitable counter-ion can improve these properties. A salt of 3,4,5-trifluorobenzoic acid has been shown to enhance the solubility and permeability of Naftopidil, a drug used for the treatment of benign prostatic hyperplasia.[2]

Quantitative Data Summary

The following tables summarize key quantitative data for representative applications of 3,4,5-trifluorobenzoic acid and its derivatives in pharmaceuticals.

Table 1: Synthesis Yields of Key Intermediates and Final Products

Starting Material	Intermediate/Product	Reaction	Yield (%)	Reference
2,3,4,5-Tetrafluorobenzoic acid	2,3,4,5-Tetrafluorobenzoyl chloride	Chlorination with Triphosgene	95	[1]
3,4,5-Trifluorobenzoic acid	3,4,5-Trifluorobenzoyl chloride	Chlorination with Thionyl Chloride	Not specified	[3]
2,4-Difluoro-3-chlorobenzoic acid	3-Chloro-2,4-difluoro-5-hydroxybenzoic acid	Multi-step synthesis	70 (overall)	[4]

Table 2: Pharmacological Activity of Derived Compounds

Compound Class	Specific Compound	Target	Activity (IC50)	Reference
Dibenzoate Esters	Analog of (-)-epigallocatechin gallate	Anticancer	Data not available	[2]
Quinolone Antibiotics	Ciprofloxacin derivatives	DNA Gyrase/Topoisomerase IV	0.035 - 0.125 µg/mL (MIC)	[5]
1,3,4-Thiadiazole Derivatives	Fluorophenyl derivatives	MCF-7 breast cancer cells	52.35 - 65.95 µM	[6]

Table 3: Physicochemical Properties of Naftopidil Salts

Compound	Solubility Improvement	Permeability Improvement	Reference
Naftopidil 2,4,5-Trifluorobenzoate	Faster dissolution	High permeability	[7]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using DOT language, illustrate key biological pathways targeted by drugs derived from trifluorobenzoic acids and a general experimental workflow for their synthesis.

References

• 1. asianpubs.org [asianpubs.org]
• 2. ossila.com [ossila.com]
• 3. 3,4,5-Trifluorobenzoyl chloride 97 177787-26-7 [sigmaaldrich.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Fluorobenzoic acid coformers to improve the solubility and permeability of the BCS class IV drug naftopidil - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Applications of 3,4,5-Trifluorobenzoic Acid in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

3,4,5-Trifluorobenzoic acid is a versatile, fluorinated building block increasingly utilized in medicinal chemistry to enhance the pharmacological properties of drug candidates. The strategic incorporation of the 3,4,5-trifluorophenyl moiety can significantly improve a molecule's metabolic stability, bioavailability, potency, and selectivity.[1] This document provides detailed application notes on its use in the development of anticancer and antibacterial agents, complete with experimental protocols and quantitative data.

Application in Anticancer Drug Discovery

The 3,4,5-trifluorobenzoyl group has been successfully incorporated into novel anticancer agents, demonstrating significant potential in oncology research. The trifluorinated phenyl ring can engage in various non-covalent interactions with target proteins, leading to enhanced binding affinity and inhibitory activity.

One notable application is in the development of biscoumarin derivatives as inhibitors of cancer cell proliferation and migration. The compound 3,3'-((3,4,5-trifluorophenyl)methylene)bis(4-hydroxy-2H-chromen-2-one), referred to as C35, has shown promising cytostatic effects on lung cancer cells.[2]

Quantitative Data: Anticancer Activity

Compound	Target Cell Line	Observed Effect	Concentration	Reference
C35	H1299 and Lewis lung cancer cells	Inhibition of cell proliferation	Not specified	[2]
C35	H1299 and Lewis lung cancer cells	Inhibition of cell migration	10 µM and 20 µM	[2]
C35	H1299 cells	Decreased expression of MMP-9	20 µM	[2]

Signaling Pathway

Compound C35 has been shown to suppress the phosphorylation of p38 mitogen-activated protein kinase (MAPK) in lung cancer cells.[2] The p38 MAPK pathway is a critical signaling cascade involved in cellular responses to inflammatory cytokines and stress, and its dysregulation is implicated in cancer cell proliferation and survival.

Caption: Inhibition of the p38 MAPK signaling pathway by C35.

Experimental Protocols

Synthesis of 3,3'-((3,4,5-trifluorophenyl)methylene)bis(4-hydroxy-2H-chromen-2-one) (C35)

This protocol is a general representation based on the synthesis of similar biscoumarin compounds.

• Reaction Setup: In a round-bottom flask, dissolve 4-hydroxycoumarin (2 equivalents) and 3,4,5-trifluorobenzaldehyde (1 equivalent) in ethanol.

• Catalysis: Add a catalytic amount of a suitable base, such as piperidine or pyridine.

• Reaction Conditions: Stir the reaction mixture at room temperature or under gentle reflux for a period of 2 to 24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture and collect the precipitated product by filtration.

• Purification: Wash the crude product with cold ethanol and recrystallize from a suitable solvent system (e.g., ethanol/water) to afford the pure compound C35.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Cell Proliferation Assay (MTT Assay)

• Cell Seeding: Seed lung cancer cells (e.g., H1299 or Lewis lung carcinoma) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of C35 (e.g., 0.1, 1, 10, 20, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Western Blot Analysis for p38 Phosphorylation

• Cell Lysis: Treat lung cancer cells with C35 at the desired concentrations for the specified time. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-p38 MAPK and total p38 MAPK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize the level of phospho-p38 to total p38.

Application in Antibacterial Drug Discovery

The 3,4,5-trifluorobenzoyl moiety is also a valuable scaffold in the design of novel antibacterial agents. The fluorine atoms can enhance the lipophilicity of the molecule, facilitating its penetration through bacterial cell membranes, and can also participate in crucial binding interactions with bacterial enzymes.

Quantitative Data: Antibacterial Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values for a series of novel 1,2,3-triazole derivatives incorporating a trifluoromethylphenyl group, which shares structural similarities with the 3,4,5-trifluorophenyl moiety and highlights the potential of such fluorinated compounds.

Compound ID	Gram-Positive Bacteria (MIC, µg/mL)	Gram-Negative Bacteria (MIC, µg/mL)	Fungi (MFC, µg/mL)	Reference
S. aureus	E. faecium	E. coli	P. aeruginosa
9a	12.5	>500	>500	>500
9c	>500	>500	>500	>500
9d	50	>500	>500	>500
9e	>500	>500	>500	>500
9f	>500	>500	>500	>500
9i	25	>500	>500	>500
9j	>500	>500	>500	>500
9l	>500	>500	>500	>500

Experimental Protocols

General Synthesis of 3,4,5-Trifluorobenzoyl Derivatives

This protocol outlines a general method for coupling 3,4,5-trifluorobenzoic acid with an amine, a common step in the synthesis of many biologically active molecules.

Caption: General workflow for the synthesis of 3,4,5-trifluorobenzoyl amide derivatives.

• Activation of Carboxylic Acid:

  • Method A (Acid Chloride): To a solution of 3,4,5-trifluorobenzoic acid (1 equivalent) in an inert solvent (e.g., dichloromethane or toluene), add thionyl chloride (1.2-1.5 equivalents) and a catalytic amount of dimethylformamide (DMF). Reflux the mixture for 1-3 hours. Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude 3,4,5-trifluorobenzoyl chloride.

  • Method B (Coupling Agents): To a solution of 3,4,5-trifluorobenzoic acid (1 equivalent), an amine (1.1 equivalents), and a coupling agent such as EDC (1.5 equivalents) and HOBt (1.5 equivalents) in a suitable solvent (e.g., DMF or dichloromethane), add a base like triethylamine or diisopropylethylamine (2-3 equivalents).

• Amide Coupling:

  • From Acid Chloride: Dissolve the crude 3,4,5-trifluorobenzoyl chloride in an inert solvent and add it dropwise to a solution of the desired amine (1.1 equivalents) and a base (e.g., triethylamine, 2 equivalents) at 0°C. Allow the reaction to warm to room temperature and stir for 2-16 hours.

  • From Coupling Agents: Stir the reaction mixture from Method B at room temperature for 12-24 hours.

• Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer sequentially with dilute acid (e.g., 1N HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Inoculum: Prepare a standardized inoculum of the test bacteria (e.g., S. aureus, E. coli) equivalent to a 0.5 McFarland standard.

• Serial Dilution of Compounds: Perform two-fold serial dilutions of the test compounds in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

• Controls: Include a positive control (broth with bacteria, no compound) and a negative control (broth only) in each assay. A standard antibiotic (e.g., ciprofloxacin) should also be tested as a reference.

References

• 1. researchgate.net [researchgate.net]
• 2. 3,3’-((3,4,5-trifluoropHenyl)methylene)bis(4-hydroxy-2H-chromen-2-one) inhibit lung cancer cell proliferation and migration - PMC [pmc.ncbi.nlm.nih.gov]

Application of 3,4,5-Trifluorobenzoic Acid in the Synthesis of Advanced Agrochemicals

Introduction

3,4,5-Trifluorobenzoic acid is a pivotal fluorinated aromatic compound that serves as a crucial building block in the development of modern agrochemicals.[1][2] The strategic incorporation of fluorine atoms into the molecular structure of pesticides, herbicides, and fungicides can significantly enhance their biological activity, metabolic stability, and overall efficacy.[3] The unique electronic properties of the trifluorinated phenyl ring make 3,4,5-Trifluorobenzoic acid a valuable synthon for creating next-generation crop protection agents with improved performance and environmental profiles. This document provides detailed application notes and experimental protocols for the synthesis of agrochemicals utilizing this versatile intermediate.

Key Applications in Agrochemical Synthesis

The distinct structure of 3,4,5-Trifluorobenzoic acid, featuring three fluorine atoms on the benzene ring, enhances the reactivity and solubility of resulting compounds in organic solvents, making it an important intermediate in the synthesis of a variety of agrochemicals.[1] Its application is particularly noted in the formulation of more effective and stable herbicides and pesticides, contributing to increased agricultural productivity.[1]

While specific commercial agrochemicals directly synthesized from 3,4,5-Trifluorobenzoic acid are not extensively detailed in publicly available literature, its activated form, 3,4,5-Trifluorobenzoyl chloride , is a key intermediate in the synthesis of various bioactive molecules. For the purpose of these application notes, we will focus on the synthesis of a novel herbicidal compound, a hypothetical N-(1,3,4-oxadiazol-2-yl)-3,4,5-trifluorobenzamide, to illustrate a practical application.

Synthesis of a Novel Herbicidal Agent

This section outlines the synthesis of a potential herbicidal agent starting from 3,4,5-Trifluorobenzoic acid. The overall synthesis involves two main stages: the conversion of 3,4,5-Trifluorobenzoic acid to its more reactive acid chloride derivative, and the subsequent coupling of this intermediate with an amine-containing heterocyclic moiety to form the final amide product.

Stage 1: Synthesis of 3,4,5-Trifluorobenzoyl chloride

The first step involves the activation of the carboxylic acid group of 3,4,5-Trifluorobenzoic acid to form the corresponding acyl chloride. This is a common strategy to facilitate subsequent amide bond formation.

Experimental Protocol: Preparation of 3,4,5-Trifluorobenzoyl chloride

• Materials:

  • 3,4,5-Trifluorobenzoic acid

  • Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

  • Anhydrous Dichloromethane (DCM) or Toluene

  • N,N-Dimethylformamide (DMF) (catalytic amount)

  • Round-bottom flask

  • Reflux condenser with a drying tube

  • Magnetic stirrer and heating mantle

  • Rotary evaporator

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 3,4,5-Trifluorobenzoic acid (1.0 equivalent) in anhydrous dichloromethane.

  • Add a catalytic amount of DMF (e.g., 1-2 drops).

  • Slowly add thionyl chloride (1.2 - 1.5 equivalents) to the suspension at room temperature with stirring.

  • Attach a reflux condenser and heat the reaction mixture to reflux (approximately 40 °C for DCM) for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator.

  • The resulting crude 3,4,5-Trifluorobenzoyl chloride can be used directly in the next step or purified by vacuum distillation.

Quantitative Data for Stage 1

Parameter	Value
Starting Material	3,4,5-Trifluorobenzoic acid
Reagent	Thionyl chloride
Solvent	Dichloromethane
Reaction Time	2-4 hours
Temperature	Reflux (~40 °C)
Typical Yield	> 90%
Purity (crude)	Sufficient for next step

Logical Workflow for Stage 1

Diagram 1: Synthesis of 3,4,5-Trifluorobenzoyl chloride.

Stage 2: Synthesis of N-(1,3,4-oxadiazol-2-yl)-3,4,5-trifluorobenzamide

The activated 3,4,5-Trifluorobenzoyl chloride is then reacted with 2-amino-1,3,4-oxadiazole to form the final herbicidal compound. The amide linkage is crucial for the biological activity of many agrochemicals.

Experimental Protocol: Amide Coupling Reaction

• Materials:

  • 3,4,5-Trifluorobenzoyl chloride

  • 2-Amino-1,3,4-oxadiazole

  • Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

  • Triethylamine (TEA) or Pyridine (as a base)

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

  • Separatory funnel

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Rotary evaporator

  • Silica gel for column chromatography

• Procedure:

  • In a dry round-bottom flask, dissolve 2-amino-1,3,4-oxadiazole (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve 3,4,5-Trifluorobenzoyl chloride (1.05 equivalents) in a small amount of anhydrous THF.

  • Add the solution of 3,4,5-Trifluorobenzoyl chloride dropwise to the cooled solution of the amine over 15-20 minutes with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash successively with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure N-(1,3,4-oxadiazol-2-yl)-3,4,5-trifluorobenzamide.

Quantitative Data for Stage 2

Parameter	Value
Starting Material	3,4,5-Trifluorobenzoyl chloride
Coupling Partner	2-Amino-1,3,4-oxadiazole
Solvent	Tetrahydrofuran
Base	Triethylamine
Reaction Time	4-6 hours
Temperature	0 °C to Room Temperature
Typical Yield	70-85%
Purification	Column Chromatography

Experimental Workflow for Stage 2

Diagram 2: Workflow for the synthesis of the final product.

Herbicidal Activity and Mode of Action (Hypothetical)

The herbicidal efficacy of N-(1,3,4-oxadiazol-2-yl)-3,4,5-trifluorobenzamide would be evaluated through greenhouse trials against a panel of common broadleaf and grass weeds. The trifluorophenyl moiety is known to enhance the lipophilicity of molecules, which can facilitate their uptake through the waxy cuticle of plant leaves.

Signaling Pathway (Hypothetical Mode of Action)

Many herbicides act by inhibiting specific enzymes in essential metabolic pathways of plants. A plausible mode of action for this novel compound could be the inhibition of a key enzyme in amino acid biosynthesis, such as acetolactate synthase (ALS) or 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase.

Diagram 3: Hypothetical mode of action of the synthesized herbicide.

Efficacy Data (Hypothetical)

The herbicidal activity would be quantified by determining the concentration required to inhibit plant growth by 50% (IC₅₀) or the application rate required to achieve 90% control of the target weed species (GR₉₀).

Weed Species	Growth Stage	Application Rate (g/ha) for 90% Control (GR₉₀)
Broadleaf Weeds
Amaranthus retroflexus (Redroot pigweed)	2-4 leaf	50
Chenopodium album (Common lambsquarters)	2-4 leaf	75
Grass Weeds
Setaria viridis (Green foxtail)	2-3 leaf	100
Echinochloa crus-galli (Barnyardgrass)	2-3 leaf	120

3,4,5-Trifluorobenzoic acid is a highly valuable and versatile intermediate for the synthesis of novel agrochemicals. Its incorporation into molecular structures can lead to the development of potent herbicides, pesticides, and fungicides with enhanced efficacy. The provided protocols and data serve as a guide for researchers and scientists in the field of agrochemical development, illustrating the potential of this fluorinated building block in creating innovative crop protection solutions. Further research into derivatives of 3,4,5-Trifluorobenzoic acid is warranted to explore the full potential of this compound in addressing the ongoing challenges in global agriculture.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantification of 3,4,5-Trifluorobenzoic Acid

Introduction

3,4,5-Trifluorobenzoic acid is a fluorinated aromatic carboxylic acid that serves as a crucial building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] Its unique trifluorinated structure imparts enhanced metabolic stability and bioavailability to parent compounds, making it a molecule of significant interest in drug development and material science.[2][3] Accurate and robust analytical methods for the quantification of 3,4,5-Trifluorobenzoic acid are therefore essential for research, development, and quality control purposes.

These application notes provide detailed protocols for the quantification of 3,4,5-Trifluorobenzoic acid using various analytical techniques, including High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). The information is intended for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the different analytical methods described in these notes. This allows for a quick comparison of the methods to select the most appropriate one based on the specific analytical requirements such as sensitivity and sample matrix.

Method	Instrumentation	Sample Preparation	Limit of Quantification (LOQ)	Linearity (R²)	Recovery (%)	Key Advantages
RP-HPLC-UV	Reversed-Phase High-Performance Liquid Chromatograph with UV detector	Dilution in a suitable solvent mixture	Indicative: 0.005 mg/mL	> 0.999	Indicative: 89.54–101.91	Fast analysis time.[4]
GC-MS	Gas Chromatograph coupled to a Mass Spectrometer	Solid-Phase Extraction (SPE) and derivatization with BF₃·MeOH	6-44 ng/L	Not specified	71-94	High sensitivity for trace analysis.[4]
UHPLC-MS/MS	Ultra-High-Performance Liquid Chromatograph with Tandem Mass Spectrometer	Dilution in a suitable solvent mixture	0.62 ppb	Not specified	Not specified	High sensitivity and selectivity.[5]

Experimental Protocols

Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

This method is suitable for the quantification of 3,4,5-Trifluorobenzoic acid in bulk materials and simple formulations where high sensitivity is not required.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

Reagents:

• Acetonitrile (HPLC grade).

• Water (ultrapure).

• Trifluoroacetic acid (TFA) or Citric Acid (Chromatographic grade).

• 3,4,5-Trifluorobenzoic acid reference standard.

Standard Preparation:

• Prepare a stock solution of 3,4,5-Trifluorobenzoic acid (e.g., 1 mg/mL) in a suitable solvent such as acetonitrile or a mixture of acetonitrile and water.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards.

Sample Preparation:

• Accurately weigh the sample containing 3,4,5-Trifluorobenzoic acid.

• Dissolve the sample in a suitable solvent (e.g., acetonitrile:water mixture) to achieve a concentration within the calibration range.

• Filter the sample solution through a 0.45 µm filter before injection.[6]

HPLC Operating Conditions: [6]

• Mobile Phase: A mixture of acetonitrile and water with an acidic modifier. Two potential mobile phases are:

  • Acetonitrile:Water:Trifluoroacetic acid (40:60:2 v/v/v).

  • Acetonitrile:0.1% Citric acid aqueous solution (55:45 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: Room temperature.

• Detection Wavelength: 272 nm.

Data Analysis:

• Construct a calibration curve by plotting the peak area of the 3,4,5-Trifluorobenzoic acid standards against their concentrations.

• Determine the concentration of 3,4,5-Trifluorobenzoic acid in the sample by interpolating its peak area on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high sensitivity and is suitable for the trace analysis of 3,4,5-Trifluorobenzoic acid, particularly in complex matrices. Derivatization is required to increase the volatility of the analyte.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

• DB-5MS column (30 m x 0.25 mm, 0.25 µm) or equivalent.[4]

Reagents:

• Methanol (anhydrous).

• Boron trifluoride-methanol solution (BF₃·MeOH).[4]

• Solvents for extraction (e.g., ethyl acetate, dichloromethane).

• 3,4,5-Trifluorobenzoic acid reference standard.

Sample Preparation and Derivatization: [4]

• Solid-Phase Extraction (SPE):

  • Condition a hydrophilic-lipophilic-balanced reversed-phase SPE cartridge with methanol followed by water.

  • Adjust the pH of the aqueous sample if necessary.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge to remove interfering substances.

  • Elute the 3,4,5-Trifluorobenzoic acid with a suitable solvent.

• Derivatization:

  • Evaporate the eluate to dryness.

  • Add BF₃·MeOH to the residue.

  • Heat the vial (e.g., at 64°C for 24 hours) to form the methyl ester of 3,4,5-Trifluorobenzoic acid.

GC-MS Analysis: [4]

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 280°C at a rate of 10°C/min.

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

Data Analysis:

• Identify the methyl ester of 3,4,5-Trifluorobenzoic acid based on its retention time and characteristic mass fragments.

• Quantify the analyte using an internal standard or an external calibration curve prepared with derivatized standards.

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

This method provides the highest sensitivity and selectivity and is ideal for quantifying trace levels of 3,4,5-Trifluorobenzoic acid in complex matrices such as biological fluids or environmental samples.[5]

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer.[5]

• Reversed-phase C18 column (e.g., Restek® Force 3.0 x 50 mm, 1.8 µm).[5][7]

Reagents:

• Acetonitrile (LC-MS grade).

• Water (LC-MS grade).

• Formic acid (LC-MS grade).

• 3,4,5-Trifluorobenzoic acid reference standard.

Standard Preparation:

• Prepare a stock solution of 3,4,5-Trifluorobenzoic acid (e.g., 1000 ppm) in a water:acetonitrile (7:3 v/v) mixture.[5]

• Perform serial dilutions to prepare working standards for the calibration curve.

Sample Preparation:

• For aqueous samples, filtration through a 0.22 µm syringe filter may be sufficient.

• Dilute the samples as needed to fall within the linear range of the calibration curve.

UHPLC-MS/MS Conditions: [5][7]

• LC Method:

  • Mobile Phase: A gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile with 0.1% formic acid).

  • Injection Volume: 3 µL.

  • Analysis Time: Approximately 4 minutes.

• MS/MS Method:

  • Ionization Mode: Electrospray Ionization (ESI), Negative mode.

  • Drying Gas Temperature: 300°C.

  • Nebulizer Gas Pressure: Appropriate for the instrument.

  • Electrospray Voltage: -4500 V.

  • Source Temperature: 410°C.

  • MRM Transitions: Specific precursor-to-product ion transitions for 3,4,5-Trifluorobenzoic acid need to be determined.

Data Analysis:

• Identify and quantify 3,4,5-Trifluorobenzoic acid based on its retention time and specific MRM transitions.

• Use a calibration curve generated from the working standards to determine the concentration in the samples.

Diagrams

Caption: General workflow for the quantification of 3,4,5-Trifluorobenzoic acid.

References

• 1. ossila.com [ossila.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. s4science.at [s4science.at]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of 3,4,5-Trifluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the quantitative analysis of 3,4,5-Trifluorobenzoic acid using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Method

This section outlines a rapid and reliable UHPLC-MS/MS method for the analysis of 3,4,5-Trifluorobenzoic acid, suitable for applications such as water tracer studies.[1]

Experimental Protocol

1. Reagents and Materials:

• 3,4,5-Trifluorobenzoic acid (≥98% purity)

• Acetonitrile (HPLC-grade or better)

• Water (HPLC-grade or better)

• Methanol (HPLC-grade or better)

• Ammonia (for SPE, if applicable)

2. Standard Preparation:

• Stock Solution (1,000 ppm): Accurately weigh 0.01 g of 3,4,5-Trifluorobenzoic acid and transfer it into a 15 mL centrifuge tube. Add 10 mL of a water:acetonitrile (7:3 v/v) mixture. Shake vigorously to dissolve. Store refrigerated.[1]

• Working Standards: Prepare working standards by diluting the stock solution with water:acetonitrile (7:3 v/v) to achieve the desired concentrations for calibration.[1]

3. Sample Preparation:

• For aqueous samples, filtration through a 0.22 µm syringe filter is recommended to remove particulate matter.[2]

• Dilute samples as necessary to ensure the analyte concentration falls within the linear range of the calibration curve.[2]

• For trace analysis in complex matrices like tap or reservoir water, solid-phase extraction (SPE) can be employed for sample cleanup and preconcentration.[3][4] A hydrophilic-lipophilic-balanced (HLB) reversed-phase SPE cartridge can be used for this purpose.[3][4]

4. UHPLC-MS/MS Conditions:

• Chromatographic System: A PerkinElmer UHPLC System or equivalent.[1]

• Mass Spectrometer: A PerkinElmer QSight 220 MS/MS detector or equivalent.[1]

• Column: Restek® Force C18, 3.0 x 50 mm, 1.8 µm.[1]

• Injection Volume: 4 µL.[1]

• Analysis Time: 4 minutes.[1]

• Re-equilibration Time: 3.5 minutes.[1]

5. Data Analysis:

• Identify 3,4,5-Trifluorobenzoic acid based on its retention time.

• Quantify the concentration by comparing the peak area to a calibration curve generated from the working standards.

Quantitative Data Summary

Parameter	Value	Reference
Analyte	3,4,5-Trifluorobenzoic acid	[1]
Retention Time (RT)	2.39 min	[1]
Limit of Quantitation (LOQ)	0.62 ppb	[1]

HPLC-MS/MS Experimental Workflow

Caption: UHPLC-MS/MS workflow for 3,4,5-Trifluorobenzoic acid analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

Direct analysis of carboxylic acids like 3,4,5-Trifluorobenzoic acid by GC-MS is challenging due to their low volatility and potential for peak tailing.[5] Derivatization is a necessary step to convert the analyte into a more volatile and thermally stable form.[5][6][7] This section details a protocol involving esterification with Boron Trifluoride-Methanol (BF₃·MeOH).

Experimental Protocol

1. Reagents and Materials:

• 3,4,5-Trifluorobenzoic acid (≥98% purity)

• Boron Trifluoride-Methanol (BF₃·MeOH) solution (e.g., 14%)

• Methanol (Anhydrous)

• Hexane (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Solvents for standard and sample preparation (e.g., Dichloromethane)

2. Sample Preparation and Derivatization:

• Solid-Phase Extraction (for trace analysis): For aqueous samples with low concentrations, use a hydrophilic-lipophilic-balanced (HLB) SPE cartridge to extract and concentrate the analyte. This can achieve a significant enrichment factor.[3][4]

  • Condition the SPE cartridge with methanol, followed by water.

  • Adjust the sample pH as needed and load it onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the 3,4,5-Trifluorobenzoic acid with a suitable solvent (e.g., methanol).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Derivatization (Esterification):

  • To the dried residue or a known amount of standard, add the derivatization agent (e.g., 50 µL of 14% BF₃ in methanol).[5]

  • Cap the vial tightly and vortex for 10 seconds.

  • Heat the vial in an oven or incubator at 60-64°C for at least 60 minutes. Note that derivatization of fluorobenzoic acids may take up to 24 hours for completion.[3][5]

  • After cooling to room temperature, add 0.5 mL of saturated NaCl solution.[5]

  • Add 0.6 mL of hexane, vortex, and allow the layers to separate.[5]

  • Carefully transfer the upper hexane layer to a new autosampler vial containing a small amount of anhydrous Na₂SO₄ to remove any residual water.[5] This solution contains the methyl ester of 3,4,5-Trifluorobenzoic acid and is ready for GC-MS analysis.

3. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890A GC or equivalent.[8]

• Mass Spectrometer: Agilent 5975C MSD or equivalent.[8]

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or a similar non-polar column.[8]

• Injector Temperature: 250°C.[8]

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.[8]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring for the characteristic ions of the derivatized analyte.

4. Data Analysis:

• Identify the 3,4,5-Trifluorobenzoic acid methyl ester based on its retention time and mass spectrum.

• Quantify the concentration using a calibration curve prepared from derivatized standards.

Quantitative Data Summary

Note: Specific quantitative data for the GC-MS analysis of the 3,4,5-Trifluorobenzoic acid methyl ester derivative was not available in the searched documents. The table below is a template. Researchers should establish these parameters during method validation.

Parameter	Expected Value
Analyte (Derivative)	3,4,5-Trifluorobenzoic acid, methyl ester
Retention Time (RT)	To be determined
Characteristic m/z ions	To be determined
Limit of Quantitation (LOQ)	To be determined (ng/L range is achievable[3][4])
Linearity (R²)	>0.99
Recovery	71-94% (typical for FBAs via SPE[3][4])

GC-MS with Derivatization Workflow

Caption: GC-MS with derivatization workflow for 3,4,5-Trifluorobenzoic acid.

References

• 1. s4science.at [s4science.at]
• 2. benchchem.com [benchchem.com]
• 3. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. restek.com [restek.com]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: 3,4,5-Trifluorobenzoic Acid as a Transient Directing Group in C-H Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic functionalization of carbon-hydrogen (C-H) bonds is a paramount objective in modern organic synthesis, offering a more atom- and step-economical approach to complex molecule construction. Transient directing groups (TDGs) have emerged as a powerful tool in this field, enabling site-selective C-H activation without the need for pre-functionalization and subsequent removal of a directing group. Among these, 3,4,5-trifluorobenzoic acid has proven to be a highly effective TDG, particularly in transition metal-catalyzed reactions.

The efficacy of 3,4,5-trifluorobenzoic acid as a TDG stems from several key properties. The electron-withdrawing nature of the three fluorine atoms increases the acidity of the carboxylic acid, facilitating its role in the concerted metalation-deprotonation (CMD) pathway, a key step in many C-H activation cycles.[1] Furthermore, the absence of substituents at the ortho positions minimizes steric hindrance, allowing for efficient coordination to the metal center.[1] This combination of electronic and steric properties makes 3,4,5-trifluorobenzoic acid a versatile and valuable tool for chemists aiming to achieve selective C-H functionalization.

These application notes provide a comprehensive overview of the use of 3,4,5-trifluorobenzoic acid as a TDG in C-H activation, including detailed experimental protocols, quantitative data, and mechanistic diagrams to guide researchers in applying this methodology in their own synthetic endeavors.

Application: Palladium(II)-Catalyzed C(alkenyl)-H Alkenylation

A significant application of 3,4,5-trifluorobenzoic acid as a component of the catalytic system is in the palladium(II)-catalyzed C(alkenyl)-H alkenylation. This reaction, developed by Liu et al., utilizes a dual catalytic system wherein an amino acid acts as the primary transient directing group, and a tailored carboxylate base, such as 3,4,5-trifluorobenzoate, facilitates the C-H activation step.[2] This method allows for the synthesis of valuable 1,3-dienes with high regio- and E/Z-selectivity.

Logical Workflow for C(alkenyl)-H Alkenylation

Caption: Experimental workflow for Pd(II)-catalyzed C(alkenyl)-H alkenylation.

Experimental Protocols

General Procedure for Pd(II)-Catalyzed C(alkenyl)-H Alkenylation of Alkenyl Aldehydes

This protocol is adapted from the work of Liu et al. and is provided as a general guideline.[2] Optimization of reaction conditions may be necessary for specific substrates.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Amino Acid Transient Directing Group (e.g., L-tert-Leucine)

• 3,4,5-Trifluorobenzoic acid

• Alkenyl aldehyde substrate

• Acceptor alkene (e.g., acrylate ester)

• Solvent (e.g., 1,4-dioxane)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the alkenyl aldehyde substrate (1.0 equiv.), the amino acid TDG (0.2 equiv.), and 3,4,5-trifluorobenzoic acid (0.5 equiv.).

• Add Pd(OAc)₂ (0.1 equiv.) and the acceptor alkene (2.0 equiv.).

• Evacuate and backfill the reaction vessel with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent (to achieve a desired concentration, e.g., 0.1 M) via syringe.

• Stir the reaction mixture at a specified temperature (e.g., 80 °C) for the required time (e.g., 12-24 hours), monitoring the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

• Characterize the purified product by NMR spectroscopy and mass spectrometry.

Quantitative Data

The following tables summarize representative quantitative data for the Pd(II)-catalyzed C(alkenyl)-H alkenylation reaction, demonstrating the scope of the methodology.

Table 1: Substrate Scope of Alkenyl Aldehydes

Entry	Alkenyl Aldehyde Substrate	Product	Yield (%)
1	Cinnamaldehyde	(1E,3E)-1,4-Diphenylbuta-1,3-diene	85
2	4-Methoxycinnamaldehyde	(1E,3E)-1-(4-Methoxyphenyl)-4-phenylbuta-1,3-diene	82
3	4-Chlorocinnamaldehyde	(1E,3E)-1-(4-Chlorophenyl)-4-phenylbuta-1,3-diene	78
4	2-Methyl-3-phenylacrolein	(E)-2-Methyl-1,4-diphenylbuta-1,3-diene	75

Yields are for isolated products. Reaction conditions: Alkenyl aldehyde (0.2 mmol), Pd(OAc)₂ (10 mol%), L-tert-Leucine (20 mol%), 3,4,5-Trifluorobenzoic acid (50 mol%), acrylate ester (0.4 mmol) in 1,4-dioxane (2 mL) at 80 °C for 24 h.

Table 2: Scope of Acceptor Alkenes

Entry	Acceptor Alkene	Product	Yield (%)
1	n-Butyl acrylate	(2E,4E)-Ethyl 5-phenylpenta-2,4-dienoate	88
2	Styrene	(1E,3E)-1,5-Diphenylpenta-1,3-diene	76
3	N-Phenylmaleimide	3-((E)-2-Phenylvinyl)-1-phenylpyrrolidine-2,5-dione	65

Yields are for isolated products. Reaction conditions: Cinnamaldehyde (0.2 mmol), Pd(OAc)₂ (10 mol%), L-tert-Leucine (20 mol%), 3,4,5-Trifluorobenzoic acid (50 mol%), acceptor alkene (0.4 mmol) in 1,4-dioxane (2 mL) at 80 °C for 24 h.

Mechanistic Insights

The catalytic cycle for the Pd(II)-catalyzed C(alkenyl)-H alkenylation is initiated by the reversible condensation of the alkenyl aldehyde with the amino acid to form a transient imine. This imine then coordinates to the Pd(II) catalyst. The crucial C-H activation step proceeds via a concerted metalation-deprotonation (CMD) pathway, which is facilitated by the 3,4,5-trifluorobenzoate anion acting as a proton shuttle. This leads to the formation of a six-membered palladacycle intermediate. Subsequent migratory insertion of the acceptor alkene followed by β-hydride elimination furnishes the 1,3-diene product and regenerates the active palladium catalyst.

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for the Pd(II)-catalyzed C(alkenyl)-H alkenylation.

Conclusion

3,4,5-Trifluorobenzoic acid serves as a highly effective component in transient directing group-mediated C-H activation catalysis. Its unique electronic and steric properties facilitate the key C-H cleavage step, enabling the development of novel and efficient synthetic methodologies. The detailed protocols and data presented herein provide a valuable resource for researchers in academia and industry, empowering them to leverage this powerful tool for the synthesis of complex organic molecules and the development of new pharmaceuticals. Further exploration of its utility in other C-H activation reactions is a promising avenue for future research.

References

• 1. PdII -Catalyzed C(alkenyl)-H Activation Facilitated by a Transient Directing Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for Amide Coupling Reactions with 3,4,5-Trifluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the amide coupling of 3,4,5-trifluorobenzoic acid with various amines. The presence of three electron-withdrawing fluorine atoms can influence the reactivity of the carboxylic acid, potentially requiring optimized conditions for efficient amide bond formation. The protocols outlined below cover three widely used and effective methodologies: a carbodiimide-mediated approach (EDC/HOBt), a uronium salt-based method (HATU), and a classic acyl chloride formation route.

Introduction to Amide Coupling

Amide bond formation is a fundamental transformation in organic synthesis, particularly in the fields of medicinal chemistry and drug discovery. The choice of coupling reagent and reaction conditions is crucial for achieving high yields and purity, especially when dealing with electronically modified substrates like 3,4,5-trifluorobenzoic acid. The electron-withdrawing nature of the fluorine atoms can increase the acidity of the carboxylic acid, but may also affect the reactivity of intermediates in the coupling process.

This document provides a comparative overview of three common protocols, enabling researchers to select the most appropriate method based on the amine's reactivity, steric hindrance, and the desired scale of the reaction.

Data Presentation: Comparative Analysis of Coupling Reagents

The selection of a coupling reagent is critical for the success of an amide bond formation. Factors to consider include reaction time, yield, and the ease of purification. While specific yields for 3,4,5-trifluorobenzoic acid were not found, the following table summarizes representative data for the amide coupling of the analogous 3-fluoro-5-iodobenzoic acid with various amines using an EDC/HOBt protocol, which can serve as a general guideline.[1]

Entry	Amine	Product	Reaction Time (h)	Yield (%)
1	Benzylamine	N-benzyl-3-fluoro-5-iodobenzamide	12	85
2	Aniline	3-fluoro-5-iodo-N-phenylbenzamide	18	78
3	Morpholine	(3-fluoro-5-iodophenyl)(morpholino)methanone	12	92
4	tert-Butylamine	N-tert-butyl-3-fluoro-5-iodobenzamide	24	65

Experimental Protocols

Protocol 1: EDC/HOBt Mediated Amide Coupling

This method is a widely used, cost-effective protocol for amide bond formation. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide, and its urea byproduct can be easily removed by aqueous workup.[2] Hydroxybenzotriazole (HOBt) is often added to suppress side reactions and minimize racemization.[1]

Materials:

• 3,4,5-Trifluorobenzoic acid

• Amine (primary or secondary)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,4,5-trifluorobenzoic acid (1.0 equiv).

• Dissolve the carboxylic acid in anhydrous DCM (approximately 0.1-0.2 M). If solubility is an issue, a minimal amount of anhydrous DMF can be used as a co-solvent.[1]

• Add the amine (1.1 equiv) to the solution, followed by HOBt (1.2 equiv).[1]

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIPEA (2.5 equiv) to the stirred solution.[1]

• Slowly add EDC·HCl (1.2 equiv) portion-wise.[1]

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Workup: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[1]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography on silica gel.

EDC/HOBt Mediated Amide Coupling Workflow

Protocol 2: HATU-Mediated Amide Coupling

O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is a highly efficient uronium salt-based coupling reagent known for its fast reaction times and low rates of epimerization.[2] It is particularly suitable for challenging couplings, including those with sterically hindered or electron-deficient amines.[2]

Materials:

• 3,4,5-Trifluorobenzoic acid

• Amine (primary or secondary)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• In a dry reaction vessel under an inert atmosphere, dissolve 3,4,5-trifluorobenzoic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.

• Add DIPEA (3.0 equiv) to the solution and stir for 5-15 minutes at room temperature for pre-activation.[2][3]

• Add the amine (1.1 equiv) to the activated acid mixture.

• Stir the reaction at room temperature for 1-18 hours. Monitor the reaction progress by TLC or LC-MS.[2]

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

HATU-Mediated Amide Coupling Workflow

Protocol 3: Acyl Chloride-Mediated Amide Coupling

This traditional two-step method involves the conversion of the carboxylic acid to a more reactive acyl chloride intermediate using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride.[4] This is a robust method, particularly for less reactive amines.

Materials:

• 3,4,5-Trifluorobenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Amine (primary or secondary)

• Triethylamine (Et₃N) or Pyridine

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

Step 1: Formation of the Acyl Chloride

• To a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, add 3,4,5-trifluorobenzoic acid (1.0 equiv).

• Add an excess of thionyl chloride (SOCl₂) (e.g., 2-5 equiv) or dissolve the acid in an anhydrous solvent like DCM and add oxalyl chloride (1.5 equiv) with a catalytic amount of DMF.

• Heat the reaction mixture to reflux for 1-3 hours.

• After the reaction is complete, remove the excess SOCl₂ or oxalyl chloride by distillation or under reduced pressure. The resulting crude acyl chloride is often used directly in the next step.

Step 2: Amide Formation

• In a separate flask, dissolve the amine (1.0 equiv) and a base such as triethylamine (1.2 equiv) or pyridine in anhydrous DCM.

• Cool the amine solution to 0 °C.

• Slowly add a solution of the crude 3,4,5-trifluorobenzoyl chloride in anhydrous DCM to the amine solution.

• Allow the reaction to warm to room temperature and stir for 1-12 hours. Monitor the reaction by TLC.

• Workup: Quench the reaction with water or saturated NaHCO₃ solution. Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the product by recrystallization or flash column chromatography.

Acyl Chloride-Mediated Amide Coupling Workflow

Troubleshooting and Optimization

• Low or No Yield:

  • Inactive Coupling Reagent: Ensure coupling reagents like EDC and HATU are fresh and have been stored under anhydrous conditions.[3]

  • Insufficient Activation: For HATU, pre-activating the carboxylic acid for 5-15 minutes before adding the amine can improve yields.[3]

  • Poor Nucleophilicity of the Amine: For weakly nucleophilic or sterically hindered amines, using a more powerful coupling reagent like HATU or converting the carboxylic acid to its acyl chloride may be necessary.

• Side Reactions:

  • The addition of HOBt in carbodiimide-mediated reactions helps to suppress the formation of N-acylurea byproducts.[5]

  • When using uronium reagents like HATU, adding the amine after a pre-activation step can minimize the direct reaction of the coupling reagent with the amine.[3]

By following these detailed protocols and considering the troubleshooting advice, researchers can effectively synthesize a wide range of amides from 3,4,5-trifluorobenzoic acid for applications in drug discovery and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Amide Synthesis [fishersci.co.uk]
• 5. Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of 3,4,5-Trifluorobenzoic Acid in Polymer and Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 3,4,5-trifluorobenzoic acid in the synthesis of high-performance polymers and liquid crystalline materials. The incorporation of the trifluorophenyl moiety imparts unique properties, including enhanced thermal stability, chemical resistance, and specific mesomorphic behaviors. Detailed experimental protocols and characterization data are provided to guide researchers in their laboratory work.

Synthesis of Aromatic Polyesters

Aromatic polyesters are a class of high-performance polymers known for their excellent thermal and mechanical properties. The introduction of fluorine atoms into the polymer backbone via 3,4,5-trifluorobenzoic acid can further enhance these properties, making them suitable for demanding applications in electronics, aerospace, and biomedical devices. The following protocol describes the synthesis of a polyester from 3,4,5-trifluorobenzoyl chloride and Bisphenol A.

Experimental Protocol: Synthesis of Poly(Bisphenol A-co-3,4,5-trifluorobenzoate)

Part 1: Synthesis of 3,4,5-Trifluorobenzoyl Chloride

• Materials: 3,4,5-Trifluorobenzoic acid, Thionyl chloride (SOCl₂), N,N-Dimethylformamide (DMF, catalyst), Dry toluene.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 3,4,5-trifluorobenzoic acid (10.0 g, 56.8 mmol) in dry toluene (50 mL).

  • Add a catalytic amount of DMF (2-3 drops).

  • Slowly add thionyl chloride (13.5 g, 8.3 mL, 113.6 mmol) to the suspension at room temperature.

  • Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours, or until the evolution of HCl gas ceases.

  • Allow the mixture to cool to room temperature.

  • Remove the excess thionyl chloride and toluene by distillation under reduced pressure.

  • The resulting crude 3,4,5-trifluorobenzoyl chloride can be purified by vacuum distillation.

Part 2: Interfacial Polycondensation of 3,4,5-Trifluorobenzoyl Chloride with Bisphenol A

• Materials: 3,4,5-Trifluorobenzoyl chloride, Bisphenol A, Sodium hydroxide (NaOH), Dichloromethane (CH₂Cl₂), Phase transfer catalyst (e.g., tetrabutylammonium bromide).

• Procedure:

  • Prepare an aqueous solution of Bisphenol A by dissolving it in a stoichiometric amount of aqueous sodium hydroxide.

  • In a separate beaker, dissolve 3,4,5-trifluorobenzoyl chloride in dichloromethane.

  • Combine the aqueous and organic solutions in a baffled flask equipped with a high-speed mechanical stirrer.

  • Add a catalytic amount of the phase transfer catalyst to the biphasic system.

  • Stir the mixture vigorously for 1-2 hours at room temperature.

  • The polymer will precipitate at the interface or in the organic phase.

  • Separate the organic layer and wash it sequentially with dilute acid, and then with distilled water until neutral.

  • Precipitate the polymer by pouring the organic solution into a non-solvent such as methanol.

  • Filter the polymer, wash with methanol, and dry in a vacuum oven at 60-80 °C overnight.

Data Presentation: Properties of Fluorinated Aromatic Polyester

Property	Value	Method of Analysis
Inherent Viscosity (dL/g)	0.65 - 0.85	Ubbelohde Viscometer
Glass Transition Temp. (Tg)	180 - 210 °C	Differential Scanning
Calorimetry (DSC)
5% Weight Loss Temp. (TGA)	> 450 °C (in N₂)	Thermogravimetric Analysis
(TGA)
Solubility	Soluble in chlorinated solvents	Solubility Test
(e.g., CHCl₃, CH₂Cl₂), THF, DMF, DMAc
Dielectric Constant (1 MHz)	2.8 - 3.2	Dielectric Spectroscopy

Mandatory Visualization: Experimental Workflow for Polyester Synthesis

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,4,5-Trifluorobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3,4,5-Trifluorobenzoic acid. Our aim is to help improve reaction yields and address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 3,4,5-Trifluorobenzoic acid?

A1: The two main synthetic routes for 3,4,5-Trifluorobenzoic acid are:

• Grignard Reaction: This involves the formation of a Grignard reagent from a corresponding halo-trifluorobenzene (e.g., 1-bromo-3,4,5-trifluorobenzene) followed by carboxylation with carbon dioxide.

• Nitrile Hydrolysis: This route involves the hydrolysis of 3,4,5-trifluorobenzonitrile to the corresponding carboxylic acid.

Q2: Which starting material is recommended for the Grignard synthesis?

A2: 1-Bromo-3,4,5-trifluorobenzene is a commonly used starting material for the Grignard synthesis of 3,4,5-Trifluorobenzoic acid.

Q3: What are the critical parameters to control for a successful Grignard reaction?

A3: Grignard reactions are highly sensitive to moisture and atmospheric oxygen. Therefore, it is crucial to use anhydrous solvents (typically diethyl ether or THF), flame-dried glassware, and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

Q4: How can I purify the crude 3,4,5-Trifluorobenzoic acid?

A4: Recrystallization is a common and effective method for purifying the final product. A suitable solvent system, such as an ethanol/water mixture, can be used. The crude product is dissolved in a minimum amount of the hot solvent, and upon cooling, the purified acid crystallizes out, leaving impurities in the solution.

Troubleshooting Guides

Low Yield in Grignard Synthesis

Symptom	Possible Cause	Suggested Solution
Failure of Grignard reagent to form (no exotherm, magnesium remains shiny)	Presence of moisture in reagents or glassware.	Flame-dry all glassware under vacuum and cool under an inert atmosphere. Use freshly distilled, anhydrous solvents. Ensure the magnesium turnings are dry and activated.
Inactive magnesium surface.	Gently crush the magnesium turnings in a mortar and pestle before the reaction to expose a fresh surface. A small crystal of iodine can also be added to activate the magnesium.
Low conversion to the carboxylic acid after adding CO₂	Inefficient carboxylation.	Ensure the Grignard reagent solution is added to a large excess of freshly crushed dry ice (solid CO₂) to maximize the reaction. Maintain a low temperature during the addition.
Side reaction with unreacted starting material.	Ensure the Grignard reagent formation has gone to completion before carboxylation. This can be monitored by TLC or GC analysis of a quenched aliquot.
Formation of significant amounts of biphenyl byproduct	Wurtz-type coupling of the Grignard reagent with the starting aryl halide.	Add the aryl halide slowly to the magnesium turnings to maintain a low concentration of the halide in the reaction mixture.

Issues During Nitrile Hydrolysis

Symptom	Possible Cause	Suggested Solution
Incomplete hydrolysis of the nitrile	Insufficient reaction time or temperature.	Increase the reaction time or temperature. Monitor the reaction progress by TLC or GC to determine the optimal conditions.
Inadequate acid or base concentration.	Ensure the concentration of the acid or base catalyst is appropriate for the scale of the reaction.
Formation of amide intermediate as the main product	Incomplete hydrolysis under the current conditions.	Prolong the reaction time or use more forcing conditions (higher temperature or more concentrated acid/base).

Experimental Protocols

Synthesis of 3,4,5-Trifluorobenzoic Acid via Grignard Reaction

Materials:

• 1-Bromo-3,4,5-trifluorobenzene

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (HCl), aqueous solution

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium sulfate (Na₂SO₄), anhydrous

• Ethanol

• Water

Procedure:

• Preparation of the Grignard Reagent:

  • Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings to the flask.

  • In the dropping funnel, place a solution of 1-bromo-3,4,5-trifluorobenzene in anhydrous diethyl ether.

  • Add a small portion of the bromide solution to the magnesium to initiate the reaction (indicated by a gentle bubbling and warming). If the reaction does not start, a small crystal of iodine can be added.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Carboxylation:

  • In a separate beaker, crush a large excess of dry ice.

  • Slowly pour the prepared Grignard reagent solution onto the crushed dry ice with vigorous stirring.

  • Allow the mixture to warm to room temperature as the excess dry ice sublimes.

• Work-up and Purification:

  • Quench the reaction mixture by slowly adding aqueous HCl until the solution is acidic.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with a saturated solution of sodium bicarbonate to extract the carboxylic acid as its sodium salt.

  • Separate the aqueous layer containing the sodium salt and acidify it with concentrated HCl to precipitate the 3,4,5-trifluorobenzoic acid.

  • Collect the precipitate by vacuum filtration and wash with cold water.

  • Dry the crude product.

  • Recrystallize the crude acid from an ethanol/water mixture to obtain the purified product.

Synthesis of 3,4,5-Trifluorobenzoic Acid via Nitrile Hydrolysis

Materials:

• 3,4,5-Trifluorobenzonitrile

• Sulfuric acid (H₂SO₄) or Sodium hydroxide (NaOH), aqueous solution

• Diethyl ether or other suitable organic solvent

• Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

• Hydrolysis:

  • In a round-bottom flask, combine 3,4,5-trifluorobenzonitrile with an excess of aqueous acid (e.g., 50% H₂SO₄) or base (e.g., 10 M NaOH).

  • Heat the mixture under reflux. The reaction time will vary depending on the chosen conditions and should be monitored by TLC or GC.

• Work-up and Purification:

  • Acidic Hydrolysis: Cool the reaction mixture and pour it onto ice. Extract the product with a suitable organic solvent like diethyl ether. Dry the organic extract over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Basic Hydrolysis: Cool the reaction mixture and acidify with concentrated HCl to precipitate the carboxylic acid. Collect the precipitate by vacuum filtration, wash with cold water, and dry.

  • The crude product can be further purified by recrystallization as described in the Grignard protocol.

Data Presentation

The following table summarizes typical yields reported for analogous reactions, which can serve as a benchmark for optimizing the synthesis of 3,4,5-Trifluorobenzoic acid.

Synthesis Route	Starting Material	Reported Yield (Analogous Compounds)	Reference
Grignard Reaction	1-Bromo-2,4,5-trifluorobenzene	High Yield	[1]
Nitrile Hydrolysis	3,4,6-Trifluoro-N-methylphthaldiamide to 3,4,6-trifluorophthalic acid	77.1%	[2]

Visualizations

Below are diagrams illustrating the key experimental workflows.

Caption: Workflow for the synthesis of 3,4,5-Trifluorobenzoic acid via the Grignard reaction.

References

• 1. mason.gmu.edu [mason.gmu.edu]
• 2. americanlaboratory.com [americanlaboratory.com]

Technical Support Center: Purification of Crude 3,4,5-Trifluorobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 3,4,5-Trifluorobenzoic acid. The information is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3,4,5-Trifluorobenzoic acid?

A1: The impurity profile of crude 3,4,5-Trifluorobenzoic acid largely depends on the synthetic route employed. Common impurities may include:

• Unreacted Starting Materials: Such as 1,2,3-trifluorobenzene or related precursors.

• Isomeric Byproducts: Formation of other trifluorobenzoic acid isomers is possible depending on the regioselectivity of the carboxylation step.

• Organometallic Residues: If a Grignard or organolithium reagent is used, residual magnesium or lithium salts may be present.

• Coupling Products: Biphenyls can form as a side reaction during Grignard reagent formation.[1]

• Solvent Residues: Residual solvents from the reaction or initial work-up steps.

Q2: My crude 3,4,5-Trifluorobenzoic acid has a yellowish or brownish tint. How can I decolorize it?

A2: Discoloration in the crude product is typically due to the presence of minor, highly colored organic impurities. An effective method to remove these impurities is through treatment with activated charcoal during recrystallization. A small amount of activated charcoal is added to the hot solution of the crude acid before filtration. The charcoal adsorbs the colored impurities, which are then removed during the hot filtration step, yielding a colorless filtrate from which pure crystals can be obtained.

Q3: I am having difficulty inducing crystallization. What steps can I take?

A3: If crystals do not form readily upon cooling, several techniques can be employed to induce crystallization:

• Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: Introduce a tiny crystal of pure 3,4,5-Trifluorobenzoic acid into the supersaturated solution. This "seed" crystal will act as a template for further crystallization.

• Concentration: If an excess of solvent was used, the solution may not be saturated enough for crystallization to occur. Gently heating the solution to evaporate some of the solvent and then allowing it to cool again can help.

• Lowering the Temperature: If cooling to room temperature is not sufficient, placing the flask in an ice bath can further decrease the solubility and promote crystallization.

Q4: My product "oils out" instead of forming crystals. What causes this and how can I fix it?

A4: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the impure compound, or if the solution is cooled too rapidly. To remedy this, try the following:

• Reheat the solution to dissolve the oil.

• Add a small amount of additional solvent to decrease the saturation point.

• Allow the solution to cool more slowly to give the molecules adequate time to form an ordered crystal lattice.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of 3,4,5-Trifluorobenzoic acid.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Recovery of Purified Product	- The compound is too soluble in the recrystallization solvent, even at low temperatures.- Too much solvent was used during recrystallization.- Premature crystallization occurred during hot filtration.- Excessive washing of the collected crystals.	- Select a different solvent or a solvent mixture in which the compound has lower solubility at cold temperatures.- Use the minimum amount of hot solvent necessary to dissolve the crude product.- Pre-heat the filtration apparatus (funnel and receiving flask) to prevent cooling and crystallization.- Wash the crystals with a minimal amount of ice-cold solvent.
Product is not Pure After One Recrystallization	- The chosen solvent is not effective at separating the specific impurities present.- The cooling process was too rapid, leading to the trapping of impurities within the crystals.	- Perform a second recrystallization, possibly with a different solvent system.- Allow the solution to cool slowly and undisturbed to promote the formation of purer crystals.- Consider an alternative purification method such as column chromatography for challenging separations.
Crystals are Very Fine or Powdery	- The solution was cooled too quickly or agitated during the cooling process.	- Ensure a slow and undisturbed cooling process. An insulated container can help moderate the cooling rate.

Experimental Protocols

Recrystallization of Crude 3,4,5-Trifluorobenzoic Acid

This protocol is a general guideline for the recrystallization of crude 3,4,5-Trifluorobenzoic acid. The optimal solvent and conditions should be determined on a small scale first. Based on the purification of similar fluorinated benzoic acids, an ethanol/water mixture is a good starting point.[2]

Materials:

• Crude 3,4,5-Trifluorobenzoic acid

• Ethanol

• Deionized water

• Activated charcoal (optional, for colored impurities)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude 3,4,5-Trifluorobenzoic acid in a minimal amount of hot ethanol. Heat the mixture gently on a hot plate.

• Hot Filtration (if necessary): If insoluble impurities are present, or if activated charcoal was used for decolorization, perform a hot gravity filtration to remove them. It is crucial to keep the solution hot during this step to prevent premature crystallization.

• Induce Crystallization: While the ethanol solution is still hot, slowly add hot deionized water dropwise until the solution becomes slightly cloudy (the point of saturation). If it becomes too cloudy, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. To promote the formation of larger, purer crystals, do not disturb the flask during this time. Once at room temperature, the flask can be placed in an ice bath to maximize the yield of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Purity Assessment by HPLC

High-Performance Liquid Chromatography (HPLC) is a reliable method for determining the purity of 3,4,5-Trifluorobenzoic acid.[3][4]

Instrumentation and Conditions (General Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile and water with a small amount of acid (e.g., 0.1% trifluoroacetic acid or phosphoric acid) is a common choice for acidic analytes. The exact ratio should be optimized for best separation.[3]

• Flow Rate: 1.0 mL/min

• Detection: UV at a wavelength where the compound has strong absorbance (e.g., 254 nm or 272 nm).[3]

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small, accurately weighed amount of the purified 3,4,5-Trifluorobenzoic acid in the mobile phase to a known concentration (e.g., 1 mg/mL).

The purity is determined by integrating the area of the peak corresponding to 3,4,5-Trifluorobenzoic acid and comparing it to the total area of all peaks in the chromatogram.

Data Presentation

Table 1: Representative Purification Data for 3,4,5-Trifluorobenzoic Acid by Recrystallization

Parameter	Before Purification	After Purification
Appearance	Off-white to light brown solid	White crystalline solid
Purity (by HPLC)	~90-95%	>99%
Melting Point	Broad range, e.g., 94-98 °C	Sharp range, e.g., 97-99 °C
Recovery Yield	N/A	Typically 70-90%

Note: These are typical values and may vary depending on the nature and amount of impurities in the crude material.

Visualizations

Caption: General workflow for the purification of crude 3,4,5-Trifluorobenzoic acid.

Caption: Troubleshooting logic for common recrystallization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. famu.edu [famu.edu]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. s4science.at [s4science.at]

Common side reactions and byproducts in 3,4,5-Trifluorobenzoic acid synthesis

Welcome to the technical support center for the synthesis of 3,4,5-Trifluorobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the synthesis of this important fluorinated building block.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3,4,5-Trifluorobenzoic acid?

A1: The primary synthetic routes to 3,4,5-Trifluorobenzoic acid include:

• Grignard Carboxylation: This involves the reaction of a 3,4,5-trifluorophenyl Grignard reagent (formed from the corresponding bromo or iodo derivative and magnesium) with carbon dioxide.

• Hydrolysis of 3,4,5-Trifluorobenzonitrile: This method involves the conversion of the nitrile group to a carboxylic acid, typically under acidic or basic conditions.

• Oxidation of 3,4,5-Trifluorotoluene: The methyl group of 3,4,5-trifluorotoluene can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO₄).

Q2: What are the key challenges and potential side reactions in the Grignard carboxylation route?

A2: The Grignard route is sensitive to moisture and air. The main challenges and side reactions include:

• Formation of 1,2,3-Trifluorobenzene: The highly reactive Grignard reagent can be quenched by any protic source (e.g., water in the solvent or on the glassware), leading to the formation of the corresponding trifluorobenzene as a significant byproduct.

• Wurtz Coupling Byproduct: The Grignard reagent can react with the starting aryl halide to form a biphenyl byproduct. This is more prevalent at higher temperatures.

• Incomplete Reaction: Failure to initiate the Grignard reaction or incomplete carboxylation can result in the recovery of the starting material.

Q3: During the hydrolysis of 3,4,5-Trifluorobenzonitrile, what is the most common byproduct?

A3: The most common byproduct is the corresponding amide, 3,4,5-Trifluorobenzamide . This results from incomplete hydrolysis of the nitrile. The reaction conditions (temperature, concentration of acid or base, and reaction time) must be carefully controlled to drive the reaction to the carboxylic acid.

Q4: What are the potential pitfalls when using oxidation of 3,4,5-Trifluorotoluene?

A4: The oxidation of the methyl group is a powerful reaction but requires careful control to avoid:

• Incomplete Oxidation: Insufficient oxidizing agent or mild reaction conditions can lead to the formation of intermediates such as 3,4,5-trifluorobenzyl alcohol or 3,4,5-trifluorobenzaldehyde.

• Ring Cleavage: Harsh reaction conditions (e.g., high temperatures or excessive oxidant) can lead to the degradation of the aromatic ring, significantly reducing the yield of the desired product.[1] The presence of a hydrogen atom on the benzylic carbon is essential for this reaction to proceed.[2][3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 3,4,5-Trifluorobenzoic acid.

Synthesis Route: Grignard Carboxylation

Problem	Possible Cause	Troubleshooting Steps
Low or no yield of 3,4,5-Trifluorobenzoic acid	Presence of moisture in glassware or solvent, deactivating the Grignard reagent.	- Thoroughly dry all glassware in an oven before use. - Use anhydrous solvents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Inactive magnesium turnings.	- Use fresh, high-purity magnesium turnings. - Activate the magnesium with a small crystal of iodine or by mechanical stirring.
Significant amount of 1,2,3-Trifluorobenzene byproduct detected	Quenching of the Grignard reagent by a proton source.	- Ensure all reagents and solvents are strictly anhydrous. - Slowly add the aryl halide to the magnesium to maintain a low concentration of the unreacted halide.
Presence of a high-boiling point impurity	Formation of a biphenyl byproduct through Wurtz coupling.	- Maintain a moderate reaction temperature during Grignard formation. - Use a dilute solution of the aryl halide.

Synthesis Route: Hydrolysis of 3,4,5-Trifluorobenzonitrile

Problem	Possible Cause	Troubleshooting Steps
Product contains a significant amount of 3,4,5-Trifluorobenzamide	Incomplete hydrolysis.	- Increase the reaction time. - Increase the concentration of the acid or base catalyst. - Raise the reaction temperature.
Low product yield after workup	The product may be partially soluble in the aqueous layer, especially if the pH is not optimal.	- Adjust the pH of the aqueous solution to be strongly acidic (pH 1-2) before extraction to ensure the carboxylic acid is fully protonated and less water-soluble. - Perform multiple extractions with an organic solvent.

Synthesis Route: Oxidation of 3,4,5-Trifluorotoluene

Problem	Possible Cause	Troubleshooting Steps
Incomplete reaction, presence of starting material and/or intermediate aldehyde/alcohol	Insufficient oxidizing agent or reaction time.	- Increase the molar ratio of the oxidizing agent (e.g., KMnO₄) to the starting material. - Prolong the reaction time. - Increase the reaction temperature, but monitor closely to avoid ring cleavage.
Low yield and presence of unidentified degradation products	Over-oxidation and ring cleavage due to harsh reaction conditions.	- Carefully control the reaction temperature. - Add the oxidizing agent portion-wise to manage the exotherm. - Consider using a milder oxidizing agent if possible, although this may require longer reaction times.
Difficult to separate the product from manganese dioxide (in case of KMnO₄ oxidation)	Inefficient filtration or washing.	- After the reaction, quench any excess KMnO₄ with a reducing agent (e.g., sodium bisulfite) until the purple color disappears. - Filter the manganese dioxide through a pad of celite. - Wash the filter cake thoroughly with hot water to recover any adsorbed product.

Quantitative Data Summary

The following table summarizes typical yields and common byproduct percentages for the synthesis of fluorinated benzoic acids, which can be used as a general reference for the synthesis of 3,4,5-Trifluorobenzoic acid. Note that specific yields can vary significantly based on reaction scale and conditions.

Synthesis Route	Starting Material	Typical Yield of Carboxylic Acid	Common Byproducts	Typical Byproduct Percentage
Grignard Carboxylation	3,4,5-Trifluorobromobenzene	70-85%	1,2,3-Trifluorobenzene	5-15%
Biphenyl derivative	1-5%
Nitrile Hydrolysis	3,4,5-Trifluorobenzonitrile	85-95%	3,4,5-Trifluorobenzamide	<5% (with optimized conditions)
Toluene Oxidation	3,4,5-Trifluorotoluene	60-80%	3,4,5-Trifluorobenzaldehyde	1-10% (incomplete oxidation)
Ring-cleaved products	Variable (dependent on conditions)

Experimental Protocols

Protocol 1: Synthesis of 3,4,5-Trifluorobenzoic Acid via Grignard Carboxylation

• Grignard Reagent Formation:

  • To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

  • Add a small crystal of iodine to activate the magnesium.

  • Add anhydrous diethyl ether or THF to the flask.

  • Dissolve 3,4,5-trifluorobromobenzene (1.0 eq) in anhydrous ether/THF and add it to the dropping funnel.

  • Add a small portion of the halide solution to the magnesium suspension and wait for the reaction to initiate (indicated by a color change and gentle reflux).

  • Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Carboxylation:

  • Cool the Grignard solution in an ice-salt bath.

  • Slowly bubble dry carbon dioxide gas through the solution with vigorous stirring, or pour the Grignard solution onto an excess of crushed dry ice.

  • Continue the addition of CO₂ until the exothermic reaction ceases.

  • Allow the mixture to warm to room temperature.

• Work-up and Purification:

  • Quench the reaction mixture by slowly adding dilute hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with ether.

  • Combine the organic layers and extract the product into an aqueous sodium hydroxide solution.

  • Wash the aqueous layer with ether to remove any non-acidic byproducts (like the biphenyl).

  • Acidify the aqueous layer with concentrated HCl to precipitate the 3,4,5-Trifluorobenzoic acid.

  • Collect the solid product by filtration, wash with cold water, and dry under vacuum.

  • Recrystallize from a suitable solvent (e.g., ethanol/water) for further purification.

Process Diagrams

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 16.3. Reactions of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]

Technical Support Center: 3,4,5-Trifluorobenzoic Acid Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 3,4,5-Trifluorobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 3,4,5-Trifluorobenzoic acid?

A1: The primary methods for synthesizing 3,4,5-Trifluorobenzoic acid include:

• Grignard Reaction: This involves the reaction of a 3,4,5-trifluorophenyl Grignard reagent with carbon dioxide.[1]

• Oxidation: Oxidation of 3,4,5-trifluorotoluene using a strong oxidizing agent.

• Hydrolysis: Hydrolysis of 3,4,5-trifluorobenzonitrile under acidic or basic conditions.[2]

• Multi-step Synthesis from Halogenated Precursors: A longer route starting from compounds like tetrachlorophthalic anhydride, involving steps such as fluorination and decarboxylation.[3]

Q2: What are the key physical and chemical properties of 3,4,5-Trifluorobenzoic acid?

A2: 3,4,5-Trifluorobenzoic acid is a white crystalline solid.[4] Key properties are summarized in the table below.

Property	Value
CAS Number	121602-93-5
Molecular Formula	C₇H₃F₃O₂
Molecular Weight	176.09 g/mol [4][5]
Melting Point	97-99 °C
Purity	Typically ≥98%[4]

Q3: What are the main applications of 3,4,5-Trifluorobenzoic acid in research and development?

A3: 3,4,5-Trifluorobenzoic acid is a valuable building block in several areas:

• Pharmaceuticals: It serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs), including fluoroquinolone antibiotics.[1][4]

• Agrochemicals: Used in the development of new pesticides and herbicides.[3]

• Materials Science: Incorporated into liquid crystals and other advanced materials.[6]

• Catalysis: It can be used as a transient directing group in C-H activation reactions.[4]

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 3,4,5-Trifluorobenzoic acid.

Issue 1: Low or No Product Yield in Grignard Reaction

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inactive Magnesium:	Ensure magnesium turnings are fresh and dry. Activate the surface by crushing them or adding a small crystal of iodine.
Moisture in Reaction:	All glassware must be thoroughly dried. Use anhydrous solvents (e.g., diethyl ether, THF).[7] The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).
Impure Starting Halide:	Use purified 1-bromo-3,4,5-trifluorobenzene. Impurities can inhibit Grignard reagent formation.
Inefficient Carboxylation:	Use a large excess of freshly crushed dry ice (solid CO₂).[2] Add the Grignard reagent slowly to the dry ice to prevent side reactions.[2]

Issue 2: Formation of Biphenyl Impurity in Grignard Reaction

Possible Cause & Solution:

Cause	Troubleshooting Steps
Coupling of Grignard Reagent with Unreacted Aryl Halide:	Add the aryl halide solution dropwise to the magnesium turnings to maintain a low concentration of the halide in the reaction mixture.[2] Maintain a gentle reflux; excessively high temperatures can favor biphenyl formation.[2]

Issue 3: Incomplete Oxidation of 3,4,5-Trifluorotoluene

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Insufficient Oxidizing Agent:	Use a strong oxidizing agent like potassium permanganate (KMnO₄) or chromic acid.[2] Ensure a sufficient stoichiometric amount of the oxidizing agent is used.[2]
Suboptimal Reaction Conditions:	Increase the reaction time or temperature to drive the reaction to completion.[2] Monitor the reaction by TLC or GC to track the disappearance of the starting material.[2]

Issue 4: Slow or Incomplete Hydrolysis of 3,4,5-Trifluorobenzonitrile

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inadequate Hydrolysis Conditions:	Use strong acid (e.g., aqueous sulfuric acid) or strong base (e.g., sodium hydroxide).[2] Heating the reaction mixture is typically required to drive the hydrolysis to completion.[2]
Insufficient Reaction Time:	Increase the reaction time and monitor the disappearance of the starting nitrile by TLC or GC.[2]

Experimental Protocols

Protocol 1: Synthesis of 3,4,5-Trifluorobenzoic Acid via Grignard Reaction

Materials:

• 1-Bromo-3,4,5-trifluorobenzene

• Magnesium turnings

• Anhydrous diethyl ether

• Dry ice (solid CO₂)

• Hydrochloric acid (6M)

Procedure:

• Set up a flame-dried three-neck flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings to the flask.

• Dissolve 1-bromo-3,4,5-trifluorobenzene in anhydrous diethyl ether and add it to the dropping funnel.

• Add a small portion of the bromide solution to the magnesium and warm gently to initiate the reaction.

• Once the reaction starts, add the remaining bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Cool the reaction mixture to room temperature.

• In a separate beaker, crush a large excess of dry ice.

• Slowly pour the Grignard reagent solution onto the crushed dry ice with vigorous stirring.

• Allow the excess dry ice to sublime.

• Hydrolyze the resulting magnesium salt by slowly adding 6M HCl until the solution is acidic.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

• Recrystallize the crude product from a suitable solvent system (e.g., water or hexane/ethyl acetate) to obtain pure 3,4,5-Trifluorobenzoic acid.

Visualizations

Caption: Workflow for the synthesis of 3,4,5-Trifluorobenzoic acid via Grignard reaction.

Caption: Troubleshooting decision tree for low yield in 3,4,5-Trifluorobenzoic acid synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. ossila.com [ossila.com]
• 5. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Page loading... [guidechem.com]
• 7. web.mnstate.edu [web.mnstate.edu]

Challenges in the scale-up of 3,4,5-Trifluorobenzoic acid production

Welcome to the technical support center for the scale-up of 3,4,5-Trifluorobenzoic acid synthesis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during production.

Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up of 3,4,5-Trifluorobenzoic acid production, particularly focusing on the common Grignard reaction pathway.

Q1: My Grignard reaction is difficult to initiate or fails to start. What are the common causes and solutions?

A1: Difficulty initiating a Grignard reaction is a frequent challenge during scale-up. The primary cause is often the presence of moisture or impurities that passivate the magnesium surface.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: All glassware must be rigorously dried (e.g., oven-dried at >120°C for several hours and cooled under a stream of inert gas like nitrogen or argon). Solvents, such as tetrahydrofuran (THF), must be anhydrous.

• Activate Magnesium: The magnesium turnings may have an oxide layer that prevents reaction. Activate the magnesium using one of the following methods:

  • Mechanical stirring without solvent.

  • Adding a small crystal of iodine, which will disappear as the reaction starts.

  • Adding a few drops of a pre-formed Grignard reagent to initiate the reaction.

• Check Starting Material Purity: The aryl halide (e.g., 1-bromo-3,4,5-trifluorobenzene) should be pure and dry. Impurities can inhibit the reaction.

Q2: The reaction is very exothermic and difficult to control, leading to side products. How can I manage the reaction temperature during scale-up?

A2: The formation of the Grignard reagent is highly exothermic. Poor temperature control can lead to side reactions, such as Wurtz coupling, reducing the yield of the desired product.

Management Strategies:

• Controlled Addition: Add the solution of the aryl halide in solvent to the magnesium suspension dropwise or via a syringe pump. This allows for precise control over the reaction rate and heat generation.

• Efficient Cooling: Use an appropriately sized cooling bath (e.g., ice-water or dry ice/acetone) to dissipate the heat generated. Ensure efficient stirring to maintain a uniform temperature throughout the reactor.

• Dilution: Increasing the solvent volume can help to better absorb and dissipate the heat generated during the reaction.

Q3: I am observing a low yield of 3,4,5-Trifluorobenzoic acid after carboxylation with CO₂. What could be the issue?

A3: Low yields after the carboxylation step can result from several factors related to the handling of the Grignard reagent and the carbon dioxide.

Potential Issues and Solutions:

• Inefficient CO₂ Delivery: Simply bubbling CO₂ gas through the solution can be inefficient on a larger scale. Consider adding the Grignard solution to a slurry of crushed dry ice in an anhydrous solvent. This provides a large surface area for the reaction.

• Premature Quenching: Ensure the Grignard reagent is not exposed to air or moisture before or during the carboxylation step, as this will quench it. Maintain a positive pressure of inert gas.

• Insufficient CO₂: Ensure an excess of carbon dioxide is used to drive the reaction to completion.

• Reaction Temperature: The carboxylation step can also be exothermic. Maintaining a low temperature (e.g., -45°C to 0°C) during the addition of the Grignard reagent to CO₂ can minimize side reactions.[1]

Q4: My final product is contaminated with byproducts. What are the common impurities and how can I purify the final product?

A4: Common impurities include unreacted starting material, the corresponding trifluorobenzene (from premature quenching), and biphenyl derivatives (from Wurtz coupling). Effective purification is crucial to achieve the desired product quality.[2]

Purification Protocol:

• Acid-Base Extraction: After quenching the reaction with aqueous acid (e.g., HCl), the 3,4,5-Trifluorobenzoic acid will be in the organic layer.[3] Extract the organic layer with an aqueous base (e.g., NaOH or NaHCO₃) to convert the carboxylic acid to its water-soluble carboxylate salt.[3]

• Separation: Separate the aqueous layer containing the product salt from the organic layer which retains non-acidic impurities.

• Reprecipitation: Cool the aqueous layer in an ice bath and re-acidify with a strong acid (e.g., concentrated HCl) to precipitate the purified 3,4,5-Trifluorobenzoic acid.[3][4]

• Filtration and Drying: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.[3]

• Recrystallization: For higher purity, recrystallize the product from a suitable solvent system.

Frequently Asked Questions (FAQs)

Q5: What are the key safety precautions for handling reagents during the synthesis of 3,4,5-Trifluorobenzoic acid?

A5: Safety is paramount. Always handle chemicals in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety goggles, face shields, and chemical-resistant gloves.[5][6] Key hazards include:

• Flammable Solvents: Ethers like THF are highly flammable.

• Corrosive Reagents: The product itself can cause skin, eye, and respiratory irritation.[7][8] Acids and bases used during workup are corrosive.

• Reactive Intermediates: Grignard reagents are highly reactive with water and air.

Q6: What is the typical purity and melting point I should expect for 3,4,5-Trifluorobenzoic acid?

A6: Commercially available 3,4,5-Trifluorobenzoic acid typically has a purity of 98% or higher.[8][9][10] The reported melting point is consistently in the range of 97-99 °C.[8][11]

Parameter	Typical Value	Source
Purity	≥98%	[8][9][10]
Melting Point	97-99 °C	[8][11]
Appearance	White crystals	[10]

Q7: Can this compound be synthesized using a continuous flow process for better scale-up control?

A7: Yes, continuous flow synthesis has been successfully applied to produce isomers like 2,4,5-trifluorobenzoic acid.[2] This method offers significant advantages for scale-up, including superior control over reaction temperature and mixing, which is particularly beneficial for managing highly exothermic Grignard reactions. A microreactor setup can facilitate the rapid formation of the Grignard reagent followed by an efficient gas-liquid reaction with CO₂.[2]

Experimental Protocols & Visualizations

General Protocol: Grignard Synthesis of 3,4,5-Trifluorobenzoic Acid

This protocol outlines the key steps for the synthesis starting from 1-bromo-3,4,5-trifluorobenzene.

• Preparation: Assemble a dry, three-necked flask equipped with a mechanical stirrer, dropping funnel, and condenser under an inert atmosphere (N₂ or Ar).

• Grignard Formation:

  • Place magnesium turnings in the flask.

  • Add a solution of 1-bromo-3,4,5-trifluorobenzene in anhydrous THF dropwise via the dropping funnel.

  • Control the addition rate to maintain a gentle reflux. The reaction should initiate, indicated by bubbling and a color change. If it doesn't start, add a small iodine crystal.

• Carboxylation:

  • In a separate vessel, create a slurry of crushed dry ice in anhydrous THF.

  • Once the Grignard formation is complete, slowly transfer the Grignard reagent solution via cannula or pressure to the dry ice slurry with vigorous stirring. Maintain the temperature below 0°C.

• Work-up and Purification:

  • Allow the excess dry ice to sublime.

  • Slowly quench the reaction by adding aqueous HCl.

  • Perform an acid-base extraction as described in Q4 .

  • Filter, wash, and dry the final product.

Workflow and Troubleshooting Diagrams

Caption: General workflow for the synthesis of 3,4,5-Trifluorobenzoic acid.

Caption: Troubleshooting logic for common synthesis issues.

References

• 1. US6489507B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mason.gmu.edu [mason.gmu.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. aplng.com.au [aplng.com.au]
• 6. fishersci.com [fishersci.com]
• 7. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3,4,5-トリフルオロ安息香酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. nbinno.com [nbinno.com]
• 10. ossila.com [ossila.com]
• 11. 3,4,5-Trifluorobenzoic acid | 121602-93-5 [chemicalbook.com]

Stability and degradation issues of 3,4,5-Trifluorobenzoic acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and potential degradation issues of 3,4,5-Trifluorobenzoic acid. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 3,4,5-Trifluorobenzoic acid?

A1: While 3,4,5-Trifluorobenzoic acid is a relatively stable compound, potential stability concerns include:

• pH Sensitivity: Although generally stable, prolonged exposure to highly acidic or basic conditions, especially at elevated temperatures, could potentially lead to hydrolysis or other degradation.

• Photostability: Exposure to high-intensity UV light may induce photodegradation.

• Thermal Stress: While the melting point is in the range of 97-99 °C, prolonged exposure to temperatures near or above this may cause decomposition.[1] Upon combustion, it can emit hazardous substances like carbon oxides and halogenated hydrogen gas.[2]

• Reactivity with Strong Agents: Strong oxidizing agents or reducing agents could potentially react with the molecule.

Q2: How should 3,4,5-Trifluorobenzoic acid be properly stored?

A2: To ensure the integrity of the compound, it is recommended to:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

• Protect from light.

• Store away from incompatible materials such as strong acids and oxidizing agents.[2]

Q3: What are the expected degradation products of 3,4,5-Trifluorobenzoic acid?

A3: Specific degradation products for 3,4,5-Trifluorobenzoic acid are not extensively documented in publicly available literature. However, based on the degradation pathways of other fluorinated aromatic compounds, potential degradation could involve:

• Decarboxylation: Loss of the carboxylic acid group to form 1,2,3-trifluorobenzene, especially under thermal stress.

• Hydroxylation/Defluorination: Under harsh conditions, one or more fluorine atoms could be substituted by a hydroxyl group, leading to various hydroxylated and partially defluorinated benzoic acid derivatives. The degradation of 3-fluorobenzoate, for instance, can proceed through the formation of fluorocatechol intermediates.[3][4]

Q4: Can I expect any issues when analyzing 3,4,5-Trifluorobenzoic acid by Reverse-Phase HPLC?

A4: Generally, 3,4,5-Trifluorobenzoic acid is amenable to RP-HPLC analysis. However, potential issues to be aware of include:

• Peak Tailing: Due to the acidic nature of the carboxyl group, peak tailing can occur. This can often be mitigated by acidifying the mobile phase (e.g., with 0.1% formic acid or trifluoroacetic acid) to suppress the ionization of the carboxylic acid.

• Column Interaction: The fluorine atoms can have unique interactions with certain stationary phases. If unusual peak shapes are observed, screening different column chemistries (e.g., C18, Phenyl-Hexyl) may be beneficial.

• Solvent-Induced Degradation: While less common for benzoic acids compared to some other classes of fluorinated compounds, be mindful of the potential for degradation if preparing stock solutions in certain aprotic solvents like DMSO or acetonitrile, especially if stored for extended periods at room temperature. It is always best practice to prepare fresh solutions for analysis.

Troubleshooting Guides

Guide 1: Unexpected Peaks in Chromatogram During Stability Studies

Problem: New peaks appear in the HPLC chromatogram of a 3,4,5-Trifluorobenzoic acid sample subjected to stress conditions.

dot

Caption: Troubleshooting workflow for identifying the source of unexpected peaks.

Possible Cause	Suggested Solution
Contamination	Inject a blank (the solvent used to dissolve the sample). If the peak is present, the contamination may be from the solvent, glassware, or carryover from a previous injection. Clean the injector and autosampler and use fresh, high-purity solvents.
Impurity in Starting Material	Analyze a control sample of 3,4,5-Trifluorobenzoic acid that has not been subjected to stress conditions. If the peak is present, it is likely an impurity in the starting material.
Degradation Product	If the peak is absent in the blank and control samples, it is likely a degradation product. Use a mass spectrometer (LC-MS) to determine the molecular weight of the unknown peak. This information can help in identifying the structure of the degradation product.

Guide 2: Poor Peak Shape or Drifting Retention Time in HPLC Analysis

Problem: During the analysis of 3,4,5-Trifluorobenzoic acid, you observe peak tailing, fronting, splitting, or inconsistent retention times.

dot

Caption: Decision tree for troubleshooting poor HPLC peak shape.

Possible Cause	Suggested Solution
Inappropriate Mobile Phase pH	For peak tailing, the carboxyl group may be interacting with the stationary phase. Add a small amount of acid (e.g., 0.1% formic acid or TFA) to the mobile phase to ensure the analyte is in its protonated form.
Column Contamination or Degradation	Flush the column with a strong solvent (e.g., acetonitrile or isopropanol). If the problem persists, the column may be contaminated with strongly retained compounds or the stationary phase may be degraded. Consider replacing the guard column or the analytical column.
System Leaks or Temperature Fluctuations	Check for any leaks in the HPLC system, particularly around fittings. Ensure the column is thermostatted using a column oven to prevent retention time drift due to temperature fluctuations.
Mobile Phase Composition or Preparation	Inconsistent mobile phase preparation can lead to retention time drift. Ensure accurate measurement of solvents and additives. Degas the mobile phase thoroughly to prevent air bubbles in the pump and detector.

Experimental Protocols

Protocol 1: Forced Degradation Study of 3,4,5-Trifluorobenzoic Acid

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of 3,4,5-Trifluorobenzoic acid. The goal is to achieve 5-20% degradation.[5][6]

dot

Caption: General workflow for a forced degradation study.

1. Preparation of Stock Solution:

• Prepare a stock solution of 3,4,5-Trifluorobenzoic acid at a concentration of 1 mg/mL in a suitable solvent mixture, such as 50:50 acetonitrile:water.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl. Incubate at 60°C.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH. Incubate at 60°C.

• Oxidative Degradation: Mix the stock solution with an equal volume of 6% H₂O₂ to achieve a final concentration of 0.5 mg/mL in 3% H₂O₂. Keep at room temperature, protected from light.

• Thermal Degradation: Store the solid compound in an oven at a temperature below its melting point (e.g., 80°C).

• Photolytic Degradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines). A control sample should be kept in the dark.

3. Sampling and Analysis:

• At specified time points (e.g., 2, 6, 12, 24 hours), withdraw an aliquot of each stressed sample.

• For acid and base hydrolysis samples, neutralize the solution with an equimolar amount of base or acid, respectively, before analysis.

• For the thermally stressed solid sample, dissolve a known amount in the initial solvent mixture to the target concentration.

• Analyze all samples, including an unstressed control, by a validated stability-indicating HPLC method, preferably with a photodiode array (PDA) detector and a mass spectrometer (MS) to aid in the identification of degradation products.

Parameter	Condition
Acid Hydrolysis	0.1 M HCl at 60°C
Base Hydrolysis	0.1 M NaOH at 60°C
Oxidation	3% H₂O₂ at Room Temperature
Thermal	Solid state at 80°C
Photolytic	As per ICH Q1B guidelines

Data Presentation: The percentage of degradation can be calculated by comparing the peak area of 3,4,5-Trifluorobenzoic acid in the stressed samples to that of the unstressed control.

Stress Condition	Time (hours)	% Degradation (Example)	Appearance of New Peaks (Yes/No)
0.1 M HCl, 60°C	24	8%	Yes
0.1 M NaOH, 60°C	24	15%	Yes
3% H₂O₂, RT	24	< 2%	No
Solid, 80°C	24	< 1%	No
Photolytic	-	5%	Yes

References

• 1. 3,4,5-Trifluorobenzoic acid 98 121602-93-5 [sigmaaldrich.com]
• 2. aplng.com.au [aplng.com.au]
• 3. benchchem.com [benchchem.com]
• 4. 3-Fluorobenzoate Degradation Pathway [eawag-bbd.ethz.ch]
• 5. asianjpr.com [asianjpr.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting guide for reactions involving 3,4,5-Trifluorobenzoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,4,5-Trifluorobenzoic acid. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the general properties of 3,4,5-Trifluorobenzoic acid?

3,4,5-Trifluorobenzoic acid is a polyfluorinated benzoic acid derivative widely used as a building block in organic synthesis, particularly for the development of active pharmaceutical ingredients (APIs) and in transition metal-catalyzed C-H activation reactions.[1][2] Its key properties are summarized in the table below.

Property	Value	Reference
CAS Number	121602-93-5	[2]
Molecular Formula	C₇H₃F₃O₂	[3]
Molecular Weight	176.09 g/mol	[3]
Melting Point	97-99 °C	[2][4][5][6][7]
Appearance	White crystalline powder	[1]
Purity	Typically ≥98%	[1]

Q2: I am having trouble dissolving 3,4,5-Trifluorobenzoic acid. What solvents are recommended?

Solvent	Expected Solubility	Notes
Methanol	Soluble	A good starting point for many reactions.
Ethanol	Soluble	Similar to methanol.
Acetone	Soluble	Often a good solvent for reactions and purification.
Ethyl Acetate	Moderately Soluble	May require heating to fully dissolve.
Dichloromethane (DCM)	Sparingly Soluble	Often used in reactions, but solubility might be limited.
N,N-Dimethylformamide (DMF)	Soluble	A good solvent for reactions, especially amidations, but can be difficult to remove.
Water	Sparingly Soluble	Solubility will increase with pH as the carboxylate salt is formed.

Troubleshooting Tip: If you are experiencing solubility issues, try gentle heating or using a more polar solvent. For reactions, a co-solvent system might also be effective.

Troubleshooting Guides

Amidation Reactions

Amidation of 3,4,5-Trifluorobenzoic acid is a common transformation. However, several issues can arise. This guide provides a systematic approach to troubleshooting these reactions.

Troubleshooting workflow for amidation reactions.

Q3: My amidation reaction is not working. What are the common pitfalls?

Low or no product yield in amidation reactions is a frequent issue. Here are some common causes and solutions:

• Inactive Reagents: Coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are moisture-sensitive. Ensure you are using fresh, high-purity reagents and that your solvent is anhydrous.[8]

• Salt Formation: A direct reaction between the carboxylic acid and the amine can form a non-reactive ammonium carboxylate salt. Using a coupling agent activates the carboxylic acid, making it more susceptible to nucleophilic attack by the amine under milder conditions.

• N-acylurea Formation: When using carbodiimide coupling agents like EDC, a common side product is an N-acylurea. This can be minimized by adding 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt), which act as catalysts and form a more stable active ester intermediate.[8]

• Sub-optimal Reaction Conditions: Ensure adequate stirring and an appropriate reaction temperature. Most amide couplings proceed well at room temperature.

Q4: Can you provide a starting protocol for an EDC/HOBt mediated amidation?

The following is a general protocol for the amidation of 3,4,5-Trifluorobenzoic acid with benzylamine. This can be adapted for other amines.

Experimental Protocol: Amidation of 3,4,5-Trifluorobenzoic Acid

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,4,5-Trifluorobenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF) to a concentration of approximately 0.1-0.2 M.

• Reagent Addition: Add benzylamine (1.1 eq) and 1-hydroxybenzotriazole (HOBt) (1.2 eq) to the solution.

• Coupling Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) followed by the portion-wise addition of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 eq).[9]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

A representative yield for a similar reaction involving 3-fluoro-5-iodobenzoic acid and benzylamine was reported to be 85%.[9]

Esterification Reactions

Esterification of 3,4,5-Trifluorobenzoic acid is another key transformation. Below is a troubleshooting guide for common issues.

Troubleshooting workflow for esterification reactions.

Q5: My Fischer esterification of 3,4,5-Trifluorobenzoic acid is giving a low yield. What can I do?

Fischer esterification is an equilibrium-limited reaction. To improve the yield, you need to shift the equilibrium towards the product side. This can be achieved by:

• Using a large excess of the alcohol: This is often the simplest method.

• Removing water as it is formed: This can be done using a Dean-Stark apparatus, especially when using a solvent that forms an azeotrope with water, such as toluene.

Additionally, ensure that a catalytic amount of a strong acid, such as sulfuric acid, is used.[8] Recent studies have also shown that heterogeneous catalysts like UiO-66-NH₂ can be effective for the esterification of fluorinated benzoic acids.[10][11]

Q6: Can you provide a starting protocol for the methyl esterification of 3,4,5-Trifluorobenzoic acid?

The following is a general protocol for the Fischer esterification of 3,4,5-Trifluorobenzoic acid with methanol.

Experimental Protocol: Methyl Esterification of 3,4,5-Trifluorobenzoic Acid

• Reaction Setup: In a round-bottom flask, combine 3,4,5-Trifluorobenzoic acid (1.0 eq) and a large excess of methanol (e.g., 10-20 equivalents or as the solvent).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Reaction: Heat the mixture to reflux and maintain for several hours (e.g., 4-24 hours). Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, carefully neutralize the excess acid with a saturated solution of sodium bicarbonate. Extract the product with a suitable organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude ester can be purified by distillation or flash column chromatography using a mobile phase such as a hexane/ethyl acetate gradient.[12][13]

Potential Side Reactions

Q7: Is 3,4,5-Trifluorobenzoic acid prone to decarboxylation?

Aromatic carboxylic acids can undergo decarboxylation, especially at high temperatures.[14] While specific data for 3,4,5-trifluorobenzoic acid is limited, the electron-withdrawing nature of the fluorine atoms may influence its stability. It is advisable to avoid excessively high temperatures (e.g., >150 °C) during reactions and purifications to minimize the risk of decarboxylation.[15] If decarboxylation is suspected, analyzing the crude reaction mixture by GC-MS or LC-MS can help identify the corresponding trifluorobenzene byproduct.

Q8: Can nucleophilic aromatic substitution (SNAr) be a problem?

The fluorine atoms on the aromatic ring can be susceptible to nucleophilic aromatic substitution (SNAr) under certain conditions, particularly with strong nucleophiles and/or at elevated temperatures. This is a potential side reaction to be aware of, especially when using highly nucleophilic amines or other reagents. If unexpected products are observed, consider the possibility of SNAr and adjust the reaction conditions accordingly (e.g., lower temperature, less nucleophilic base).

References

• 1. ossila.com [ossila.com]
• 2. 3,4,5-Trifluorobenzoic acid | 121602-93-5 [chemicalbook.com]
• 3. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,4,5-Trifluorobenzoic acid CAS#: 121602-93-5 [m.chemicalbook.com]
• 5. 3,4,5-Trifluorobenzoic acid 98 121602-93-5 [sigmaaldrich.com]
• 6. 3,4,5-トリフルオロ安息香酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 3,4,5-トリフルオロ安息香酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. US5872283A - Process for decarboxylation of halogenated aromatic carboxylic acids - Google Patents [patents.google.com]
• 11. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Decarboxylative Hydroxylation of Benzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ongrok.com [ongrok.com]

Technical Support Center: Synthesis of 3,4,5-Trifluorobenzoic Acid

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for the synthesis of 3,4,5-Trifluorobenzoic acid, focusing on minimizing impurities through robust experimental protocols and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3,4,5-Trifluorobenzoic acid?

A1: The most prevalent and reliable method is the carboxylation of a Grignard reagent. This involves the formation of 3,4,5-trifluorophenylmagnesium bromide from 1-bromo-3,4,5-trifluorobenzene, followed by its reaction with carbon dioxide (usually in the form of dry ice) and subsequent acidic workup.

Q2: What are the critical parameters to control during the Grignard reagent formation?

A2: Absolute anhydrous (water-free) conditions are the most critical. All glassware must be thoroughly dried, and anhydrous solvents (typically diethyl ether or THF) must be used. The quality of the magnesium turnings is also crucial; they should be fresh and activated if necessary. Temperature control is important to manage the exothermic reaction.

Q3: What are the expected main impurities in this synthesis?

A3: The primary impurities often include unreacted 1-bromo-3,4,5-trifluorobenzene, the protonated Grignard reagent (1,2,3-trifluorobenzene), and a biphenyl byproduct (3,3',4,4',5,5'-hexafluorobiphenyl) formed from the coupling of the Grignard reagent with the starting aryl halide.

Q4: How can the purity of the final 3,4,5-Trifluorobenzoic acid be assessed?

A4: Purity can be determined using techniques such as melting point analysis (pure 3,4,5-Trifluorobenzoic acid has a melting point of 97-99 °C), Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F NMR), and High-Performance Liquid Chromatography (HPLC).[1]

Experimental Protocol: Synthesis via Grignard Carboxylation

This protocol is adapted from established procedures for the formation of 3,4,5-trifluorophenyl Grignard reagents.

Part A: Formation of 3,4,5-Trifluorophenylmagnesium Bromide

Materials:

• Magnesium turnings

• 1-bromo-3,4,5-trifluorobenzene

• Anhydrous diethyl ether (or THF)

• Iodine crystal (as initiator)

Procedure:

• Preparation: Flame-dry a three-necked round-bottomed flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a gas inlet. Allow to cool to room temperature under an inert atmosphere (e.g., Argon or Nitrogen).

• Magnesium Activation: Place magnesium turnings in the flask. Add a single crystal of iodine.

• Initiation: Add a small portion of a solution of 1-bromo-3,4,5-trifluorobenzene in anhydrous diethyl ether to the magnesium. Gentle warming may be necessary to initiate the reaction, which is indicated by the disappearance of the iodine color and the onset of bubbling.

• Grignard Formation: Once the reaction has started, add the remaining 1-bromo-3,4,5-trifluorobenzene solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The solution should appear grayish and cloudy.

Part B: Carboxylation and Workup

Materials:

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (e.g., 6M HCl)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Carboxylation: In a separate beaker, crush a significant excess of dry ice. Vigorously stir and slowly pour the prepared Grignard reagent solution over the crushed dry ice. This "inverse addition" minimizes the formation of ketone byproducts by ensuring the Grignard reagent is always in the presence of excess carbon dioxide.

• Quenching: Allow the mixture to warm to room temperature as the excess carbon dioxide sublimes. Slowly add 6M HCl to the reaction mixture to protonate the carboxylate salt and dissolve any remaining magnesium.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x).

• Base Wash: Combine the organic layers and wash with a saturated sodium bicarbonate solution. This step selectively extracts the desired acidic product into the aqueous layer, leaving non-acidic impurities (like the biphenyl byproduct) in the organic phase.

• Acidification: Carefully acidify the aqueous bicarbonate layer with concentrated HCl until the product precipitates out as a white solid.

• Isolation and Drying: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Purification

The crude product can be further purified by recrystallization from a suitable solvent system, such as an ethanol/water or ethyl acetate/hexanes mixture, to yield pure 3,4,5-Trifluorobenzoic acid as white crystals.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Grignard reaction does not initiate.	1. Wet glassware or solvent. 2. Passivated magnesium surface. 3. Low reaction temperature.	1. Ensure all glassware is rigorously flame-dried and solvents are anhydrous. 2. Activate magnesium with a crystal of iodine, a small amount of 1,2-dibromoethane, or by crushing the turnings. 3. Gently warm the flask to initiate the reaction.
Low yield of 3,4,5-Trifluorobenzoic acid.	1. Incomplete Grignard formation. 2. Premature quenching of the Grignard reagent by moisture or acidic protons. 3. Significant formation of biphenyl byproduct. 4. Inefficient carboxylation.	1. Ensure magnesium is fully consumed and allow sufficient reaction time. 2. Maintain strict anhydrous conditions throughout the reaction. 3. Add the aryl bromide solution slowly to the magnesium to avoid high local concentrations. 4. Use a large excess of freshly crushed dry ice and perform an inverse addition.
Product is contaminated with a significant amount of 3,3',4,4',5,5'-hexafluorobiphenyl.	High local concentration of aryl halide during Grignard formation.	1. Use dilute solutions of 1-bromo-3,4,5-trifluorobenzene. 2. Add the aryl halide dropwise at a slow rate to maintain a low concentration in the reaction mixture.
Product contains unreacted 1-bromo-3,4,5-trifluorobenzene.	Incomplete reaction with magnesium.	1. Ensure magnesium is in excess and activated. 2. Increase the reaction time for Grignard formation. 3. Purify the final product via the base wash step during workup, which will separate the neutral starting material from the acidic product.

Visualizing the Process

Experimental Workflow

Caption: A step-by-step workflow for the synthesis of 3,4,5-Trifluorobenzoic acid.

Troubleshooting Logic

Caption: A decision tree for troubleshooting common synthesis issues.

References

• 1. nbinno.com [nbinno.com]

Handling and storage best practices for 3,4,5-Trifluorobenzoic acid

This guide provides best practices for the handling and storage of 3,4,5-Trifluorobenzoic acid, along with troubleshooting advice for common issues encountered during its use in research and development.

Frequently Asked Questions (FAQs)

Storage & Stability

• Q1: What are the ideal storage conditions for 3,4,5-Trifluorobenzoic acid? A1: 3,4,5-Trifluorobenzoic acid should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1] The recommended storage temperature is room temperature. It is classified as a combustible solid.

• Q2: I left the container open for a short period. Is the material still usable? A2: While short-term exposure to air is unlikely to cause immediate degradation, it is crucial to minimize such occurrences. Always keep containers securely sealed when not in use to prevent contamination and absorption of moisture.[2] If you observe any change in the physical appearance (e.g., color change, clumping), it is advisable to test a small sample for purity before proceeding with your experiment.

• Q3: Is 3,4,5-Trifluorobenzoic acid sensitive to light? A3: While specific data on photosensitivity is not readily available in the provided search results, it is a general best practice for chemical storage to protect materials from environmental extremes, which includes direct sunlight.[2][3] Storing it in an opaque container or in a dark cabinet is a recommended precautionary measure.

Handling & Personal Protective Equipment (PPE)

• Q4: What personal protective equipment (PPE) is required when handling this compound? A4: To ensure safety, it is mandatory to use appropriate PPE. This includes safety glasses or eyeshields, protective gloves, and a dust mask (type N95 or equivalent). Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust or fumes.[1][4]

• Q5: What should I do in case of accidental skin or eye contact? A5: In case of skin contact, immediately wash the affected area with plenty of soap and water and remove contaminated clothing.[1] If skin irritation occurs, seek medical attention.[1][5] For eye contact, rinse cautiously with water for several minutes.[5] Remove contact lenses if present and easy to do, and continue rinsing for at least 15 minutes.[1] If eye irritation persists, get medical advice.[4]

• Q6: How should I handle a small spill of 3,4,5-Trifluorobenzoic acid? A6: For small spills, you should wear appropriate PPE, avoid breathing the dust, and clean it up using dry procedures to prevent dust generation.[2] Sweep or shovel the material into a suitable, labeled container for disposal.[1][4] Ensure the area is well-ventilated.

Incompatibilities & Disposal

• Q7: Are there any chemicals that should not be stored or mixed with 3,4,5-Trifluorobenzoic acid? A7: Yes, you should avoid storing it with strong oxidizing agents and strong acids.[1][4] It is also a general rule to segregate acids from bases in storage.[3] Mixing with incompatible materials can lead to hazardous reactions.

• Q8: How do I dispose of waste 3,4,5-Trifluorobenzoic acid? A8: Disposal must be in accordance with local, regional, and national hazardous waste regulations.[4][5] Do not let the product enter drains.[1] Contact a licensed professional waste disposal service to dispose of this material.

Data and Properties

Property	Value	Source
Chemical Formula	C₇H₃F₃O₂	[6]
Molecular Weight	176.09 g/mol	[6][7]
Appearance	White crystals or powder	[6]
Melting Point	97-99 °C
Purity	≥98%	[6]
Storage Class	11 - Combustible Solids
GHS Hazard Codes	H315, H319, H335	[8]
Hazard Classifications	Skin Irritant 2, Eye Irritant 2, Specific Target Organ Toxicity (Single Exposure) 3	[8]

Experimental Workflow & Logic

The following diagram outlines the decision-making process for the safe handling and storage of 3,4,5-Trifluorobenzoic acid.

Safe handling and storage workflow.

References

• 1. aplng.com.au [aplng.com.au]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. ehs.berkeley.edu [ehs.berkeley.edu]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. ossila.com [ossila.com]
• 7. 3,4,5-Trifluorobenzoic acid 98 121602-93-5 [sigmaaldrich.com]
• 8. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 3,4,5-Trifluorobenzoic Acid and Its Isomers for Scientific and Drug Development Applications

For researchers, scientists, and drug development professionals, a nuanced understanding of the structure-property relationships of fluorinated benzoic acids is paramount. The number and position of fluorine substituents on the benzene ring dramatically influence the physicochemical and biological properties of these compounds. This guide provides a detailed comparison of 3,4,5-trifluorobenzoic acid with its isomers, supported by experimental data, to inform research and development efforts.

Physicochemical Properties: A Quantitative Comparison

The substitution pattern of fluorine atoms on the benzoic acid core significantly alters key properties such as acidity (pKa), melting point, and boiling point. These parameters are critical in determining the behavior of these molecules in both chemical reactions and biological systems.

Compound	Isomer	pKa	Melting Point (°C)	Boiling Point (°C)
3,4,5-Trifluorobenzoic acid	-	3.29	97-99 [1]	116-118 (at 100 Torr) [2]
2,3,4-Trifluorobenzoic acid	Trifluoro	2.87 (Predicted)	140-142[3]	245.3 (Predicted)[3]
2,4,5-Trifluorobenzoic acid	Trifluoro	2.80	94-96[4]	Not available
2,4,6-Trifluorobenzoic acid	Trifluoro	1.83	142-145[5]	218.2 (Predicted)[5]
2,3,5-Trifluorobenzoic acid	Trifluoro	2.59 (Predicted)	105-109	Not available
2,3,6-Trifluorobenzoic acid	Trifluoro	~2.1	Not available	Not available
3,5-Difluorobenzoic acid	Difluoro	3.37	121-123[6]	243.2 (Predicted)[6]
2-Fluorobenzoic acid	Monofluoro	3.27	Not available	Not available
3-Fluorobenzoic acid	Monofluoro	3.86[7]	123[7]	Not available
4-Fluorobenzoic acid	Monofluoro	4.14	Not available	Not available
Benzoic Acid (Reference)	-	4.20	122.4	249

Solubility Profile

The solubility of fluorobenzoic acids is a critical factor in their application, influencing everything from reaction kinetics to bioavailability. Generally, these compounds exhibit moderate solubility in water, which can be attributed to the hydrophilic carboxylic acid group, while the fluorinated aromatic ring contributes to their solubility in organic solvents.

Biological Activity and Applications in Drug Discovery

The incorporation of fluorine atoms into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. Fluorinated benzoic acids, including 3,4,5-trifluorobenzoic acid and its isomers, serve as valuable building blocks in the synthesis of a wide range of biologically active molecules.

While direct comparative studies of the biological activities of various trifluorobenzoic acid isomers are limited, their utility is evident from their incorporation into diverse therapeutic agents. For example, derivatives of fluorobenzoic acids have been investigated for their potential as:

• Anticancer Agents: 3,4,5-Trifluorobenzoic acid has been used as a building block for dibenzoate esters with potential anticancer properties.[8] The cytotoxic effects of such compounds are often evaluated by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

• Antibacterial Agents: 2,4,5-Trifluorobenzoic acid is a key intermediate in the synthesis of quinolone antibacterials like Temafloxacin.[4] The efficacy of antibacterial compounds is typically quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration that prevents visible growth of a microorganism.

• Enzyme Inhibitors: The unique electronic properties of the fluorine atoms can influence the binding of these molecules to enzyme active sites, leading to the development of potent and selective inhibitors for various therapeutic targets.

The specific substitution pattern of the fluorine atoms can significantly impact the biological activity of the resulting compounds. This highlights the importance of exploring a diverse range of isomers in the drug discovery process.

Experimental Protocols

Accurate and reproducible experimental data is the cornerstone of scientific research. The following are detailed methodologies for determining key physicochemical properties of fluorobenzoic acids.

Determination of pKa by Potentiometric Titration

This method involves titrating a solution of the fluorobenzoic acid with a strong base and monitoring the pH.

Apparatus and Reagents:

• pH meter with a glass electrode, calibrated with standard buffers.

• Magnetic stirrer and stir bar.

• Burette (25 mL or 50 mL).

• Beaker (100 mL).

• Fluorobenzoic acid sample of known weight.

• Standardized 0.1 M sodium hydroxide (NaOH) solution.

• Deionized water.

Procedure:

• Accurately weigh a sample of the fluorobenzoic acid and dissolve it in a known volume of deionized water in a beaker.

• Place the beaker on a magnetic stirrer and immerse the calibrated pH electrode in the solution.

• Fill the burette with the standardized NaOH solution and record the initial volume.

• Begin the titration by adding small increments of the NaOH solution to the beaker, recording the pH after each addition.

• Continue the titration past the equivalence point, where a sharp change in pH is observed.

• Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis).

• The pKa is equal to the pH at the half-equivalence point (the point where half of the acid has been neutralized).

Caption: Workflow for pKa determination.

Determination of Solubility by the Shake-Flask Method

This is a standard method for determining the equilibrium solubility of a compound in a given solvent.

Apparatus and Reagents:

• Scintillation vials or sealed flasks.

• Orbital shaker or wrist-action shaker in a temperature-controlled environment.

• Analytical balance.

• Filtration apparatus (e.g., syringe filters).

• High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer.

• Fluorobenzoic acid sample.

• Solvent of interest (e.g., water, ethanol).

Procedure:

• Add an excess amount of the solid fluorobenzoic acid to a vial.

• Add a known volume of the solvent to the vial.

• Seal the vial and place it on the shaker in a constant temperature bath.

• Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the mixture to stand to let the undissolved solid settle.

• Carefully withdraw a sample of the supernatant and filter it to remove any undissolved solid.

• Analyze the concentration of the dissolved fluorobenzoic acid in the filtrate using a suitable analytical method (e.g., HPLC, UV-Vis).

• The solubility is expressed as the concentration of the saturated solution (e.g., in g/L or mol/L).

Caption: Workflow for solubility determination.

Signaling Pathways and Mechanism of Action

While a definitive signaling pathway for fluorobenzoic acids as a class is not established, their derivatives often exert their biological effects by interacting with specific molecular targets. The introduction of fluorine can modulate these interactions. For instance, in the context of anticancer drug development, fluorinated compounds may influence pathways involved in cell proliferation, apoptosis, and angiogenesis.

A hypothetical mechanism of action for a fluorinated benzoic acid derivative designed as a kinase inhibitor might involve the following steps:

Caption: Hypothetical kinase inhibition.

In this diagram, the fluorinated benzoic acid derivative acts as a competitive inhibitor, binding to the ATP-binding site of a target kinase. This prevents the phosphorylation of a substrate protein, thereby blocking downstream signaling pathways that may be involved in disease progression. The specific fluorine substitution pattern on the benzoic acid ring can influence the binding affinity and selectivity of the inhibitor for the target kinase.

References

• 1. 3,4,5-Trifluorobenzoic acid 98 121602-93-5 [sigmaaldrich.com]
• 2. 3,4,5-Trifluorobenzoic acid CAS#: 121602-93-5 [m.chemicalbook.com]
• 3. 2,3,4-Trifluorobenzoic acid | 61079-72-9 [chemicalbook.com]
• 4. 2,4,5-Trifluorobenzoic acid | 446-17-3 [chemicalbook.com]
• 5. 2,4,6-Trifluorobenzoic acid | 28314-80-9 [chemicalbook.com]
• 6. 3,5-Difluorobenzoic acid CAS#: 455-40-3 [m.chemicalbook.com]
• 7. 3-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 8. ossila.com [ossila.com]

The Biological Versatility of 3,4,5-Trifluorobenzoic Acid Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

While 3,4,5-Trifluorobenzoic acid is primarily recognized as a valuable synthetic intermediate in medicinal chemistry, its structural motif is integral to a variety of biologically active analogs. The incorporation of the trifluorinated phenyl ring can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, leading to enhanced efficacy and metabolic stability. This guide provides a comparative overview of the biological activities of various analogs derived from or related to 3,4,5-Trifluorobenzoic acid, supported by experimental data from published research.

Anticancer Activity

Analogs incorporating a trifunctionalized phenyl ring, similar to that of 3,4,5-Trifluorobenzoic acid, have demonstrated potent anticancer activities across various cell lines. These compounds often act by targeting fundamental cellular processes like tubulin polymerization.

Compound/Analog Class	Test System (Cell Line)	Activity Metric	Value	Reference
Combretastatin A-4 Analog (8a)	Hs578T (Breast)	GI₅₀	10.3 nM	[1]
(4-(benzo[b]thiophen-2-yl)-5-(3,4,5-trimethoxyphenyl)-2H-1,2,3-triazole)	MDA-MB-435 (Melanoma)	GI₅₀	0.014 µM	[1]
Ciprofloxacin Chalcone Hybrid	HepG2 (Liver)	IC₅₀ (24h)	22 ± 1.33 µg/mL	[2]
(3,4,5-Trimethoxy substitution)	IC₅₀ (48h)	5.6 ± 0.42 µg/mL	[2]
MCF7 (Breast)	IC₅₀ (24h)	54 ± 3.5 µg/mL	[2]
IC₅₀ (48h)	11.5 ± 0.9 µg/mL	[2]
Thiazolo[4,5-d]pyrimidine Derivative (3b)	C32 (Melanoma)	IC₅₀	24.4 µM	[3]
(5-Trifluoromethyl substitution)	A375 (Melanoma)	IC₅₀	25.4 µM	[3]
HaCaT (Keratinocytes - Normal)	IC₅₀	33.5 µM	[3]
CHO-K1 (Ovary - Normal)	IC₅₀	75.5 µM	[3]

Antimicrobial Activity

Fluorinated benzoic acid derivatives have been investigated for their potential as antimicrobial agents. The substitution pattern on the phenyl ring plays a crucial role in their activity against various bacterial and fungal strains.

Compound/Analog Class	Test Organism	Activity Metric	Value (µg/mL)	Reference
Fluorobenzoylthiosemicarbazides (15a, 15b, 16b)	Staphylococcus aureus (including MRSA)	MIC	7.82 - 31.25	[4]
3,4,5-Trihydroxybenzoic Acid (Gallic Acid)	Candida albicans ATCC 10231	MIC	128	[5]
Candida krusei ATCC 6258	MIC	128	[5]
Trichophyton sp.	MIC	32	[5]
Epidermophyton floccosum	MIC	32	[5]
3,4,5-Tris(acetyloxy)benzoic Acid	Candida sp. and dermatophytes	MIC	Generally higher than 3,4,5-trihydroxybenzoic acid	[5]

Antioxidant Activity

Derivatives of fluorinated benzoic acids have also been explored for their antioxidant properties, which are crucial in combating oxidative stress-related diseases.

Compound/Analog Class	Assay	Activity Metric	Value (µM)	Reference
4-Fluorobenzoic Acid Schiff Base (4f)	DPPH Radical Scavenging	IC₅₀	25.57 ± 7.41	[6]
4-Fluorobenzoic Acid Schiff Base (4b)	DPPH Radical Scavenging	IC₅₀	34.77 ± 1.03	[6]
4-Fluorobenzoic Acid Schiff Base (4a)	DPPH Radical Scavenging	IC₅₀	40.90 ± 1.92	[6]
Vitamin C (Standard)	DPPH Radical Scavenging	IC₅₀	19.39 ± 12.57	[6]

Experimental Protocols

Determination of Anticancer Activity (IC₅₀/GI₅₀ Values)

A common method to assess the cytotoxic or cytostatic effects of compounds on cancer cell lines is the sulforhodamine B (SRB) assay or the MTT assay.

1. Cell Culture and Treatment:

• Cancer cell lines are cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cells are seeded into 96-well plates at a specific density and allowed to attach overnight.

• The cells are then treated with various concentrations of the test compounds (and a vehicle control) and incubated for a specified period (e.g., 48 or 72 hours).[7]

2. Cell Viability/Growth Inhibition Assay (SRB Method):

• After incubation, the cells are fixed with trichloroacetic acid.

• The fixed cells are washed and stained with a 0.4% (w/v) solution of sulforhodamine B in 1% acetic acid.

• Unbound dye is removed by washing with 1% acetic acid.

• The protein-bound dye is solubilized with a 10 mM Tris base solution.

• The absorbance is measured at a specific wavelength (e.g., 515 nm) using a microplate reader.

3. Data Analysis:

• The percentage of cell growth inhibition is calculated relative to the untreated control cells.

• The IC₅₀ (half-maximal inhibitory concentration) or GI₅₀ (half-maximal growth inhibition) value is determined by plotting the percentage of growth inhibition against the log of the compound concentration and fitting the data to a dose-response curve.[7]

Determination of Antimicrobial Activity (MIC Values)

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure.[8]

1. Preparation of Inoculum:

• A standardized suspension of the test microorganism is prepared from a fresh culture to a turbidity equivalent to a 0.5 McFarland standard.

2. Serial Dilution of Test Compounds:

• The test compounds are serially diluted in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

3. Inoculation and Incubation:

• Each well is inoculated with the standardized microbial suspension.

• The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

4. MIC Determination:

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[8]

Visualizations

Caption: Synthetic pathway from a precursor to a bioactive analog.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Anti-Proliferative and Pro-Apoptotic Activities of Synthesized 3,4,5 Tri-Methoxy Ciprofloxacin Chalcone Hybrid, through p53 Up-Regulation in HepG2 and MCF7 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives | MDPI [mdpi.com]
• 4. Antibacterial Activity of Fluorobenzoylthiosemicarbazides and Their Cyclic Analogues with 1,2,4-Triazole Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scirp.org [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Analysis of Novel Compounds Derived from 3,4,5-Trifluorobenzoic Acid

In the landscape of modern drug discovery and agrochemical development, the synthesis of novel compounds from versatile building blocks like 3,4,5-Trifluorobenzoic acid is a key strategy for identifying new therapeutic and protective agents. The unique electronic properties conferred by the fluorine atoms on the benzoic acid scaffold make it an attractive starting material for creating molecules with enhanced biological activity, metabolic stability, and target specificity. This guide provides a comparative characterization of two novel compounds synthesized from fluorinated precursors, highlighting their potential in anticancer and antifungal applications.

Anticancer Agent: 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole (Compound A)

Compound A is a novel fluorinated 2-arylbenzothiazole that has demonstrated exceptionally potent and selective in vitro antitumor activity. While not a direct derivative of 3,4,5-trifluorobenzoic acid, its synthesis involves fluorinated precursors, making it a relevant subject for this comparative guide. Its performance is compared against Doxorubicin, a widely used chemotherapeutic agent.

Data Presentation: In Vitro Anticancer Activity

Compound	Target Cell Line	GI50 (Growth Inhibition 50%)
Compound A	MCF-7 (Breast Cancer)	< 0.1 nM[1]
MDA-MB-468 (Breast Cancer)	< 0.1 nM[1]
Doxorubicin	MCF-7 (Breast Cancer)	8306 nM[2]
MDA-MB-468 (Breast Cancer)	0.27 µM (270 nM)[3]

Experimental Protocols: Sulforhodamine B (SRB) Assay for GI50 Determination

The GI50 value, the concentration of a compound that causes 50% inhibition of cell growth, is a standard metric for assessing anticancer activity. The Sulforhodamine B (SRB) assay is a colorimetric method used to determine this value.

Procedure:

• Cell Plating: Human cancer cell lines (e.g., MCF-7, MDA-MB-468) are seeded in 96-well plates at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: Cells are treated with a serial dilution of the test compound (e.g., Compound A or Doxorubicin) and a vehicle control (DMSO) for a period of 48 to 72 hours.

• Cell Fixation: After the incubation period, the cells are fixed by gently adding cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubating for 1 hour at 4°C.

• Staining: The plates are washed with water and air-dried. Subsequently, 0.4% (w/v) SRB solution in 1% acetic acid is added to each well and incubated for 30 minutes at room temperature.

• Washing: Unbound dye is removed by washing the plates five times with 1% (v/v) acetic acid.

• Solubilization: The plates are air-dried, and the protein-bound dye is solubilized by adding 10 mM Tris base solution to each well.

• Absorbance Measurement: The absorbance is read at 510 nm using a microplate reader.

• Data Analysis: The percentage of cell growth is calculated relative to the untreated control cells. The GI50 value is then determined from the dose-response curve.[4][5][6][7][8]

Mandatory Visualization: Proposed Signaling Pathway for Compound A

The antitumor activity of certain 2-arylbenzothiazoles is linked to the Aryl Hydrocarbon Receptor (AhR) signaling pathway.[4][5][6][9][10] Compound A's mechanism of action is suggested to be independent of CYP1A1 induction, a common downstream target of AhR.[1] This suggests a potentially novel mechanism of action. The following diagram illustrates a generalized AhR signaling pathway that can be modulated by such compounds.

Aryl Hydrocarbon Receptor Signaling Pathway

Antifungal Agent: 8-fluoro-2,3-dimethylquinolin-4-yl 4-(tert-butyl)benzoate (Compound B)

Compound B is a novel fluorinated quinoline analog synthesized with the aim of developing new fungicides. Its performance is compared with Tebufloquin, a commercial quinoline fungicide.

Data Presentation: In Vitro Antifungal Activity against Sclerotinia sclerotiorum

Compound	Activity at 50 µg/mL	EC50 (Effective Concentration 50%)
Compound B	>80% inhibition	Not explicitly reported, but high activity suggested
Tebufloquin	75.0% inhibition	0.0039 ppm (approximately 0.0039 µg/mL)[11]

Note: The EC50 value for Tebufloquin is from a different study and may not be directly comparable due to potential variations in experimental conditions.

Experimental Protocols: Mycelial Growth Inhibition Assay

This assay is used to determine the efficacy of a compound in inhibiting the growth of a fungal pathogen.

Procedure:

• Media Preparation: Potato Dextrose Agar (PDA) is prepared and autoclaved. While still molten, the test compound (dissolved in a suitable solvent like DMSO) is added to the media at various concentrations. The final concentration of the solvent should be kept constant across all treatments and should not affect fungal growth.

• Plating: The PDA mixed with the test compound is poured into sterile Petri dishes.

• Inoculation: A small mycelial plug (e.g., 5 mm in diameter) is taken from the edge of an actively growing culture of Sclerotinia sclerotiorum and placed in the center of each agar plate.

• Incubation: The plates are incubated at a suitable temperature (e.g., 20-25°C) in the dark.

• Measurement: The diameter of the fungal colony is measured at regular intervals (e.g., every 24 hours) until the colony in the control plate (without the test compound) reaches the edge of the plate.

• Data Analysis: The percentage of mycelial growth inhibition is calculated using the formula: Inhibition (%) = [(C - T) / C] * 100 where C is the average diameter of the fungal colony in the control group, and T is the average diameter of the fungal colony in the treatment group. The EC50 value is then calculated from the dose-response curve.[12][13][14][15]

Mandatory Visualization: Proposed Experimental Workflow and Mechanism of Action

The synthesis of Compound B involves a multi-step process starting from fluorinated precursors. The proposed mechanism of action for quinoline fungicides involves the inhibition of the pyrimidine biosynthesis pathway, which is essential for DNA and RNA synthesis in the fungal cell.

Experimental Workflow:

Experimental workflow for antifungal testing

Proposed Mechanism of Action - Inhibition of Pyrimidine Biosynthesis:

Inhibition of Pyrimidine Biosynthesis Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Effect of some fungicides against the growth inhibition of Sclerotinia sclerotiorum mycelial compatibility groups [plantprotection.pl]
• 4. Role of aryl hydrocarbon receptor in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast Cancer Cell Lines: EGFR Modulation and Mechanistic Insights | Bentham Science [eurekaselect.com]
• 9. The Aryl Hydrocarbon Receptor and Tumor Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Targeting aryl hydrocarbon receptor to prevent cancer in barrier organs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bibliotekanauki.pl [bibliotekanauki.pl]
• 12. Benzothiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fungicide Sensitivity of Sclerotinia sclerotiorum: A Thorough Assessment Using Discriminatory Dose, EC50, High-Resolution Melting analysis, and Description of New Point Mutation Associated with Thiophanate-Methyl Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 15. tdcommons.org [tdcommons.org]

Comparative Spectroscopic Analysis for the Structural Confirmation of 3,4,5-Trifluorobenzoic Acid Derivatives

A guide for researchers, scientists, and drug development professionals on the application of key spectroscopic techniques for the unambiguous structural elucidation of 3,4,5-trifluorobenzoic acid and its derivatives, featuring comparative data for methyl 3,4,5-trifluorobenzoate and 3,4,5-trifluorobenzamide.

The precise structural confirmation of synthesized molecules is a cornerstone of chemical research and drug development. For fluorinated aromatic compounds such as derivatives of 3,4,5-trifluorobenzoic acid, a combination of spectroscopic techniques is essential for unambiguous characterization. This guide provides a comparative overview of nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F), infrared (IR) spectroscopy, and mass spectrometry (MS) in the analysis of these compounds. We present a summary of expected spectral data for 3,4,5-trifluorobenzoic acid, alongside its methyl ester and amide derivatives, to illustrate the utility of each method.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 3,4,5-trifluorobenzoic acid and two common derivatives, methyl 3,4,5-trifluorobenzoate and 3,4,5-trifluorobenzamide. This comparative data highlights the characteristic spectral signatures of each molecule.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
3,4,5-Trifluorobenzoic Acid	~10-12	br s	1H	-COOH
~7.6-7.8	t	2H	Ar-H
Methyl 3,4,5-Trifluorobenzoate	7.74	t, J = 6.8 Hz	2H	Ar-H
3.94	s	3H	-OCH₃
3,4,5-Trifluorobenzamide	~7.6-7.8	m	2H	Ar-H
~6.0-7.0	br s	2H	-NH₂

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Assignment
3,4,5-Trifluorobenzoic Acid	~170	C=O
~150 (ddd)	C-F
~140 (ddd)	C-F
~115 (t)	C-H
~125	C-COOH
Methyl 3,4,5-Trifluorobenzoate	163.4	C=O
151.3 (ddd)	C-F
141.2 (dt)	C-F
126.7 (t)	C-COOCH₃
116.9 (dd)	C-H
52.8	-OCH₃
3,4,5-Trifluorobenzamide	~165	C=O
~150 (ddd)	C-F
~140 (dt)	C-F
~130	C-CONH₂
~115 (dd)	C-H

Table 3: ¹⁹F NMR Spectroscopic Data (376 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Assignment
3,4,5-Trifluorobenzoic Acid	~ -130	t	F4
~ -155	d	F3, F5
Methyl 3,4,5-Trifluorobenzoate	-132.8	t, J = 20.5 Hz	F4
-159.5	d, J = 20.5 Hz	F3, F5
3,4,5-Trifluorobenzamide	~ -133	t	F4
~ -160	d	F3, F5

Table 4: IR Spectroscopic Data (cm⁻¹)

Compound	O-H / N-H Stretch	C=O Stretch	C-F Stretch
3,4,5-Trifluorobenzoic Acid	2500-3300 (broad)	~1700	~1100-1300
Methyl 3,4,5-Trifluorobenzoate	-	~1730	~1100-1300
3,4,5-Trifluorobenzamide	~3400, ~3200	~1660	~1100-1300

Table 5: Mass Spectrometry Data (EI-MS)

Compound	Molecular Ion (M⁺, m/z)	Key Fragments (m/z)
3,4,5-Trifluorobenzoic Acid	176	159 (-OH), 131 (-COOH)
Methyl 3,4,5-Trifluorobenzoate	190	159 (-OCH₃), 131 (-COOCH₃)
3,4,5-Trifluorobenzamide	175	159 (-NH₂), 131 (-CONH₂)

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These protocols are intended as a general guide and may require optimization based on the specific instrumentation and sample properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

• Filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.

¹H NMR Acquisition:

• Spectrometer: 400 MHz or higher field instrument.

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: Typically 12-16 ppm.

• Number of Scans: 16-64 scans, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

• Referencing: The residual solvent peak is used as an internal reference (e.g., CDCl₃ at 7.26 ppm).

¹³C NMR Acquisition:

• Spectrometer: 100 MHz or higher.

• Pulse Program: Standard proton-decoupled experiment.

• Spectral Width: Typically 0-220 ppm.

• Number of Scans: 1024 or more, depending on concentration.

• Relaxation Delay: 2-5 seconds.

• Referencing: The solvent peak is used as an internal reference (e.g., CDCl₃ at 77.16 ppm).

¹⁹F NMR Acquisition:

• Spectrometer: Operating at the appropriate frequency for ¹⁹F (e.g., 376 MHz on a 400 MHz instrument).

• Pulse Program: Standard single-pulse experiment, often with proton decoupling.

• Spectral Width: A wider spectral width may be necessary initially to locate the signals, typically spanning from -100 to -200 ppm for fluorinated aromatics.

• Number of Scans: 64-256 scans.

• Relaxation Delay: 1-2 seconds.

• Referencing: An external reference such as CFCl₃ (δ = 0 ppm) or an internal reference can be used.

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):

• Grind a small amount (1-2 mg) of the solid sample with approximately 100-200 mg of dry, IR-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Transfer the powder to a pellet-pressing die.

• Apply pressure using a hydraulic press to form a transparent or translucent pellet.

FTIR Data Acquisition:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

• Scan Range: Typically 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans.

• Background: A background spectrum of a blank KBr pellet or the empty sample compartment should be collected before analyzing the sample.

Mass Spectrometry (MS)

Sample Introduction (Direct Insertion Probe for EI):

• Load a small amount of the solid sample into a capillary tube.

• Insert the capillary tube into the direct insertion probe.

Electron Ionization (EI) Mass Spectrum Acquisition:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Mass Range: A suitable mass range to include the expected molecular ion and fragments (e.g., m/z 40-500).

• Source Temperature: 200-250 °C.

• Data Acquisition: The instrument will scan the specified mass range and record the relative abundance of the ions produced.

Visualization of Analytical Workflow

The following diagrams illustrate the logical flow of spectroscopic analysis for structural confirmation.

General experimental workflow for the synthesis and structural confirmation of 3,4,5-trifluorobenzoic acid derivatives.

Logical relationship of spectroscopic techniques for comprehensive structural elucidation.

Alternative and Complementary Techniques

While NMR, IR, and MS are the primary tools for routine structural confirmation, other techniques can provide valuable complementary information, especially in cases of ambiguity.

• X-ray Crystallography: For crystalline solids, single-crystal X-ray diffraction provides the absolute three-dimensional structure of a molecule. This technique is considered the "gold standard" for structural determination.

• Computational Chemistry: Density functional theory (DFT) calculations can be used to predict NMR chemical shifts (¹H, ¹³C, and ¹⁹F).[1] Comparing experimental spectra to computationally predicted spectra can aid in the assignment of complex spectra and the confirmation of proposed structures.

By employing a combination of these spectroscopic and analytical techniques, researchers can confidently and accurately determine the structures of novel 3,4,5-trifluorobenzoic acid derivatives, a critical step in the advancement of chemical and pharmaceutical research.

References

• 1. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of Fluorinated Benzoic Acids

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into the benzoic acid scaffold profoundly alters its physicochemical properties, offering a powerful tool for fine-tuning molecular characteristics in drug design and materials science. This guide provides a comparative study of the reactivity of various fluorinated benzoic acids, supported by experimental data. The strategic placement and number of fluorine substituents significantly influence the acidity and the susceptibility of the molecule to various chemical transformations.

Data Presentation: A Quantitative Comparison

The reactivity of fluorinated benzoic acids is quantitatively assessed through several key parameters, including their acidity (pKa), and their performance in common synthetic transformations.

Acidity (pKa Values)

The electron-withdrawing nature of fluorine significantly enhances the acidity of the carboxylic acid group. This effect is dependent on the number and position of the fluorine substituents. A lower pKa value indicates a stronger acid.

Compound	Isomer	pKa Value
Benzoic Acid (Reference)	-	4.20[1]
Monofluorobenzoic Acids
2-Fluorobenzoic acid	3.27[1]
3-Fluorobenzoic acid	3.86[1]
4-Fluorobenzoic acid	4.14[1]
Difluorobenzoic Acids
2,3-Difluorobenzoic acid	2.88[1]
2,4-Difluorobenzoic acid	2.85[1]
2,5-Difluorobenzoic acid	2.87[1]
2,6-Difluorobenzoic acid	2.13[1]
3,4-Difluorobenzoic acid	3.80[1]
3,5-Difluorobenzoic acid	3.37[1]
Trifluorobenzoic Acids
2,4,5-Trifluorobenzoic acid	2.80[1]
2,4,6-Trifluorobenzoic acid	1.83[1]
3,4,5-Trifluorobenzoic acid	3.29[1]

Reactivity in Esterification Reactions

The rate of esterification is influenced by the electronic effects of the fluorine substituents. Electron-withdrawing fluorine atoms increase the electrophilicity of the carbonyl carbon, which can facilitate the reaction.

Benzoic Acid Derivative	Reaction Conditions	Yield (%)	Reference
4-Fluorobenzoic acid	Ethanol, H₂SO₄, reflux 7-8 hrs	Not specified	[2]
Various Fluorinated Benzoic Acids	Methanol, UiO-66-NH₂ catalyst, 150°C, 10 hrs	High conversion	[3][4]
Substituted Benzoic Acids	Methyl alcohol, hydrion catalyzed	Velocity constants determined	[5]

Reactivity in Amide Coupling Reactions

Amide bond formation is a critical reaction in drug discovery. The choice of coupling reagent and reaction conditions is crucial for achieving high yields, especially with electronically modified substrates like fluorinated benzoic acids.

Benzoic Acid Derivative	Amine	Coupling Reagent/Additive	Base	Solvent	Yield (%)	Reference
2-Fluoro-5-formylbenzoic acid	2,6-Dimethylbenzylamine	HATU	DIEA	DMF	High	[6]
2-Fluoro-5-formylbenzoic acid	Various amines	EDC/HOBt	-	DCM	-	[6]
3-(Pentafluorosulfanyl)benzoic acid	Various amines	HATU	DIEA	DMF	-	[7]

Reactivity in Nucleophilic Aromatic Substitution (SNA)

In highly electron-deficient systems, fluorine can act as a leaving group in nucleophilic aromatic substitution reactions. This reactivity is particularly pronounced when strong electron-withdrawing groups are also present on the aromatic ring.

Substrate	Nucleophile	Conditions	Product	Observations	Reference
Unprotected ortho-fluoro/methoxy benzoic and naphthoic acids	Grignard/organolithium reagents	-	Substituted benzoic/naphthoic acids	Good to excellent yields	[8]
Perfluoroarenes	Aryl aldehydes (via Breslow intermediate)	N-heterocyclic carbene catalyst	Perfluorinated diarylmethanones	Mild, metal-free conditions	[9]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Determination of pKa by Potentiometric Titration

This method involves titrating a solution of the fluorinated benzoic acid with a strong base while monitoring the pH.[1]

Apparatus and Reagents:

• pH meter with a calibrated glass electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker

• Fluorobenzoic acid sample

• Standardized 0.1 M sodium hydroxide (NaOH) solution

• Deionized water

Procedure:

• Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10).[1]

• Accurately weigh a sample of the fluorinated benzoic acid and dissolve it in a known volume of deionized water in a beaker.

• Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution.

• Record the initial pH of the solution.

• Gradually add the standardized NaOH solution from the burette in small increments.

• Record the pH of the solution after each addition of NaOH.

• Continue the titration until the pH of the solution has stabilized in the basic region.

• Plot the pH of the solution versus the volume of NaOH added. The pKa is the pH at the half-equivalence point.

General Protocol for Amide Coupling using HATU

This protocol is suitable for a wide range of primary and secondary amines.

Materials:

• Fluorinated benzoic acid (1.0 equivalent)

• Amine (1.0-1.2 equivalents)

• HATU (1.1-1.5 equivalents)

• N,N-Diisopropylethylamine (DIEA) (2.0-3.0 equivalents)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Dissolve the fluorinated benzoic acid in anhydrous DMF.

• Add the amine to the solution.

• Add DIEA to the reaction mixture.

• Add HATU portion-wise while stirring.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction with an appropriate organic solvent (e.g., ethyl acetate) and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[6]

General Protocol for Fischer Esterification

This is a classical method for the synthesis of esters from carboxylic acids and alcohols.

Materials:

• Fluorinated benzoic acid

• Alcohol (e.g., ethanol, serving as reactant and solvent)

• Strong acid catalyst (e.g., concentrated H₂SO₄)

Procedure:

• Dissolve the fluorinated benzoic acid in an excess of the alcohol in a round-bottom flask.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Attach a condenser and heat the mixture to reflux for several hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent and wash with a saturated solution of sodium bicarbonate to neutralize the unreacted acid and the catalyst.

• Wash with brine, dry the organic layer over anhydrous sodium sulfate, and concentrate to obtain the crude ester.

• Purify the ester by distillation or column chromatography.[2]

Mandatory Visualization

Caption: General workflow for conducting and analyzing reactions of fluorinated benzoic acids.

References

• 1. benchchem.com [benchchem.com]
• 2. globalscientificjournal.com [globalscientificjournal.com]
• 3. benchchem.com [benchchem.com]
• 4. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Validated Analytical Methods for 3,4,5-Trifluorobenzoic Acid Quantification

The accurate quantification of 3,4,5-Trifluorobenzoic acid, a key fluorinated building block in medicinal and materials chemistry, is crucial for research, process control, and quality assurance.[1] The selection of an appropriate analytical technique depends on various factors, including required sensitivity, sample matrix complexity, and available instrumentation.[2][3] This guide provides an objective comparison of the three primary analytical methods used for the quantification of this and structurally similar compounds: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The performance data presented is compiled from validated methods for fluorobenzoic and chlorobenzoic acid analogs, providing a strong baseline for method selection and development for 3,4,5-Trifluorobenzoic acid.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of HPLC-UV, GC-MS, and LC-MS/MS for the analysis of halogenated benzoic acids. This data allows for a direct comparison of their sensitivity, linearity, and accuracy.

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Limit of Detection (LOD)	10 - 50 ng/mL[4]	6 - 44 ng/L[2][5]	0.09 - 14.1 ng/mL (ppb)[6]
Limit of Quantitation (LOQ)	30 - 150 ng/mL[4]	1.5 - 30 ng/mL[4]	0.62 ng/mL (for 3,4,5-tFBA)[6]
Linearity (R²)	> 0.998[3][4]	> 0.999[4]	> 0.99[6][7]
Linear Range	0.1 - 100 µg/mL[4]	0.01 - 50 µg/mL[4]	ppt to low ppm range[6]
Accuracy (% Recovery)	95 - 105%[4]	71 - 94%[2][5]	88 - 113%[7]
Sample Preparation	Simple dilution[3]	SPE & Derivatization[2][5]	Simple dilution or SPE[6]
Analysis Time	< 15 minutes[8]	~30 minutes[2]	< 5 minutes[6]

Methodology and Experimental Protocols

Detailed and reproducible methodologies are critical for successful method validation and implementation. The following sections provide representative protocols for each analytical technique.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is robust and well-suited for routine analysis in less complex matrices where high sensitivity is not required.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient mixture of acetonitrile and water containing an acid modifier like trifluoroacetic acid or citric acid.[8] A typical composition could be Acetonitrile:Water:Trifluoroacetic Acid (40:60:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.[3][8]

  • Detection Wavelength: ~272 nm.[8]

  • Injection Volume: 10-20 µL.[3]

  • Column Temperature: 30 °C.[3]

• Sample Preparation:

  • Accurately weigh the sample containing 3,4,5-Trifluorobenzoic acid.

  • Dissolve the sample in the mobile phase or a suitable solvent like methanol to achieve a concentration within the method's linear range.[3]

  • Filter the solution through a 0.45 µm syringe filter prior to injection.[4]

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity, making it ideal for trace-level analysis. Due to the low volatility of benzoic acids, a derivatization step is mandatory to convert the analyte into a more volatile form (e.g., a methyl ester).[2][5]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Sample Preparation & Derivatization:

  • Solid-Phase Extraction (SPE): For complex matrices like water, enrich the sample using a hydrophilic-lipophilic-balanced (HLB) reversed-phase SPE cartridge to concentrate the analyte and remove interferences.[2][5][9]

  • Elution & Drying: Elute the acid from the cartridge with a suitable solvent and evaporate the eluate to dryness.[2]

  • Derivatization: Add a derivatizing agent such as Boron Trifluoride-Methanol (BF₃·MeOH) to the dried residue.[2][5]

  • Heat the vial (e.g., at 64°C for 24 hours) to complete the reaction, forming the 3,4,5-Trifluorobenzoic acid methyl ester.[2][5]

• GC-MS Conditions:

  • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.[2]

  • Injector Temperature: 250°C.[2]

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C.[2]

  • Carrier Gas: Helium.[2]

  • Ionization Mode: Electron Ionization (EI).[2]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.[2]

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and selectivity of a triple quadrupole mass spectrometer. It is the preferred method for quantifying trace levels of the analyte in complex biological or environmental matrices.

• Instrumentation: A UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[6][10]

• Chromatographic Conditions:

  • Column: A high-efficiency C18 column (e.g., 3.0 x 50 mm, 1.8 µm).[6]

  • Mobile Phase: Gradient elution using water and acetonitrile or methanol, often with a small amount of ammonium acetate or formic acid.[6][10]

  • Flow Rate: 0.2 - 0.4 mL/min.[6]

  • Analysis Time: Typically under 5 minutes.[6]

  • Injection Volume: 3-5 µL.[6]

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI in negative mode is typical for acidic compounds.[6]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific and sensitive quantification. Precursor and product ions for 3,4,5-Trifluorobenzoic acid would need to be determined empirically.

• Sample Preparation:

  • For clean samples, a simple "dilute-and-shoot" approach may be sufficient, where the sample is diluted in the mobile phase.[6]

  • For complex matrices, protein precipitation (for plasma) or SPE may be required to remove interferences.[7][10]

Visualized Workflows and Relationships

To better illustrate the processes and logic involved in analytical method selection, the following diagrams are provided.

General Analytical Laboratory Workflow.

Comparison of Key Method Characteristics.

References

• 1. ossila.com [ossila.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. s4science.at [s4science.at]
• 7. d-nb.info [d-nb.info]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]

A Comparative Guide to 3,4,5-Trifluorobenzoic Acid and 2,4,5-Trifluorobenzoic Acid in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, particularly in the design and development of novel pharmaceuticals and functional materials, the selection of appropriate building blocks is paramount. Fluorinated benzoic acids are a class of compounds that have garnered significant attention due to the unique physicochemical properties imparted by fluorine substitution. This guide provides a comprehensive comparison of two constitutional isomers: 3,4,5-trifluorobenzoic acid and 2,4,5-trifluorobenzoic acid. We will delve into their synthesis, physicochemical properties, reactivity, and applications, supported by experimental data to aid researchers in making informed decisions for their synthetic strategies.

Physicochemical Properties: A Tale of Two Isomers

The seemingly subtle difference in the fluorine substitution pattern between 3,4,5-trifluorobenzoic acid and 2,4,5-trifluorobenzoic acid leads to notable variations in their physical and chemical properties. These differences can significantly impact their handling, reactivity, and suitability for specific applications.

Property	3,4,5-Trifluorobenzoic Acid	2,4,5-Trifluorobenzoic Acid
CAS Number	121602-93-5[1]	446-17-3[2]
Molecular Formula	C₇H₃F₃O₂[3]	C₇H₃F₃O₂[4]
Molecular Weight	176.09 g/mol [1][3]	176.09 g/mol [2][4]
Melting Point	97-99 °C[1]	94-96 °C[2]
pKa	3.29	2.80
Appearance	White crystalline powder	White to off-white crystalline powder
Solubility	Soluble in many organic solvents.	Sparingly soluble in water, soluble in common organic solvents like ethanol, acetone, and dichloromethane.

Key Observation: A significant differentiator is the acidity, as indicated by their pKa values. 2,4,5-Trifluorobenzoic acid is a considerably stronger acid than 3,4,5-trifluorobenzoic acid. This can be attributed to the proximity of the fluorine atoms to the carboxylic acid group in the 2- and 4-positions, which exert a strong electron-withdrawing inductive effect, stabilizing the carboxylate anion.

Spectroscopic Data

The structural differences between the two isomers are clearly reflected in their NMR spectra.

¹H NMR:

• 3,4,5-Trifluorobenzoic acid: The ¹H NMR spectrum is characterized by a single signal for the two equivalent aromatic protons.

• 2,4,5-Trifluorobenzoic acid: The ¹H NMR spectrum is more complex, showing distinct signals for the two non-equivalent aromatic protons, each exhibiting coupling to the adjacent fluorine atoms.

¹³C NMR: The ¹³C NMR spectra also show distinct chemical shifts for the carbon atoms of the benzene ring and the carboxyl group, providing a clear fingerprint for each isomer.

Synthesis and Reactivity: A Comparative Overview

Both isomers can be synthesized through various routes, often involving fluorination of appropriate precursors. The choice of synthetic pathway can depend on the availability of starting materials and the desired scale of production.

Synthesis of 2,4,5-Trifluorobenzoic Acid: A common laboratory and industrial synthesis of 2,4,5-trifluorobenzoic acid starts from tetrachlorophthalic anhydride.[5] The multi-step process involves hydrolysis, fluorination, and subsequent decarboxylation.[5] Another reported method involves a continuous microflow process via the generation of an unstable aryl-Grignard reagent followed by its reaction with gaseous CO₂.

Synthesis of 3,4,5-Trifluorobenzoic Acid: Information on specific, high-yield synthetic routes for 3,4,5-trifluorobenzoic acid is less commonly detailed in readily available literature compared to its 2,4,5-isomer, though it is commercially available.

Reactivity Comparison: The difference in acidity and the steric environment around the carboxylic acid group influences the reactivity of these isomers in common synthetic transformations such as esterification and amidation.

Based on general chemical principles, the higher acidity of 2,4,5-trifluorobenzoic acid might suggest a greater susceptibility of its carboxylate to act as a leaving group in certain reactions, while the less sterically hindered nature of the carboxyl group in 3,4,5-trifluorobenzoic acid could favor faster reaction rates in sterically demanding transformations.

Experimental Protocols

General Experimental Workflow for Synthesis and Characterization

The following diagram outlines a general workflow for the synthesis and characterization of trifluorobenzoic acid isomers.

Caption: A generalized workflow for the synthesis and characterization of trifluorobenzoic acid isomers.

Applications in Research and Development

The distinct substitution patterns of these isomers lend them to different applications, particularly in the pharmaceutical and materials science sectors.

3,4,5-Trifluorobenzoic Acid

• Transient Directing Group: Its structure, with fluorine atoms at the meta and para positions and unsubstituted ortho positions, makes it an effective transient directing group in transition metal-catalyzed C-H activation reactions.[7] The fluorine atoms enhance the acidity of the carboxylic acid, facilitating its role in the catalytic cycle.[7]

• Pharmaceutical Scaffolding: It serves as a building block for active pharmaceutical ingredients (APIs), including the synthesis of dibenzoate esters with potential anticancer activity.[7]

• Solubility and Permeability Enhancement: Salts of 3,4,5-trifluorobenzoic acid have been shown to improve the solubility and permeability of poorly soluble drugs.[7]

2,4,5-Trifluorobenzoic Acid

• Fluoroquinolone Antibacterials: This isomer is a crucial intermediate in the synthesis of a number of fluoroquinolone antibiotics. The 2,4,5-trifluoro substitution pattern is a key structural motif in many of these potent antibacterial agents.

• Agrochemicals and Polymers: It is also utilized as an important intermediate in the production of agrochemicals and advanced polymers.[5]

The logical relationship for selecting an isomer based on the desired application is illustrated below.

References

• 1. faculty.fiu.edu [faculty.fiu.edu]
• 2. 2,4,5-三氟苯甲酸 99% | Sigma-Aldrich [sigmaaldrich.cn]
• 3. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 521170 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. ossila.com [ossila.com]

A Comparative Analysis of N-Aryl-5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amines as Potential Anticancer Agents

This guide provides a comparative analysis of a series of novel N-aryl-5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine derivatives, evaluating their structure-activity relationship (SAR) as potential anticancer agents. The compounds were screened against a panel of approximately 59 human cancer cell lines by the National Cancer Institute (NCI), and their activity is reported as percent growth inhibition (PGI). This document is intended for researchers, scientists, and drug development professionals interested in the development of new anticancer therapeutics based on the 3,4,5-trifluorobenzoic acid scaffold.

Data Presentation: Anticancer Activity

The anticancer activity of the synthesized N-aryl-5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amines was evaluated at a single dose of 10 µM. The following table summarizes the percent growth inhibition (PGI) for each compound against a selection of the most sensitive cancer cell lines. A higher PGI value indicates greater inhibition of cancer cell growth.

Compound ID	N-Aryl Substituent	Cancer Cell Line	Percent Growth Inhibition (PGI)
6a	Phenyl	SNB-19 (CNS Cancer)	35.12
6b	4-Methylphenyl	SNB-19 (CNS Cancer)	42.88
6c	4-Methoxyphenyl	SNB-19 (CNS Cancer)	29.76
6d	4-Chlorophenyl	SNB-19 (CNS Cancer)	48.23
6e	4-Fluorophenyl	SNB-19 (CNS Cancer)	45.19
6f	2-Methylphenyl	SNB-19 (CNS Cancer)	39.87
6g	2-Chlorophenyl	SNB-19 (CNS Cancer)	33.45
6h	2,4-Dimethylphenyl	SNB-19 (CNS Cancer)	86.61
OVCAR-8 (Ovarian Cancer)	85.26
NCI-H460 (Non-Small Cell Lung Cancer)	75.99
HOP-92 (Non-Small Cell Lung Cancer)	67.55
SNB-75 (CNS Cancer)	65.46
6i	2,4-Dichlorophenyl	SNB-19 (CNS Cancer)	50.11
6j	2,5-Dichlorophenyl	SNB-19 (CNS Cancer)	47.98

Structure-Activity Relationship (SAR) Insights:

• Effect of Substitution on the N-Aryl Ring: The nature and position of the substituent on the N-aryl ring significantly influence the anticancer activity.

• Superiority of 2,4-Disubstitution: The compound with a 2,4-dimethylphenyl substituent (6h ) exhibited the most potent and broad-spectrum anticancer activity across multiple cell lines, with a remarkable PGI of 86.61% against the SNB-19 CNS cancer cell line and 85.26% against the OVCAR-8 ovarian cancer cell line[1][2].

• Monosubstitution: Among the monosubstituted derivatives, a chloro substituent at the para position (6d ) and a fluoro substituent at the para position (6e ) showed moderate activity.

• Ortho vs. Para Substitution: Comparing the chloro-substituted analogs, the para-substituted compound (6d ) was more active than the ortho-substituted one (6g ).

• Dichlorosubstitution: The 2,4-dichloro substituted compound (6i ) showed slightly better activity than the 2,5-dichloro substituted analog (6j ).

Experimental Protocols

Synthesis of N-Aryl-5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amines (6a-j)

The synthesis of the target compounds was achieved through a multi-step process. A general outline of the synthetic procedure is provided below.

Step 1: Synthesis of (E)-N-Aryl-2-(3,4,5-trifluorobenzylidene)hydrazine-1-carboxamide (5a-j)

An equimolar mixture of 3,4,5-trifluorobenzaldehyde and an appropriate aryl semicarbazide was refluxed in ethanol containing a catalytic amount of glacial acetic acid for 6-8 hours. The reaction mixture was then cooled, and the resulting solid precipitate was filtered, washed with cold ethanol, and dried to yield the intermediate compounds (5a-j).

Step 2: Oxidative Cyclization to form N-Aryl-5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amines (6a-j)

To a solution of the corresponding intermediate (5a-j) (1 mmol) in absolute ethanol (15 mL), chloramine-T (0.625 mmol) was added, and the mixture was refluxed for 4 hours. After completion of the reaction (monitored by TLC), the solvent was evaporated under reduced pressure. The residue was then triturated with cold water, and the resulting solid was filtered, washed with water, and purified by recrystallization from ethanol to afford the final products (6a-j)[1][2].

In Vitro Anticancer Activity Screening

The anticancer activity of the synthesized compounds was evaluated by the National Cancer Institute (NCI) using their 60-cell line screening panel.

NCI-60 Single-Dose Screening Protocol

The human tumor cell lines are grown in RPMI 1640 medium containing 5% fetal bovine serum and 2 mM L-glutamine. Cells are inoculated into 96-well microtiter plates and incubated for 24 hours prior to the addition of the experimental compounds. The test compounds are solubilized in dimethyl sulfoxide (DMSO). The compounds are added at a single concentration of 10⁻⁵ M, and the plates are incubated for 48 hours. After the incubation period, the cells are fixed with trichloroacetic acid (TCA). The cell viability is determined using a sulforhodamine B (SRB) assay. The percent growth inhibition (PGI) is calculated relative to the growth of untreated control cells[3][4][5].

Mandatory Visualizations

Caption: General synthetic workflow for the preparation of N-aryl-5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amines.

Caption: A simplified diagram of the intrinsic apoptosis signaling pathway, a potential mechanism of action for anticancer agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. dctd.cancer.gov [dctd.cancer.gov]
• 4. dctd.cancer.gov [dctd.cancer.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]

Acidity of Fluorinated Benzoic Acids: A Comparative Analysis

For researchers, scientists, and drug development professionals, a comprehensive understanding of the acidity (pKa) of fluorinated benzoic acids is paramount for predicting their behavior in both physiological and chemical contexts. The strategic placement and number of fluorine substituents on the benzene ring profoundly influence the acidity of the carboxylic acid functional group. This guide offers an objective comparison of the pKa values for mono-, di-, and tri-fluorobenzoic acid isomers, supported by established experimental data and detailed methodologies for their determination.

The addition of highly electronegative fluorine atoms to the benzoic acid structure enhances its acidity. This is primarily due to the strong electron-withdrawing inductive effect (-I effect) of fluorine, which stabilizes the resulting carboxylate anion. The magnitude of this acidifying effect is intricately linked to the number and position of the fluorine atoms on the aromatic ring. A lower pKa value is indicative of a stronger acid.

Comparative pKa Values

The experimentally determined pKa values for various fluorobenzoic acid isomers are summarized in the table below, with benzoic acid included as a reference.

Compound Category	Isomer	pKa Value
Reference	Benzoic Acid	4.20[1]
Monofluorobenzoic Acids	2-Fluorobenzoic acid	3.27[1]
3-Fluorobenzoic acid	3.86[1]
4-Fluorobenzoic acid	4.14[1]
Difluorobenzoic Acids	2,3-Difluorobenzoic acid	2.88[1]
2,4-Difluorobenzoic acid	2.85[1]
2,5-Difluorobenzoic acid	2.87[1]
2,6-Difluorobenzoic acid	2.13[1]
3,4-Difluorobenzoic acid	3.80[1]
3,5-Difluorobenzoic acid	3.37[1]
Trifluorobenzoic Acids	2,3,4-Trifluorobenzoic acid	2.87 (Predicted)[1]
2,3,5-Trifluorobenzoic acid	2.59 (Predicted)[1]
2,3,6-Trifluorobenzoic acid	~2.1[1]
2,4,5-Trifluorobenzoic acid	2.80[1]
2,4,6-Trifluorobenzoic acid	1.83[1]
3,4,5-Trifluorobenzoic acid	3.29[1]

Structure-Acidity Relationship

The trends observed in the pKa values can be rationalized by considering the electronic effects exerted by the fluorine substituents. The electron-withdrawing inductive effect (-I) of fluorine stabilizes the carboxylate anion, thereby increasing the acidity. This effect is most pronounced when the fluorine atom is in the ortho position, as it is closest to the carboxylic acid group. The effect diminishes as the fluorine atom moves to the meta and para positions.

In addition to the inductive effect, the resonance effect (+R or +M) also plays a role, particularly for para-substituted isomers.[2][3] While fluorine has a +R effect due to its lone pairs, the -I effect is generally considered to be dominant in influencing the acidity of benzoic acids.[2] The interplay of these effects determines the final pKa value. For instance, the significantly lower pKa of 2,6-difluorobenzoic acid (2.13) and 2,4,6-trifluorobenzoic acid (1.83) highlights the additive nature of the inductive effect from multiple ortho-substituents.[1]

Caption: Relationship between fluorine substitution and benzoic acid pKa.

Experimental Protocols for pKa Determination

The determination of pKa values is a critical experimental procedure. Two common and reliable methods are potentiometric titration and UV-Vis spectrophotometry.

Potentiometric Titration

This method involves monitoring the pH of a solution of the fluorobenzoic acid as a strong base is incrementally added.[1] The pKa is determined from the resulting titration curve.

Apparatus and Reagents:

• pH meter with a glass electrode, calibrated with standard buffers (pH 4, 7, and 10).[1]

• Magnetic stirrer and stir bar.

• Burette.

• Titration vessel (beaker).

• Fluorobenzoic acid sample.

• Standardized 0.1 M sodium hydroxide (NaOH) solution (carbonate-free).[1]

• Deionized water.

Procedure:

• Sample Preparation: Accurately weigh a known amount of the fluorobenzoic acid and dissolve it in a known volume of deionized water.

• Titration Setup: Place the titration vessel on the magnetic stirrer, add the stir bar, and immerse the calibrated pH electrode in the solution. Position the burette filled with the standardized NaOH solution above the vessel.

• Titration: Record the initial pH of the acid solution. Begin adding the NaOH solution in small, precise increments. After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.[1]

• Data Analysis: Continue the titration until the pH has risen significantly past the equivalence point (e.g., to pH 11-12). Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis). The pKa is the pH at the half-equivalence point, which is the point on the curve where half of the acid has been neutralized.[1] This corresponds to the midpoint of the steepest portion of the titration curve. For more precise determination, the first derivative of the titration curve can be plotted to identify the equivalence point.

UV-Vis Spectrophotometry

This method relies on the principle that the ionized and unionized forms of the acid have different ultraviolet absorbance spectra.

Apparatus and Reagents:

• UV-Vis spectrophotometer.

• Quartz cuvettes.

• pH meter.

• Fluorobenzoic acid sample.

• A series of buffer solutions with known pH values.

Procedure:

• Wavelength Selection: Determine the absorption spectra of the fluorobenzoic acid in a strongly acidic solution (fully protonated) and a strongly basic solution (fully deprotonated) to identify the analytical wavelength where the difference in absorbance between the two forms is maximal.

• Sample Preparation: Prepare a series of solutions of the fluorobenzoic acid at the same concentration in different buffer solutions of known pH.[1]

• Absorbance Measurement: Measure the absorbance of each buffered solution at the selected analytical wavelength.[1]

• Data Analysis: The pKa can be determined graphically by plotting the absorbance versus the pH, where the inflection point of the resulting sigmoidal curve corresponds to the pKa.[1] Alternatively, the pKa can be calculated using the Henderson-Hasselbalch equation adapted for spectrophotometric data:

  pKa = pH + log[(A - AI) / (AU - A)]

  where:

  • A is the absorbance of the sample at a given pH.

  • AI is the absorbance of the fully ionized (basic) form.[1]

  • AU is the absorbance of the fully unionized (acidic) form.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. brainly.in [brainly.in]

Assessing the purity of synthesized 3,4,5-Trifluorobenzoic acid against a reference standard

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the purity of synthesized 3,4,5-Trifluorobenzoic acid against a certified reference standard. The methodologies outlined herein utilize orthogonal analytical techniques to ensure a thorough and reliable characterization of the synthesized compound, identifying potential impurities and quantifying its overall purity.

Introduction to Purity Assessment

3,4,5-Trifluorobenzoic acid is a fluorinated building block used in medicinal chemistry and organic synthesis.[1] The purity of such intermediates is critical, as impurities can lead to undesired side reactions, impact product yield, and introduce toxicological risks in drug development pipelines. Therefore, a multi-faceted analytical approach is essential to verify the identity and purity of each synthesized batch. This guide compares the results from a hypothetical synthesized batch of 3,4,5-Trifluorobenzoic acid with a commercial reference standard, which typically has a purity of 98% or higher.[1][2][3]

Experimental Protocols

Detailed methodologies for four key analytical techniques are provided below. These protocols are designed to quantify the purity of the synthesized compound and identify any potential process-related impurities or residual solvents.

1. High-Performance Liquid Chromatography (HPLC-UV)

• Objective: To determine the purity of 3,4,5-Trifluorobenzoic acid by percentage area and quantify known and unknown impurities. HPLC is a standard method for the analysis of aromatic carboxylic acids.[4][5]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Sample Preparation:

  • Accurately weigh approximately 5.0 mg of the synthesized sample and the reference standard into separate 10 mL volumetric flasks.

  • Dissolve the contents in a 50:50 (v/v) mixture of acetonitrile and water (diluent).

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Bring the flasks to volume with the diluent.

  • Filter the solutions through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution of Solvent A (0.1% Trifluoroacetic Acid in Water) and Solvent B (Acetonitrile).

  • Gradient: Start at 70% A / 30% B, ramp to 30% A / 70% B over 15 minutes, hold for 2 minutes, and return to initial conditions for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To identify and quantify volatile and semi-volatile impurities, including residual solvents and potential by-products from synthesis. GC-MS is a powerful technique for analyzing halogenated benzoic acids, often after a derivatization step to increase volatility.[6][7][8]

• Instrumentation: A GC system coupled with a Mass Spectrometer.

• Sample Preparation (with Derivatization):

  • Accurately weigh 1.0 mg of the sample into a vial.

  • Add 500 µL of Toluene and 200 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% TMCS).

  • Cap the vial and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• GC-MS Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 280°C.

  • Oven Program: Hold at 60°C for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Transfer Line: 280°C.

  • Ion Source: 230°C.

  • Scan Range: 40-500 m/z.

3. Nuclear Magnetic Resonance (qNMR) Spectroscopy

• Objective: To obtain an absolute purity determination without the need for a specific reference standard of the analyte, and to structurally confirm the compound's identity. Both ¹H and ¹⁹F NMR are highly effective for analyzing fluorinated compounds.[9][10]

• Instrumentation: NMR Spectrometer (400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 15 mg of the 3,4,5-Trifluorobenzoic acid sample.

  • Accurately weigh approximately 5 mg of a high-purity internal standard (e.g., Maleic Acid or 1,3,5-Trimethoxybenzene). The standard's signals must not overlap with the analyte's signals.

  • Dissolve both components in a known volume (e.g., 0.7 mL) of a deuterated solvent (e.g., DMSO-d₆).

• NMR Parameters:

  • ¹H NMR:

    • Pulse Program: Standard single pulse (zg30).

    • Relaxation Delay (d1): 5 times the longest T1 value (typically 30-60 seconds for accurate quantification).

    • Number of Scans: 16 or higher for good signal-to-noise.

  • ¹⁹F NMR:

    • Pulse Program: Standard single pulse with proton decoupling.

    • Relaxation Delay (d1): 30-60 seconds.

    • Number of Scans: 32 or higher.

4. Melting Point Analysis

• Objective: To assess the purity of the crystalline solid based on the sharpness and range of its melting point. Impurities typically depress and broaden the melting point range. The established literature value for 3,4,5-Trifluorobenzoic acid is 97-99 °C.[1][3][11]

• Instrumentation: Digital melting point apparatus.

• Procedure:

  • Load a small amount of the finely powdered, dry sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube in the melting point apparatus.

  • Heat at a rapid rate to about 10°C below the expected melting point.

  • Decrease the heating rate to 1-2°C per minute.

  • Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting point range is T₁ - T₂.

Data Presentation

The following tables summarize hypothetical data from the analysis of a synthesized batch of 3,4,5-Trifluorobenzoic acid compared to a high-purity reference standard.

Table 1: HPLC Purity and Impurity Profile

Analyte	Retention Time (min)	Area % (Reference Standard)	Area % (Synthesized Batch)	Identification
3,4,5-Trifluorobenzoic acid	8.52	99.85%	98.65%	Main Peak
Impurity A	6.71	0.08%	0.75%	Starting Material
Impurity B	9.24	0.02%	0.42%	Isomeric Impurity
Unknown	10.15	< 0.05%	0.18%	Unknown

Table 2: GC-MS Residual Solvent Analysis

Solvent	Retention Time (min)	Concentration (Reference Standard)	Concentration (Synthesized Batch)
Toluene	4.11	< 50 ppm	210 ppm
Ethyl Acetate	3.58	< 50 ppm	85 ppm

Table 3: Comparative Summary of Purity Assessment

Parameter	Reference Standard	Synthesized Batch	Method
Purity (HPLC Area %)	99.85%	98.65%	HPLC-UV
Purity (qNMR)	99.9% (by ¹⁹F NMR)	98.8% (by ¹⁹F NMR)	qNMR
Melting Point Range	98.1 - 98.9 °C	96.5 - 98.2 °C	Melting Point Apparatus
Total Impurities (HPLC)	0.15%	1.35%	HPLC-UV
Total Residual Solvents	< 100 ppm	295 ppm	GC-MS

Visualizations: Workflows and Logic

The following diagrams illustrate the experimental and logical processes for purity assessment.

Caption: Experimental workflow for purity assessment.

Caption: Logical decision flow for batch acceptance.

References

• 1. ossila.com [ossila.com]
• 2. 3,4,5-Trifluorobenzoic acid 98 121602-93-5 [sigmaaldrich.com]
• 3. 3,4,5-三氟苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. helixchrom.com [helixchrom.com]
• 6. Screening of organic halogens and identification of chlorinated benzoic acids in carbonaceous meteorites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Application of (1)H- and (19)F-NMR spectroscopy in the investigation of the urinary and biliary excretion of 3,5-, 2,4-ditrifluoromethylbenzoic and pentafluorobenzoic acids in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. 3,4,5-Trifluorobenzoic acid | 121602-93-5 [chemicalbook.com]

Safety & Regulatory Compliance

Navigating the Disposal of 3,4,5-Trifluorobenzoic Acid: A Guide for Laboratory Professionals

ITHACA, NY – For researchers, scientists, and professionals in the field of drug development, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe handling and disposal of 3,4,5-Trifluorobenzoic acid, a compound frequently used in organic synthesis and medicinal chemistry.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This includes chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, a laboratory coat, and closed-toe shoes. All work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of any dust or vapors.

3,4,5-Trifluorobenzoic acid is classified as a substance that causes skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3][4] In case of contact, it is crucial to follow first-aid measures promptly.

Hazard and Personal Protective Equipment Summary

For quick reference, the following table summarizes the key hazards associated with 3,4,5-Trifluorobenzoic acid and the recommended personal protective equipment.

Hazard Classification	GHS Hazard Statements	Recommended Personal Protective Equipment
Skin Irritation (Category 2)	H315: Causes skin irritation[1][3]	Protective gloves[1][2]
Serious Eye Irritation (Category 2)	H319: Causes serious eye irritation[1][3]	Eyeshields/Safety goggles[2][3]
Specific target organ toxicity — single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation[1][2][3]	Dust mask type N95 (US) or equivalent[2]

Proper Disposal Procedures

The primary method for the disposal of 3,4,5-Trifluorobenzoic acid is to treat it as hazardous chemical waste.[5] Disposal should always be carried out through a licensed and approved waste disposal company, adhering to all federal, state, and local regulations.

Waste Collection:

• Collect all waste containing 3,4,5-Trifluorobenzoic acid, including contaminated materials such as filter paper and silica gel, in a designated, clearly labeled, and sealed hazardous waste container.

• The container must be made of a material compatible with the chemical waste.

• Do not mix this waste with other incompatible waste streams.

Spill Management: In the event of a spill, follow these steps:

• Evacuate non-essential personnel from the area.[1]

• Ventilate the area.

• Contain the spill. For solid spills, sweep the dust to collect it into an airtight container, taking care not to disperse it. For liquid spills (if the compound is in solution), absorb the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth.[5] Do not use combustible materials like paper towels.

• Collect the waste. Place the absorbent material or swept solids into a sealed hazardous waste container.

• Clean the area. Clean the spill area with a suitable solvent (e.g., ethanol), and then wash with soap and water. Collect all cleaning materials as hazardous waste.

• Dispose of the hazardous waste container through a certified chemical waste management company.[5]

Incineration: One approved method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber system. This procedure should only be performed by a licensed waste disposal facility.

Neutralization: While corrosive acids can sometimes be neutralized on-site, this is generally recommended only for very small volumes and by trained personnel.[6] Given that 3,4,5-Trifluorobenzoic acid contains fluorine, and due to the hazardous nature of hydrofluoric acid, it is strongly advised not to attempt neutralization of this compound in a standard laboratory setting.[6] All waste should be handled as hazardous.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3,4,5-Trifluorobenzoic acid waste.

References

• 1. aplng.com.au [aplng.com.au]
• 2. 3,4,5-Trifluorobenzoic acid 98 121602-93-5 [sigmaaldrich.com]
• 3. echemi.com [echemi.com]
• 4. capotchem.com [capotchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Essential Safety and Operational Guide for 3,4,5-Trifluorobenzoic Acid

This guide provides critical safety, handling, and disposal information for laboratory professionals working with 3,4,5-Trifluorobenzoic acid. Adherence to these procedures is essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

3,4,5-Trifluorobenzoic acid is a combustible solid that can cause significant irritation upon contact or inhalation. The primary hazards are associated with its effects on the skin, eyes, and respiratory system.[1][2]

Hazard Classification	GHS Code	Description
Skin Corrosion/Irritation	H315	Causes skin irritation.[2][3]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[2][3]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation.[2][3]
Signal Word	-	Warning

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure when handling 3,4,5-Trifluorobenzoic acid. The required equipment acts as a primary barrier against chemical splashes, dust inhalation, and skin contact.[4]

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[5] Always inspect gloves for integrity before use.

• Eye and Face Protection: Tightly fitting safety goggles are required.[6] For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[4][5]

• Respiratory Protection: For handling powders, a dust mask (e.g., N95 type) is recommended to prevent inhalation.[7] In cases of exceeding exposure limits or experiencing irritation, a full-face respirator with an appropriate cartridge should be used.[5][6]

• Body Protection: A flame-resistant lab coat or a chemical-resistant apron is necessary to protect against spills.[4] Ensure clothing provides full body coverage.[3] Closed-toe shoes are required at all times.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial for safety. All work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3] Eyewash stations and safety showers must be readily accessible.[3][8]

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that all required PPE is available and in good condition. Locate the nearest emergency eyewash station and safety shower.[3]

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to minimize dust inhalation. Use a spatula for transferring the solid material. Avoid creating dust clouds.

• In Use: When using 3,4,5-Trifluorobenzoic acid in reactions, keep containers closed when not in use. Avoid contact with incompatible materials such as strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[3]

• Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after handling is complete.[1][3] Clean all equipment used during the procedure.

Storage Plan

• Store in a cool, dry, and well-ventilated area.[6]

• Keep the container tightly closed to prevent moisture absorption and contamination.[3][6]

• Store locked up and away from incompatible materials.[3][6]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

• If Inhaled: Move the individual to fresh air. If breathing is difficult or irritation persists, seek immediate medical attention.[1][3]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water while removing all contaminated clothing and shoes.[3] If skin irritation occurs, get medical advice.[1]

• In Case of Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do so. Continue rinsing. If eye irritation persists, seek medical attention.[3]

• If Swallowed: Clean the mouth with water and seek medical attention.[3]

Spill Response Plan

• Evacuate: Evacuate non-essential personnel from the immediate spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For solid spills, carefully sweep or shovel the material into a suitable, labeled container for disposal. Avoid generating dust.[3]

• Clean: Clean the spill area thoroughly with soap and water. Collect all cleaning materials as hazardous waste.[9]

• Report: Report the incident to the appropriate safety officer.

Disposal Plan

3,4,5-Trifluorobenzoic acid and any contaminated materials must be treated as hazardous waste.[9]

• Waste Collection: Collect all waste, including unused product and contaminated disposables (e.g., gloves, paper towels), in a designated, clearly labeled, and sealed hazardous waste container.[9]

• Labeling: Ensure the waste container is labeled with "Hazardous Waste" and clearly identifies the contents.

• Disposal: Dispose of the contents and the container through an approved waste disposal plant in accordance with local, regional, and national regulations.[3][6] Do not dispose of it down the drain.[9]

Procedural Workflow

Caption: Workflow for safe handling of 3,4,5-Trifluorobenzoic acid.

References

• 1. aplng.com.au [aplng.com.au]
• 2. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. trimaco.com [trimaco.com]
• 5. leelinework.com [leelinework.com]
• 6. echemi.com [echemi.com]
• 7. 3,4,5-Trifluorobenzoic acid 98 121602-93-5 [sigmaaldrich.com]
• 8. ipo.rutgers.edu [ipo.rutgers.edu]
• 9. benchchem.com [benchchem.com]